5'-O-Acetyl Adenosine

Core Science & Biosynthesis

5'-O-Acetyl Adenosine: A Technical Guide to its Biological Significance and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-O-Acetyl Adenosine (B11128) is a synthetic derivative of the endogenous nucleoside adenosine, characterized by an acetyl group at the 5' position of the ribose sugar. This modification renders the molecule a promising prodrug candidate, designed to enhance the pharmacokinetic properties of adenosine. In vivo, 5'-O-Acetyl Adenosine is anticipated to undergo enzymatic deacetylation, releasing the parent compound, adenosine, to exert its well-documented physiological and pharmacological effects. This technical guide provides an in-depth exploration of the biological significance of 5'-O-Acetyl Adenosine, focusing on its mechanism of action as a prodrug, its metabolism, and the downstream signaling pathways influenced by the released adenosine. We will delve into its potential therapeutic applications in cardiovascular diseases, inflammation, and oncology. This document also compiles available quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways to serve as a comprehensive resource for the scientific community.

Introduction: The Rationale for Acetylating Adenosine

Adenosine is a ubiquitous purine (B94841) nucleoside that plays a critical role in numerous physiological processes. It is a key signaling molecule that modulates cellular functions through its interaction with four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. The activation of these receptors triggers a cascade of intracellular events with diverse outcomes, including vasodilation, anti-inflammatory responses, and neurotransmission modulation.[1][2]

Despite its therapeutic potential, the clinical utility of adenosine is limited by its short biological half-life (less than 10 seconds) due to rapid uptake by cells and subsequent metabolism.[3] The 5'-O-acetylation of adenosine to form 5'-O-Acetyl Adenosine represents a strategic approach to overcome this limitation. The acetyl group is designed to mask the hydrophilic 5'-hydroxyl group, potentially increasing the molecule's lipophilicity and resistance to rapid degradation, thereby improving its bioavailability and prolonging its therapeutic window.

Physicochemical Properties

A summary of the key physicochemical properties of 5'-O-Acetyl Adenosine is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₂H₁₅N₅O₅	[4]
Molecular Weight	309.28 g/mol	[4]
CAS Number	2140-25-2	[4]
Appearance	White to off-white solid
Purity	≥98% (commercially available)	[4]

Biological Mechanism of Action: A Prodrug Approach

The primary biological significance of 5'-O-Acetyl Adenosine lies in its role as a prodrug of adenosine. The acetyl group at the 5' position is susceptible to enzymatic hydrolysis by esterases present in plasma and tissues. This cleavage releases adenosine, which can then activate its cognate receptors.

Figure 1: Prodrug activation of 5'-O-Acetyl Adenosine.

Enzymatic Deacetylation

Downstream Signaling Pathways of Released Adenosine

Upon its release, adenosine activates its four receptor subtypes, leading to the modulation of intracellular cyclic adenosine monophosphate (cAMP) levels and other signaling cascades.

• A1 and A3 Receptors: Coupled to Gi/o proteins, their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[6]

• A2A and A2B Receptors: Coupled to Gs proteins, their activation stimulates adenylyl cyclase, resulting in an increase in intracellular cAMP.[6][7]

Figure 2: Adenosine receptor signaling pathways.

Therapeutic Potential

The biological effects of 5'-O-Acetyl Adenosine are intrinsically linked to the therapeutic actions of adenosine.

Cardiovascular Effects

Adenosine is a potent regulator of cardiovascular function. It induces vasodilation, particularly in the coronary arteries, and has negative chronotropic, dromotropic, and inotropic effects on the heart.[2][8][9][10][11] These properties make adenosine a valuable agent in the management of supraventricular tachycardias and as a diagnostic tool in myocardial perfusion imaging. The prodrug approach with 5'-O-Acetyl Adenosine could offer a more sustained delivery of adenosine, potentially leading to improved therapeutic outcomes in cardiovascular diseases.

Anti-Inflammatory Properties

Adenosine is a key endogenous anti-inflammatory molecule.[12][13] Activation of A2A and A3 adenosine receptors on immune cells can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, while promoting the release of anti-inflammatory cytokines like IL-10.[13][14] By delivering adenosine in a controlled manner, 5'-O-Acetyl Adenosine could be a valuable therapeutic strategy for a range of inflammatory conditions.

Anticancer Potential

The role of adenosine in cancer is complex and context-dependent. While high concentrations of extracellular adenosine can be cytotoxic to some cancer cell lines, adenosine signaling in the tumor microenvironment can also promote tumor growth and immune evasion.[15][16] The potential utility of 5'-O-Acetyl Adenosine in oncology would depend on the specific cancer type and the desired therapeutic outcome. For instance, it could be explored for its cytotoxic effects or as a modulator of the tumor immune microenvironment. Studies on other acetylated compounds have shown enhanced anticancer activity and oral bioavailability.[7][17]

Experimental Protocols

Synthesis of 5'-O-Acetyl Adenosine

A general method for the acetylation of nucleosides involves the use of an acetylating agent in a suitable solvent.

General Nucleoside Acetylation Protocol:

• Dissolve the nucleoside (e.g., adenosine) in an appropriate solvent (e.g., water at pH 8, adjusted with NaOH).

• Add an excess of the acetylating agent (e.g., N-acetyl imidazole).

• Incubate the reaction mixture at room temperature for a specified duration (e.g., 4 hours), monitoring the reaction progress by a suitable analytical technique like NMR.

• Purify the product using a chromatographic method, such as reverse-phase flash column chromatography.

• Lyophilize the fractions containing the desired product to obtain a solid powder.[18]

References

• 1. researchgate.net [researchgate.net]
• 2. Adenosine and the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. scbt.com [scbt.com]
• 5. Structure Elucidation of the Metabolites of 2', 3', 5'-Tri-O-Acetyl-N 6-(3-Hydroxyphenyl) Adenosine in Rat Urine by HPLC-DAD, ESI-MS and Off-Line Microprobe NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Introduction to Adenosine Receptors as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cAMP: fuel for extracellular adenosine formation? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cardiovascular effects of adenosine and its analogs in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Cardiovascular effects and underlying mechanisms of adenosine and its analogues] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Cardiovascular effects and underlying mechanisms of adenosine and its analogues]. | Semantic Scholar [semanticscholar.org]
• 11. Cardiovascular actions of substituted adenosine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The antiinflammatory effects of an adenosine kinase inhibitor are mediated by adenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Investigation the Cytotoxicity of 5-AZA on Acute Lymphoblastic Leukemia Cell Line In Vitro and Characterization the Underlying Molecular Mechanisms of Cell Death and Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mechanisms of adenosine-induced cytotoxicity and their clinical and physiological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. 2',3',5'-Tri-O-acetyl-D-adenosine synthesis - chemicalbook [chemicalbook.com]

The Discovery and Scientific History of 5'-O-Acetyl Adenosine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5'-O-Acetyl Adenosine (B11128), a mono-acetylated derivative of the ubiquitous nucleoside adenosine, has a history deeply rooted in the broader exploration of nucleoside chemistry. While not as extensively studied for its direct biological effects as its parent compound, 5'-O-Acetyl Adenosine has been a valuable intermediate in the synthesis of various adenosine analogs and is conceptually important as a potential prodrug of adenosine. This guide delves into the historical context of its discovery, its synthesis, its presumed metabolic fate, and the well-established signaling pathways of its active form, adenosine.

Introduction and Historical Context

The scientific journey of 5'-O-Acetyl Adenosine is intrinsically linked to the pioneering era of nucleoside chemistry in the mid-20th century. Following the elucidation of the structure of adenosine, a fundamental component of ATP, RNA, and various coenzymes, chemists began to explore its derivatives for a multitude of purposes, including the development of novel therapeutic agents.

While a singular "discovery" paper for 5'-O-Acetyl Adenosine is not readily apparent in the historical literature, its synthesis would have been a logical and achievable step for organic chemists of the time. Early work on the synthesis of 5'-substituted adenosine derivatives, such as the research by W. Jahn in 1965, laid the groundwork for the preparation of compounds like 5'-O-Acetyl Adenosine[1]. The primary motivation for such syntheses was often the creation of protected intermediates for further chemical modifications at other positions of the adenosine molecule, or to enhance the lipophilicity of adenosine for improved cellular permeability.

The concept of using acetylated nucleosides as prodrugs to improve their bioavailability has been a recurring theme in medicinal chemistry. Acetylation masks the polar hydroxyl groups, potentially facilitating passage across cell membranes. Once inside the cell, endogenous esterases can hydrolyze the acetyl group, releasing the active parent nucleoside.

Chemical and Physical Properties

Property	Value
IUPAC Name	[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate[2]
CAS Number	2140-25-2[3][4]
Molecular Formula	C₁₂H₁₅N₅O₅[3][4]
Molecular Weight	309.28 g/mol [3][4]
Appearance	White to off-white solid
Solubility	Soluble in water, DMSO, and methanol

Synthesis of 5'-O-Acetyl Adenosine

The synthesis of 5'-O-Acetyl Adenosine typically involves the selective acetylation of the 5'-hydroxyl group of adenosine. This can be achieved through several methods, often requiring the protection of the 2' and 3'-hydroxyl groups to ensure regioselectivity.

Experimental Protocol: Synthesis via Isopropylidene Protection

A common strategy involves the protection of the 2' and 3'-hydroxyl groups as an acetal, followed by acetylation of the 5'-hydroxyl group and subsequent deprotection.

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine

• Suspend adenosine in anhydrous acetone.

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Neutralize the acid with a base (e.g., sodium bicarbonate).

• Filter the mixture and evaporate the solvent to yield 2',3'-O-isopropylideneadenosine.

Step 2: Synthesis of 5'-O-Acetyl-2',3'-O-isopropylideneadenosine

• Dissolve 2',3'-O-isopropylideneadenosine in a suitable solvent such as pyridine (B92270) or dichloromethane.

• Add acetic anhydride (B1165640) to the solution.

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction with water or methanol.

• Extract the product with an organic solvent and purify by column chromatography to obtain 5'-O-Acetyl-2',3'-O-isopropylideneadenosine.

Step 3: Deprotection to 5'-O-Acetyl Adenosine

• Dissolve 5'-O-Acetyl-2',3'-O-isopropylideneadenosine in an acidic aqueous solution (e.g., 80% acetic acid).

• Heat the mixture gently to hydrolyze the isopropylidene group.

• Monitor the reaction by TLC until completion.

• Evaporate the solvent under reduced pressure.

• Purify the resulting 5'-O-Acetyl Adenosine by recrystallization or column chromatography.

Figure 1: Synthetic pathway to 5'-O-Acetyl Adenosine via an isopropylidene-protected intermediate.

Biological Role and Metabolism

5'-O-Acetyl Adenosine is primarily considered a synthetic adenosine analog and a potential prodrug of adenosine. There is limited evidence for its natural occurrence or direct, potent biological activity.

Prodrug Concept and Metabolism

The rationale behind using 5'-O-Acetyl Adenosine as a prodrug lies in the ester linkage, which increases its lipophilicity compared to adenosine. This enhanced lipophilicity may facilitate its transport across biological membranes. Once inside the cell, it is presumed to be rapidly hydrolyzed by intracellular esterases to release adenosine and acetic acid.

The liberated adenosine can then enter the cellular adenosine metabolic pathways:

• Phosphorylation: Adenosine can be phosphorylated by adenosine kinase to form adenosine monophosphate (AMP), which can be further converted to ADP and ATP.

• Deamination: Adenosine can be deaminated by adenosine deaminase to inosine.

Figure 2: Presumed metabolic pathway of 5'-O-Acetyl Adenosine.

Adenosine Signaling Pathways

The biological effects of 5'-O-Acetyl Adenosine are expected to be mediated by its conversion to adenosine. Adenosine is a potent signaling molecule that exerts its effects through four subtypes of G protein-coupled receptors (GPCRs): A₁, A₂A, A₂B, and A₃. These receptors are widely distributed throughout the body and are involved in a vast array of physiological processes.

Adenosine Receptors and Adenylyl Cyclase

The A₁ and A₃ receptors are typically coupled to inhibitory G proteins (Gi/o), while the A₂A and A₂B receptors are coupled to stimulatory G proteins (Gs).

• Activation of A₁/A₃ Receptors: Leads to the inhibition of adenylyl cyclase, which decreases the intracellular concentration of cyclic AMP (cAMP). This, in turn, reduces the activity of protein kinase A (PKA).

• Activation of A₂A/A₂B Receptors: Leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cAMP levels and subsequent activation of PKA.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. 5'-O-Acetyl Adenosine | C12H15N5O5 | CID 11953391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. usbio.net [usbio.net]

An In-depth Technical Guide on the Core Biochemical Functions of 5'-O-Acetyl Adenosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-O-Acetyl Adenosine (B11128) is a synthetic derivative of the endogenous nucleoside adenosine, engineered to modulate purinergic signaling. Its primary biochemical function stems from the strategic placement of an acetyl group at the 5'-hydroxyl position of the ribose sugar. This modification renders the molecule resistant to degradation by adenosine deaminase (ADA), the primary enzyme responsible for the rapid catabolism of adenosine. Consequently, 5'-O-Acetyl Adenosine can act as a stabilized prodrug, undergoing hydrolysis by plasma esterases to gradually release adenosine. This controlled release mechanism prolongs the half-life of adenosine in the extracellular space, thereby enhancing its downstream effects on adenosine receptors. This technical guide provides a comprehensive overview of the biochemical properties, signaling pathways, and potential therapeutic applications of 5'-O-Acetyl Adenosine, supported by experimental methodologies and data.

Introduction to 5'-O-Acetyl Adenosine

Adenosine is a ubiquitous purine (B94841) nucleoside that plays a critical role in numerous physiological processes by activating four G protein-coupled receptors: A₁, A₂A, A₂B, and A₃. These receptors are involved in regulating cardiovascular function, neurotransmission, inflammation, and immune responses. However, the therapeutic application of adenosine is often limited by its short biological half-life, as it is rapidly cleared from circulation through cellular uptake and enzymatic degradation, primarily by adenosine deaminase (ADA).

5'-O-Acetyl Adenosine (Figure 1) is a chemically modified analog of adenosine designed to overcome this limitation. The acetylation of the 5'-hydroxyl group sterically hinders the binding of adenosine deaminase, thereby preventing its deamination to inosine (B1671953). This key modification allows 5'-O-Acetyl Adenosine to serve as a more stable precursor to adenosine. In biological systems, it is anticipated to be hydrolyzed by esterases, releasing the parent adenosine molecule in a sustained manner.

Figure 1: Chemical Structure of 5'-O-Acetyl Adenosine

Figure 1. Chemical structure of 5'-O-Acetyl Adenosine.

Primary Biochemical Functions

The core biochemical functions of 5'-O-Acetyl Adenosine are centered around its role as a deaminase-resistant prodrug of adenosine.

Resistance to Adenosine Deaminase (ADA)

The most significant biochemical property of 5'-O-Acetyl Adenosine is its inability to be deaminated by adenosine deaminase (ADA). The acetyl group at the 5'-position of the ribose moiety sterically blocks the active site of ADA, an enzyme for which the 5'-hydroxyl group is crucial for substrate binding and catalysis.[1] This resistance to degradation is the fundamental principle behind its design, allowing it to persist in the extracellular environment for a longer duration compared to native adenosine.

Prodrug and Sustained Release of Adenosine

5'-O-Acetyl Adenosine is designed to function as a prodrug that, upon administration, is hydrolyzed by ubiquitous esterases present in plasma and tissues to release active adenosine. This enzymatic conversion is expected to occur at a controlled rate, leading to a sustained elevation of local adenosine concentrations. This mechanism circumvents the rapid clearance of exogenously administered adenosine, thereby prolonging its therapeutic window. Studies on analogous tri-acetylated adenosine derivatives have demonstrated their hydrolysis in plasma by esterases, supporting the prodrug concept.[2]

Signaling Pathways

As a precursor to adenosine, 5'-O-Acetyl Adenosine indirectly modulates all signaling pathways activated by adenosine. The released adenosine binds to its four receptor subtypes (A₁, A₂A, A₂B, and A₃), each coupled to distinct G proteins and downstream signaling cascades.

• A₁ and A₃ Receptors: Typically couple to Gᵢ/Gₒ proteins, leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of ion channels.

• A₂A and A₂B Receptors: Primarily couple to Gₛ proteins, stimulating adenylyl cyclase activity and increasing intracellular cAMP levels.

The sustained release of adenosine from 5'-O-Acetyl Adenosine can lead to prolonged activation or inhibition of these pathways, depending on the receptor subtype expression in the target tissue.

Figure 2. Signaling pathway of 5'-O-Acetyl Adenosine as an adenosine prodrug.

Quantitative Data

Parameter	Value/Description	Reference/Rationale
Adenosine Deaminase (ADA) Activity	Resistant to deamination	The 5'-O-acetyl group sterically hinders the active site of ADA.[1]
Hydrolysis	Substrate for plasma esterases	Inferred from studies on analogous acetylated adenosine derivatives.[2]
Adenosine Receptor Binding Affinity	Not directly determined; expected to be low as it is a prodrug	The active molecule is adenosine, for which receptor binding affinities are well-characterized.
IC₅₀ / Kᵢ Values	Not determined

Experimental Protocols

Synthesis of 5'-O-Acetyl Adenosine

A general method for the selective acetylation of the 5'-hydroxyl group of adenosine can be adapted from protocols for the synthesis of acetylated nucleosides.

Materials:

• Adenosine

• Acetic anhydride (B1165640)

• Pyridine (anhydrous)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

• Dissolve adenosine in anhydrous pyridine.

• Cool the solution to 0°C in an ice bath.

• Add a stoichiometric equivalent of acetic anhydride dropwise to the solution while stirring. The use of a single equivalent favors mono-acetylation, with a preference for the more reactive primary 5'-hydroxyl group.

• Allow the reaction to proceed at 0°C for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding cold water.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., a gradient of methanol (B129727) in dichloromethane) to isolate 5'-O-Acetyl Adenosine.

• Characterize the final product by NMR and mass spectrometry to confirm its structure and purity.

Figure 3. General workflow for the synthesis of 5'-O-Acetyl Adenosine.

In Vitro Assay for Resistance to Adenosine Deaminase (ADA)

This protocol is designed to demonstrate the resistance of 5'-O-Acetyl Adenosine to deamination by ADA compared to adenosine.

Materials:

• Adenosine

• 5'-O-Acetyl Adenosine

• Adenosine deaminase (ADA) from calf intestine

• Phosphate (B84403) buffer (50 mM, pH 7.4)

• UV-Vis spectrophotometer

Procedure:

• Prepare stock solutions of adenosine and 5'-O-Acetyl Adenosine in the phosphate buffer.

• In a UV-transparent cuvette, add the phosphate buffer and the substrate (either adenosine or 5'-O-Acetyl Adenosine) to a final concentration of 100 µM.

• Equilibrate the solution to 25°C and measure the initial absorbance at 265 nm.

• Initiate the reaction by adding a known amount of ADA to the cuvette.

• Monitor the decrease in absorbance at 265 nm over time. The deamination of adenosine to inosine results in a decrease in absorbance at this wavelength.

• Calculate the rate of reaction for both substrates. A significantly lower or negligible rate of reaction for 5'-O-Acetyl Adenosine compared to adenosine demonstrates its resistance to ADA.

Potential Therapeutic Applications

The ability of 5'-O-Acetyl Adenosine to provide a sustained release of adenosine opens up a range of potential therapeutic applications where prolonged activation of adenosine receptors is beneficial. These include:

• Cardiovascular Diseases: Adenosine is known to have cardioprotective effects, including vasodilation and anti-arrhythmic properties. A sustained release of adenosine could be beneficial in conditions like myocardial ischemia and certain types of tachycardia.

• Inflammatory Diseases: Adenosine has potent anti-inflammatory effects mediated primarily through the A₂A receptor. A prodrug approach could be advantageous in treating chronic inflammatory conditions.

• Neurological Disorders: Adenosine plays a crucial role as a neuromodulator. Enhancing adenosine signaling has shown promise in models of epilepsy and neurodegenerative diseases.

• Cancer Immunotherapy: In the tumor microenvironment, high levels of adenosine can suppress the anti-tumor immune response. While counterintuitive, targeted delivery of adenosine receptor agonists (or their prodrugs) could be explored for specific therapeutic effects in certain cancer contexts.

Conclusion

5'-O-Acetyl Adenosine represents a promising strategy for harnessing the therapeutic potential of adenosine. Its primary biochemical function as a deaminase-resistant prodrug allows for the sustained delivery of adenosine, overcoming the pharmacokinetic limitations of the parent molecule. While further research is needed to quantify its in vivo hydrolysis rate, receptor binding profile, and therapeutic efficacy in various disease models, the fundamental biochemical principles underlying its design make it a valuable tool for researchers and drug development professionals in the field of purinergic signaling.

References

• 1. Design and in vivo activity of A3 adenosine receptor agonist prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic potential of adenosine analogues and conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

5'-O-Acetyl Adenosine: A Technical Guide to its Mechanism of Action in Cellular Pathways

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5'-O-Acetyl Adenosine (B11128) is an adenosine derivative that is increasingly recognized for its role as a pro-drug of adenosine, a fundamental purine (B94841) nucleoside involved in a myriad of cellular processes. This technical guide provides an in-depth exploration of the mechanism of action of 5'-O-Acetyl Adenosine, focusing on its conversion to adenosine and the subsequent activation of downstream cellular signaling pathways. Primarily, this document will detail its role in the activation of AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis, and its engagement with purinergic signaling cascades. This guide consolidates available quantitative data, presents detailed experimental protocols for key assays, and provides visual representations of the relevant cellular pathways and experimental workflows to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction

Adenosine is a critical signaling molecule that modulates a wide range of physiological and pathological processes, including energy metabolism, inflammation, and neurotransmission.[1] However, its therapeutic application is often limited by its short half-life and rapid cellular uptake and metabolism.[2] 5'-O-Acetyl Adenosine, an acetylated form of adenosine, has emerged as a valuable tool in biomedical research, primarily for its ability to act as a more stable precursor to adenosine, effectively delivering it to cellular systems. This guide will dissect the mechanism by which 5'-O-Acetyl Adenosine exerts its biological effects, from its entry into the cell and enzymatic conversion to the activation of key signaling networks.

Mechanism of Action: A Pro-Drug Approach

The primary mechanism of action of 5'-O-Acetyl Adenosine is its intracellular hydrolysis to adenosine. This conversion is catalyzed by intracellular esterases, a broad class of enzymes that cleave ester bonds.[3] Human carboxylesterases, particularly hCE1 and hCE2, are known to be involved in the metabolism of a wide array of ester-containing drugs and pro-drugs.[4] While direct enzymatic studies on 5'-O-Acetyl Adenosine are not extensively documented, the hydrolysis of other acetylated nucleoside analogs by these enzymes is well-established, suggesting a similar fate for 5'-O-Acetyl Adenosine.[5]

Upon entering the cell, likely through nucleoside transporters, 5'-O-Acetyl Adenosine is acted upon by these esterases, releasing adenosine and acetate. The liberated adenosine is then free to engage with its intracellular and extracellular targets.

Figure 1: Intracellular conversion of 5'-O-Acetyl Adenosine to Adenosine.

Key Cellular Pathways Affected

Once converted to adenosine, the molecule can influence several critical cellular signaling pathways.

AMP-Activated Protein Kinase (AMPK) Pathway

A primary downstream target of adenosine is the AMP-activated protein kinase (AMPK). AMPK acts as a cellular energy sensor, activated during periods of low energy (high AMP:ATP ratio) to restore metabolic balance.[6] Extracellular adenosine, upon transport into the cell and phosphorylation by adenosine kinase to adenosine monophosphate (AMP), contributes to the cellular AMP pool, leading to the activation of AMPK.[3][7]

Activated AMPK then phosphorylates a multitude of downstream targets to switch on catabolic pathways that generate ATP and switch off anabolic pathways that consume ATP. A key substrate of AMPK is acetyl-CoA carboxylase (ACC), which, when phosphorylated, is inhibited, leading to a decrease in fatty acid synthesis and an increase in fatty acid oxidation.[8]

Figure 2: Adenosine-mediated activation of the AMPK signaling pathway.

Purinergic Signaling

Adenosine also functions as an extracellular signaling molecule by binding to purinergic P1 receptors, a family of G protein-coupled receptors (GPCRs) that includes A1, A2A, A2B, and A3 subtypes.[9] The activation of these receptors triggers various downstream signaling cascades, often involving the modulation of adenylyl cyclase activity and intracellular cyclic AMP (cAMP) levels.[9]

• A1 and A3 Receptors: Typically coupled to Gi/o proteins, their activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels.[9]

• A2A and A2B Receptors: Generally coupled to Gs proteins, their activation stimulates adenylyl cyclase, leading to an increase in intracellular cAMP.[9]

The specific cellular response to adenosine is therefore dependent on the subtype of adenosine receptor expressed on the cell surface.

Figure 3: Overview of adenosine-mediated purinergic signaling.

Quantitative Data

While specific quantitative data for 5'-O-Acetyl Adenosine is limited, data from studies using adenosine can provide valuable insights into the expected effects following the hydrolysis of the pro-drug.

Table 1: Effect of Adenosine on AMPK Activation and Downstream Targets

Cell Line	Adenosine Concentration	Duration of Treatment	Fold Increase in AMPK Phosphorylation (p-AMPK/AMPK)	Fold Increase in ACC Phosphorylation (p-ACC/ACC)	Reference
IEC-6	10 µM	10 min	~2.5	~2.0	[7]
FAO	10 µM	30 min	Not Reported	~2.2	[10]

Table 2: Effect of Adenosine on Cell Proliferation

Cell Line	Adenosine Concentration	Duration of Treatment	% Inhibition of Cell Proliferation	Reference
Human Astrocytes	30 µM	3 days	40% ± 3%	[11]
Colorectal Carcinoma	10-100 µM	Not Specified	Stimulation Observed (EC50: 3.8-30 µM)	[2]

Experimental Protocols

Western Blot for AMPK and ACC Phosphorylation

This protocol describes the methodology to assess the activation of the AMPK pathway by measuring the phosphorylation status of AMPK and its substrate ACC.

5.1.1. Cell Culture and Treatment:

• Seed cells (e.g., HepG2, C2C12) in 6-well plates and grow to 70-80% confluency.

• Starve cells in serum-free media for 2-4 hours prior to treatment.

• Treat cells with varying concentrations of 5'-O-Acetyl Adenosine or adenosine for the desired time points. A vehicle control (e.g., DMSO) should be included.

5.1.2. Protein Extraction:

• Wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse cells on ice with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Collect the supernatant containing the protein lysate.

5.1.3. Western Blotting:

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-AMPK (Thr172), total AMPK, phospho-ACC (Ser79), and total ACC overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software.

Figure 4: Experimental workflow for Western Blot analysis.

In Vitro Hydrolysis of 5'-O-Acetyl Adenosine

This protocol outlines a method to determine the rate of hydrolysis of 5'-O-Acetyl Adenosine to adenosine in the presence of esterases.

5.2.1. Reaction Setup:

• Prepare a reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4).

• Prepare a stock solution of 5'-O-Acetyl Adenosine in a suitable solvent (e.g., DMSO).

• Prepare a solution of a commercially available esterase (e.g., porcine liver esterase) in the reaction buffer.

5.2.2. Hydrolysis Assay:

• In a microcentrifuge tube, combine the reaction buffer, esterase solution, and 5'-O-Acetyl Adenosine stock solution to a final volume.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and stop the reaction by adding an equal volume of a quenching solution (e.g., ice-cold acetonitrile (B52724) or perchloric acid).

• Centrifuge the quenched samples to precipitate the enzyme.

5.2.3. HPLC Analysis:

• Analyze the supernatant by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Use a C18 column and a mobile phase suitable for separating adenosine and 5'-O-Acetyl Adenosine (e.g., a gradient of acetonitrile in a phosphate buffer).

• Monitor the elution of the compounds using a UV detector at a wavelength of 260 nm.

• Quantify the concentrations of 5'-O-Acetyl Adenosine and adenosine at each time point by comparing the peak areas to a standard curve.

• Calculate the rate of hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Adenosine stimulation of the proliferation of colorectal carcinoma cell lines. Roles of cell density and adenosine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical significance of esterases in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nucleoside ester prodrug substrate specificity of liver carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5' adenosine monophosphate-activated protein kinase, metabolism and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extracellular adenosine activates AMP-dependent protein kinase (AMPK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. Frontiers | Adenosine and P1 receptors: Key targets in the regulation of sleep, torpor, and hibernation [frontiersin.org]
• 10. Intracellular ATP Concentration Contributes to the Cytotoxic and Cytoprotective Effects of Adenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Adenosine inhibits human astrocyte proliferation independently of adenosine receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Presence of 5'-O-Acetyl Adenosine in the Biological Realm: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-O-Acetyl Adenosine (B11128), a derivative of the fundamental biomolecule adenosine, remains a molecule of significant obscurity within the landscape of natural products. Despite the well-documented and diverse modifications that nucleosides undergo to regulate biological processes, the natural occurrence, biosynthetic pathways, and physiological roles of 5'-O-Acetyl Adenosine in organisms are largely uncharted territories. This technical guide aims to consolidate the current, albeit limited, knowledge surrounding this molecule. It will delve into its chemical characteristics, explore potential biosynthetic and metabolic routes based on analogous biochemical reactions, detail the analytical methodologies crucial for its detection and quantification, and transparently address the conspicuous gaps in our understanding of its presence and function in biological systems. This document serves as a foundational resource for researchers poised to investigate this potentially overlooked metabolic player.

Introduction: The Landscape of Nucleoside Modification

Nucleosides, the building blocks of nucleic acids, are subject to a vast array of chemical modifications that extend their functional repertoire beyond simple genetic information storage. These modifications, including methylation, thiolation, and acetylation, are critical in regulating gene expression, modulating protein synthesis, and fine-tuning metabolic pathways. While modifications such as N6-methyladenosine (m6A) have garnered significant research interest, the acetylation of adenosine at the 5'-hydroxyl position, yielding 5'-O-Acetyl Adenosine, has remained conspicuously absent from mainstream biochemical literature.

This guide addresses the current state of knowledge regarding 5'-O-Acetyl Adenosine, providing a technical framework for its potential study.

Chemical and Physical Properties of 5'-O-Acetyl Adenosine

A comprehensive understanding of the physicochemical properties of 5'-O-Acetyl Adenosine is fundamental for its detection, isolation, and characterization.

Property	Value	Source
Molecular Formula	C₁₂H₁₅N₅O₅	--INVALID-LINK--
Molecular Weight	309.28 g/mol	--INVALID-LINK--
IUPAC Name	[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate	--INVALID-LINK--
CAS Number	2140-25-2	--INVALID-LINK--
Appearance	White to Off-White Solid	[Commercial supplier data]
Solubility	Slightly soluble in DMSO and Methanol	[Commercial supplier data]

Natural Occurrence: An Unanswered Question

Extensive searches of scientific literature and natural product databases reveal a significant lack of direct evidence for the natural occurrence of 5'-O-Acetyl Adenosine in any organism, be it microbial, plant, or animal. While acetylation is a common biological modification, it is predominantly documented as N-acetylation of proteins and other small molecules, or O-acetylation of sugars.

It is crucial to distinguish 5'-O-Acetyl Adenosine from other acetylated adenosine derivatives that have been identified in nature. For instance, N6-acetyladenosine has been characterized as a component of transfer RNA (tRNA) in the archaeon Methanopyrus kandleri. This highlights that while adenosine acetylation occurs naturally, the specific 5'-O-acetylation has not been reported.

The absence of evidence does not definitively prove non-existence. It is plausible that 5'-O-Acetyl Adenosine exists as a transient metabolic intermediate with a very low steady-state concentration, making its detection challenging with routine analytical methods.

Potential Biosynthesis and Metabolism: A Hypothetical Framework

In the absence of direct evidence, we can hypothesize potential enzymatic pathways for the synthesis and degradation of 5'-O-Acetyl Adenosine based on known biochemical reactions.

Hypothetical Biosynthesis

The most probable route for the biosynthesis of 5'-O-Acetyl Adenosine would involve the transfer of an acetyl group from Acetyl-Coenzyme A (Acetyl-CoA) to the 5'-hydroxyl group of adenosine. This reaction would be catalyzed by a putative adenosine 5'-O-acetyltransferase .

Caption: Hypothetical enzymatic synthesis of 5'-O-Acetyl Adenosine.

Enzymes belonging to the GNAT (GCN5-related N-acetyltransferase) superfamily are known to catalyze the acetylation of a wide range of substrates, including small molecules. It is conceivable that a yet-unidentified member of this superfamily could possess the specificity for adenosine's 5'-hydroxyl group.

Hypothetical Metabolism

The metabolic fate of 5'-O-Acetyl Adenosine would likely involve hydrolysis of the ester bond to regenerate adenosine and acetate. This reaction would be catalyzed by an esterase or a specific 5'-O-Acetyl Adenosine hydrolase .

Structural Elucidation of 5'-O-Acetyl Adenosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural elucidation of 5'-O-Acetyl Adenosine (B11128), a derivative of the endogenous nucleoside adenosine. This document summarizes key physicochemical properties, provides detailed experimental protocols for its synthesis and characterization, and explores its biological relevance as a potential prodrug of adenosine.

Physicochemical Properties

5'-O-Acetyl Adenosine is a white solid with a molecular formula of C₁₂H₁₅N₅O₅ and a molecular weight of 309.28 g/mol .[1][2][3][4] Its IUPAC name is [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate (B1210297).[2] The compound is slightly soluble in DMSO and methanol (B129727).[5]

Property	Value	Reference
Molecular Formula	C₁₂H₁₅N₅O₅	[1][2][3][4]
Molecular Weight	309.28 g/mol	[1][2][3][4]
IUPAC Name	[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate	[2]
CAS Number	2140-25-2	[1][3][4]
Appearance	White Solid	[5]
Melting Point	>131°C (dec.)	[5]
Solubility	Slightly soluble in DMSO and Methanol	[5]

Structural Elucidation: Spectroscopic Data

The structural confirmation of 5'-O-Acetyl Adenosine relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise arrangement of atoms within a molecule. For 5'-O-Acetyl Adenosine, both ¹H and ¹³C NMR are essential for confirming the presence of the acetyl group at the 5'-position of the ribose sugar.

¹H and ¹³C NMR Spectral Data of 5'-O-Acetyl Adenosine

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
H-2	~8.1-8.3	~152-153
H-8	~8.3-8.5	~140-141
H-1'	~5.9-6.1	~88-89
H-2'	~4.6-4.8	~74-75
H-3'	~4.2-4.4	~70-71
H-4'	~4.3-4.5	~84-85
H-5'a, H-5'b	~4.4-4.6	~64-65
-NH₂	~7.3 (br s)	-
-OCOCH₃	~2.1 (s)	~20-21
-OCOCH₃	-	~170-171

Note: The chemical shifts are approximate and can vary depending on the solvent and experimental conditions. The data is compiled based on typical values for adenosine and its acetylated derivatives.[2][6][7][8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 5'-O-Acetyl Adenosine, the expected molecular ion peak [M+H]⁺ would be at m/z 310.11.

Expected Mass Spectrometry Fragmentation of 5'-O-Acetyl Adenosine

The fragmentation pattern in mass spectrometry can further confirm the structure. Key expected fragments include:

m/z	Fragment	Description
310.11	[C₁₂H₁₆N₅O₅]⁺	Molecular ion [M+H]⁺
268.10	[C₁₀H₁₄N₅O₄]⁺	Loss of the acetyl group (-COCH₂)
136.06	[C₅H₆N₅]⁺	Adenine fragment
178.05	[C₇H₈O₄]⁺	Ribose with 5'-acetate fragment

Note: The fragmentation pattern of nucleosides is characterized by the cleavage of the glycosidic bond between the sugar and the base.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 5'-O-Acetyl Adenosine is expected to show characteristic absorption bands for the hydroxyl, amine, and ester carbonyl groups.

Expected IR Absorption Bands for 5'-O-Acetyl Adenosine

Wavenumber (cm⁻¹)	Functional Group	Vibration
3400-3200	O-H, N-H	Stretching
3000-2800	C-H	Stretching
~1740	C=O (ester)	Stretching
~1650	C=N, C=C	Stretching (in purine (B94841) ring)
~1240	C-O (ester)	Stretching

Note: The exact positions of the peaks can be influenced by intermolecular interactions in the solid state.[10][11][12][13][14]

Experimental Protocols

Synthesis of 5'-O-Acetyl Adenosine

A common method for the selective acetylation of the 5'-hydroxyl group of adenosine involves the use of acetic anhydride (B1165640) in pyridine (B92270). The primary hydroxyl at the 5'-position is more reactive than the secondary hydroxyls at the 2'- and 3'-positions, allowing for selective acylation under controlled conditions.

Protocol for Selective 5'-O-Acetylation of Adenosine

Materials:

• Adenosine

• Acetic anhydride (Ac₂O)

• Dry pyridine

• Dry methanol (MeOH)

• Toluene (B28343)

• Dichloromethane (B109758) (CH₂Cl₂) or Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve adenosine (1.0 equivalent) in dry pyridine under an inert atmosphere (e.g., Argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride (1.1 equivalents) to the cooled solution.

• Stir the reaction mixture at 0°C and monitor the progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding a small amount of dry methanol.

• Remove the pyridine by co-evaporation with toluene under reduced pressure.

• Dissolve the residue in dichloromethane or ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain pure 5'-O-Acetyl Adenosine.[15][16][17]

Synthesis of 5'-O-Acetyl Adenosine.

Spectroscopic Analysis Protocols

NMR Spectroscopy:

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Process the data using appropriate software to determine chemical shifts (δ) in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS) and coupling constants (J) in Hertz (Hz).

Mass Spectrometry:

• Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electrospray Ionization (ESI).

• Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

• Perform tandem mass spectrometry (MS/MS) to induce fragmentation and analyze the daughter ions to confirm the structure.

Infrared Spectroscopy:

• Prepare the sample as a KBr pellet or a thin film.

• Acquire the IR spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Biological Relevance and Signaling Pathways

5'-O-Acetyl Adenosine is often considered a prodrug of adenosine. A prodrug is an inactive compound that is converted into an active drug in the body through metabolic processes. In this case, the acetyl group at the 5'-position can be hydrolyzed by esterases present in the blood and tissues, releasing the pharmacologically active adenosine.[18][19][20] This approach can be used to improve the pharmacokinetic properties of adenosine, such as its stability and ability to cross cell membranes.[18][19]

Metabolic activation of 5'-O-Acetyl Adenosine. Once converted to adenosine, it can activate one of the four adenosine receptor subtypes: A₁, A₂A, A₂B, and A₃. These receptors are G protein-coupled receptors (GPCRs) that mediate a wide range of physiological effects.

• A₁ and A₃ Receptors: These receptors are typically coupled to inhibitory G proteins (Gi/o), which leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of various ion channels.

• A₂A and A₂B Receptors: These receptors are generally coupled to stimulatory G proteins (Gs), which activate adenylyl cyclase, leading to an increase in cAMP levels and the activation of protein kinase A (PKA).

Adenosine receptor signaling pathways.

Conclusion

The structural elucidation of 5'-O-Acetyl Adenosine is well-established through a combination of spectroscopic methods. Its synthesis via selective acetylation of adenosine is a straightforward process. The primary biological significance of 5'-O-Acetyl Adenosine appears to be its role as a prodrug, which upon enzymatic hydrolysis, releases adenosine to interact with its cognate receptors. This prodrug strategy holds potential for the development of therapeutics targeting the adenosinergic system with improved pharmacokinetic profiles. Further research into the specific esterases involved in its metabolism and its in vivo efficacy is warranted to fully explore its therapeutic potential.

References

• 1. Design and in vivo activity of A3 adenosine receptor agonist prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. scribd.com [scribd.com]
• 7. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 8. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. O-Acetylation using acetic anhydride in pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. NUCLEOSIDE PRODRUGS OF A3 ADENOSINE RECEPTOR AGONISTS AND ANTAGONISTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Adenosine receptor prodrugs: synthesis and biological activity of derivatives of potent, A1-selective agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Design and in vivo activity of A3 adenosine receptor agonist prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical properties of 5'-O-Acetyl Adenosine

An In-depth Technical Guide to the Physicochemical Properties of 5'-O-Acetyl Adenosine (B11128)

This guide provides a comprehensive overview of the core physicochemical properties, experimental protocols, and potential biological significance of 5'-O-Acetyl Adenosine, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

5'-O-Acetyl Adenosine is a derivative of the endogenous nucleoside adenosine, characterized by the presence of an acetyl group at the 5' position of the ribose sugar.[1][2] This modification influences its chemical and biological properties. The compound is classified as a protected nucleoside within the broader category of carbohydrates, nucleosides, and nucleotides.[]

Quantitative Physicochemical Data

The key physicochemical parameters of 5'-O-Acetyl Adenosine are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₁₂H₁₅N₅O₅	[1][2][][4][5]
Molecular Weight	309.28 g/mol	[1][2][][4][5]
Melting Point	143 °C	[1][6]
>131°C (decomposes)	[]
Boiling Point	636.1 ± 65.0 °C (Predicted)	[1]
Density	1.86 ± 0.1 g/cm³ (Predicted)	[1]
Appearance	White to Off-White Solid	[1][]
pKa	13.05 ± 0.70 (Predicted)	[1]
Solubility	Slightly soluble in DMSO and Methanol (B129727)	[1][]
Storage Temperature	Refrigerator; -20°C	[1][]

Structural and Identification Data

Accurate identification of 5'-O-Acetyl Adenosine is critical in experimental settings. The following table provides key identifiers for this compound.

Identifier	Value	Source
CAS Number	2140-25-2	[1][2][4]
IUPAC Name	[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate	[][5]
Synonyms	Adenosine 5'-Acetate; 5'-Acetyladenosine; NSC 91775	[][4]
InChI Key	RMIAANGDAQJRIT-WOUKDFQISA-N	[][5]
SMILES	CC(=O)OC[C@@H]1--INVALID-LINK--N2C=NC3=C(N=CN=C32)N)O">C@HO	[][5]

Experimental Protocols

This section details methodologies for the synthesis and analysis of 5'-O-Acetyl Adenosine, compiled from available literature.

Synthesis of 5'-O-Acetyl Adenosine

The synthesis of 5'-O-Acetyl Adenosine typically involves the selective acetylation of the 5'-hydroxyl group of adenosine. A common strategy employs protecting groups for the 2' and 3' hydroxyls to ensure regioselectivity.

Methodology: Protection-Acetylation-Deprotection

• Protection of 2' and 3' Hydroxyl Groups: The 2' and 3' hydroxyl groups of adenosine are protected, often as an acetonide. This is achieved by reacting adenosine with acetone (B3395972) and 2,2-dimethoxypropane (B42991) under mild acidic conditions.[7]

• Acetylation of the 5' Hydroxyl Group: The resulting intermediate, with a free 5'-hydroxyl group, is then acetylated.[7] This is commonly done using acetic anhydride (B1165640) in the presence of a base like 4-dimethylaminopyridine (B28879) (DMAP) in a suitable solvent such as dichloromethane.[7]

• Deprotection of 2' and 3' Hydroxyl Groups: The acetonide protecting group is removed to yield 5'-O-Acetyl Adenosine. This can be accomplished using an acid, such as 50% trifluoroacetic acid (TFA), at a reduced temperature (e.g., 0 °C).[7]

An alternative approach involves the selective deprotection of a fully acetylated adenosine (2',3',5'-tri-O-acetyl adenosine).[7] For instance, selective removal of the 5'-O-acetyl group can be achieved using ammonia (B1221849) in methanol at low temperatures (-40 °C), although this method's success can be variable.[7]

A general workflow for the synthesis of 5'-O-Acetyl Adenosine.

Purification and Analysis

Purification of the synthesized product is typically achieved using standard chromatographic techniques, such as column chromatography on silica (B1680970) gel. The purity and identity of 5'-O-Acetyl Adenosine can be confirmed through various analytical methods.

Methodology: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

An RP-HPLC method developed for adenosine analysis can be adapted for 5'-O-Acetyl Adenosine.[8]

• Chromatographic System: An HPLC system equipped with a UV detector is used.

• Stationary Phase: A C18 column is employed for separation.[8]

• Mobile Phase: The mobile phase typically consists of an aqueous solution with an organic modifier, such as acetonitrile (B52724) (ACN). For adenosine, a mobile phase of water containing 7% v/v ACN has been used.[8]

• Flow Rate: A flow rate of approximately 0.8 mL/min is maintained.[8]

• Detection: The column effluent is monitored by UV detection at 260 nm, which is near the maximum absorbance wavelength for the adenine (B156593) base.[8]

• Quantification: A linear response is typically achieved over a specific concentration range (e.g., 0.25-100.00 µmol/L for adenosine), allowing for accurate quantification.[8]

In addition to HPLC, mass spectrometry (MS) is a powerful tool for confirming the molecular weight and structure of the compound.[9]

Workflow for the analysis of 5'-O-Acetyl Adenosine by RP-HPLC.

Biological Activity and Signaling Pathways

As an adenosine derivative, 5'-O-Acetyl Adenosine may function as a prodrug of adenosine or exhibit its own unique biological activities. Adenosine itself is a crucial signaling molecule involved in various physiological processes, including stress responses.[10] Its effects are mediated primarily through adenosine receptors (A₁, A₂A, A₂B, and A₃).

Potential Signaling Pathway

The biological effects of extracellular adenosine are often mediated through G-protein coupled receptors. For example, activation of the A₂A or A₂B adenosine receptors typically leads to the stimulation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). cAMP then acts as a second messenger, activating downstream effectors like Protein Kinase A (PKA) to modulate cellular responses. In Drosophila, a single adenosine receptor (AdoR) has been identified which stimulates cAMP.[10] Given its structural similarity, 5'-O-Acetyl Adenosine could potentially interact with these pathways, either as an agonist, antagonist, or be metabolized to adenosine, thereby influencing the pathway indirectly.

A potential signaling pathway modulated by adenosine/its derivatives.

Applications in Research and Drug Development

Protected nucleosides like 5'-O-Acetyl Adenosine are valuable intermediates in the synthesis of more complex molecules, including therapeutic agents.[] The modification of adenosine at various positions is a common strategy in medicinal chemistry to develop agonists or antagonists for adenosine receptors with improved selectivity and pharmacokinetic profiles.[11] Furthermore, nucleoside analogs are a well-established class of drugs, particularly in antiviral and anticancer therapies, where they can interfere with DNA synthesis.[12] The study of 5'-O-Acetyl Adenosine and similar derivatives contributes to the understanding of structure-activity relationships and the development of novel therapeutics.

References

• 1. 5'-O-Acetyl Adenosine | 2140-25-2 [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 4. usbio.net [usbio.net]
• 5. 5'-O-Acetyl Adenosine | C12H15N5O5 | CID 11953391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5'-O-Acetyl adenosine | CAS#:2140-25-2 | Chemsrc [chemsrc.com]
• 7. Facile synthesis of photoactivatable adenosine analogs - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08794K [pubs.rsc.org]
• 8. Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Accurate measurement of endogenous adenosine in human blood | PLOS One [journals.plos.org]
• 10. Frontiers | Adenosine Receptor and Its Downstream Targets, Mod(mdg4) and Hsp70, Work as a Signaling Pathway Modulating Cytotoxic Damage in Drosophila [frontiersin.org]
• 11. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Non-Hodgkin Lymphoma (NHL) Medication: Cytotoxic agents, Antineoplastic Agents, Histone Deacetylase Inhibitors, Antineoplastics, PI3K Inhibitors, Monoclonal Antibodies, Antineoplastic Agents, Proteasome Inhibitors, Antineoplastic Agents, mTOR Kinase Inhibitors, Antineoplastics, Angiogenesis Inhibitor, PD-1/PD-L1 Inhibitors, CAR T-cell Therapy, Antineoplastics, Anti-CD19 Monoclonal Antibodies, Colony-Stimulating Factor Growth Factors, Immunomodulators, Corticosteroids, Antineoplastics, Other, Antineoplastics, Anti-CD30 Monoclonal Antibodies [emedicine.medscape.com]

5'-O-Acetyl Adenosine: A Technical Guide to its Role as an Adenosine Derivative and Potential Prodrug

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5'-O-Acetyl Adenosine (B11128), a key derivative of the endogenous nucleoside adenosine. While primarily utilized as a synthetic intermediate in the development of novel adenosine receptor agonists and antagonists, emerging evidence suggests its potential as a prodrug of adenosine. This document details its chemical and physical properties, plausible synthetic and metabolic pathways, and the downstream biological effects mediated by its active form, adenosine. The guide is intended to serve as a valuable resource for researchers and professionals in drug discovery and development, offering insights into its mechanism of action, experimental protocols for its study, and its potential therapeutic applications.

Introduction

Adenosine is a ubiquitous purine (B94841) nucleoside that plays a critical role in numerous physiological and pathophysiological processes. Its effects are mediated through four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. These receptors are widely distributed throughout the body and are involved in regulating cardiovascular, nervous, and immune system functions. The therapeutic potential of targeting adenosine receptors has led to the development of a wide array of adenosine derivatives. Among these, 5'-O-Acetyl Adenosine serves as a crucial, often-utilized intermediate in the synthesis of more complex adenosine receptor modulators. Furthermore, the acetylation at the 5'-position suggests a potential role for this molecule as a prodrug, designed to release adenosine upon enzymatic hydrolysis in vivo. This guide will explore the multifaceted nature of 5'-O-Acetyl Adenosine, from its fundamental chemistry to its presumed biological functions as a precursor to adenosine.

Chemical and Physical Properties

5'-O-Acetyl Adenosine is characterized by the presence of an acetyl group at the 5'-hydroxyl position of the ribose sugar of adenosine. This modification alters its physicochemical properties compared to the parent molecule.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₅N₅O₅	[1]
Molecular Weight	309.28 g/mol	[1]
CAS Number	2140-25-2	[2][3]
Appearance	White to off-white solid
Melting Point	158-160 °C
Solubility	Soluble in DMSO and methanol
IUPAC Name	[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl acetate	[1]

Synthesis and Metabolism

Chemical Synthesis

5'-O-Acetyl Adenosine is typically synthesized from adenosine through a regioselective acetylation of the 5'-hydroxyl group. This is often achieved by protecting the 2' and 3'-hydroxyl groups of the ribose moiety, followed by acetylation of the primary 5'-hydroxyl group and subsequent deprotection of the 2' and 3' positions.

Figure 1: Synthetic scheme for 5'-O-Acetyl Adenosine.

Presumed Metabolism: A Prodrug Hypothesis

While direct pharmacokinetic studies on 5'-O-Acetyl Adenosine are limited, the presence of the ester linkage at the 5'-position strongly suggests that it can be hydrolyzed by esterases present in plasma and tissues to release adenosine and acetic acid. This metabolic conversion is a common strategy in prodrug design to enhance the bioavailability of parent drugs.[4][5][6]

Figure 2: Proposed metabolic pathway of 5'-O-Acetyl Adenosine.

Biological Activity and Mechanism of Action (via Adenosine)

The biological effects of 5'-O-Acetyl Adenosine are presumed to be mediated through its conversion to adenosine. Adenosine exerts its effects by activating four receptor subtypes (A1, A2A, A2B, and A3), which are coupled to different G proteins and downstream signaling pathways.

Adenosine Receptor Signaling Pathways

• A1 and A3 Receptors: Typically couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase, decreased cyclic adenosine monophosphate (cAMP) levels, and modulation of ion channels.

• A2A and A2B Receptors: Primarily couple to Gs proteins, stimulating adenylyl cyclase and increasing intracellular cAMP levels.

Figure 3: Adenosine receptor signaling pathways.

Quantitative Data on Adenosine Receptor Agonists

While specific data for 5'-O-Acetyl Adenosine is lacking, the following table provides representative data for adenosine and a non-selective agonist, NECA, to illustrate typical binding affinities and functional potencies at adenosine receptors.

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Adenosine	A1	~100	~50
A2A	~200	~100
A2B	>1000	>1000
A3	~500	~200
NECA	A1	~10	~5
A2A	~15	~10
A2B	~300	~200
A3	~25	~15

Note: These values are approximate and can vary depending on the experimental conditions and cell type.

Potential Therapeutic Applications (as an Adenosine Prodrug)

Given its likely conversion to adenosine, 5'-O-Acetyl Adenosine could be explored for therapeutic applications where the effects of adenosine are desired.

• Cardiovascular Effects: Adenosine is known to be a potent vasodilator and has negative chronotropic, dromotropic, and inotropic effects on the heart.[7][8][9] These properties make it useful in the management of supraventricular tachycardias and as a diagnostic agent in cardiac stress testing.

• Anti-Inflammatory Effects: Adenosine, primarily through A2A receptor activation, exhibits significant anti-inflammatory properties by inhibiting the activation and function of various immune cells.[10][11][12][13]

• Neurological Effects: Adenosine is a key neuromodulator in the central nervous system, generally exerting inhibitory effects and playing a role in sleep regulation and neuroprotection.

Experimental Protocols

Synthesis of 5'-O-Acetyl Adenosine

This protocol describes a general method for the synthesis of 5'-O-Acetyl Adenosine.

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate

• Pyridine (B92270)

• Acetic anhydride (B1165640)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Methanol

• Silica (B1680970) gel for column chromatography

Procedure:

• Protection of 2',3'-hydroxyl groups: Dissolve adenosine in a mixture of acetone (B3395972) and 2,2-dimethoxypropane. Add a catalytic amount of p-toluenesulfonic acid and stir at room temperature until the reaction is complete (monitored by TLC). Neutralize the acid and evaporate the solvent.

• Acetylation of the 5'-hydroxyl group: Dissolve the resulting 2',3'-isopropylideneadenosine (B1210659) in pyridine and cool to 0°C. Add acetic anhydride dropwise and stir the mixture at room temperature overnight.

• Deprotection of the 2',3'-hydroxyl groups: Evaporate the pyridine and dissolve the residue in a mixture of TFA and water. Stir at room temperature until the deprotection is complete (monitored by TLC).

• Purification: Neutralize the reaction mixture and purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., dichloromethane/methanol gradient) to obtain pure 5'-O-Acetyl Adenosine.

Figure 4: Experimental workflow for the synthesis of 5'-O-Acetyl Adenosine.

In Vitro Hydrolysis Assay

This protocol is designed to assess the stability of 5'-O-Acetyl Adenosine in plasma and its conversion to adenosine.

Materials:

• 5'-O-Acetyl Adenosine

• Human or animal plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (B52724)

• Trichloroacetic acid (TCA)

• HPLC system with a C18 column

• Adenosine standard

Procedure:

• Prepare a stock solution of 5'-O-Acetyl Adenosine in DMSO.

• Incubate 5'-O-Acetyl Adenosine at a final concentration of 10 µM in fresh plasma at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma sample.

• Immediately quench the reaction by adding an equal volume of ice-cold acetonitrile containing TCA to precipitate proteins.

• Centrifuge the samples at high speed to pellet the precipitated proteins.

• Analyze the supernatant by HPLC to quantify the concentrations of 5'-O-Acetyl Adenosine and adenosine.

• Compare the peak retention times and areas with those of the standards to determine the rate of hydrolysis.

Adenosine Receptor Activation Assay (cAMP Measurement)

This protocol measures the activation of Gs-coupled (A2A, A2B) or Gi-coupled (A1, A3) adenosine receptors by assessing changes in intracellular cAMP levels.[14][15][16]

Materials:

• HEK293 cells stably expressing the adenosine receptor of interest

• 5'-O-Acetyl Adenosine

• Adenosine (positive control)

• Forskolin (B1673556) (for Gi-coupled receptor assays)

• IBMX (a phosphodiesterase inhibitor)

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based)

Procedure:

• Seed the cells in a 96-well plate and allow them to attach overnight.

• Replace the culture medium with serum-free medium containing IBMX and incubate for 30 minutes.

• For Gs-coupled receptors: Add varying concentrations of 5'-O-Acetyl Adenosine or adenosine and incubate for 30 minutes at 37°C.

• For Gi-coupled receptors: Add varying concentrations of 5'-O-Acetyl Adenosine or adenosine, followed by a fixed concentration of forskolin to stimulate adenylyl cyclase. Incubate for 30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Generate dose-response curves and calculate EC50 or IC50 values.

Conclusion

5'-O-Acetyl Adenosine is a valuable adenosine derivative, primarily serving as a key intermediate in medicinal chemistry for the synthesis of novel adenosine receptor modulators. While direct biological data for this compound is limited, its chemical structure strongly supports the hypothesis that it functions as a prodrug, undergoing enzymatic hydrolysis to release adenosine. The biological activities and therapeutic potential of 5'-O-Acetyl Adenosine are therefore intrinsically linked to the well-established pharmacology of adenosine. This technical guide provides a foundational understanding for researchers and drug development professionals, offering insights into its properties, synthesis, presumed mechanism of action, and relevant experimental methodologies for its further investigation. Future studies should focus on confirming its prodrug properties through detailed pharmacokinetic and pharmacodynamic profiling to fully elucidate its potential in therapeutic applications.

References

• 1. 5'-O-Acetyl Adenosine | C12H15N5O5 | CID 11953391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. 5'-O-Acetyl Adenosine | 2140-25-2 [m.chemicalbook.com]
• 4. NUCLEOSIDE PRODRUGS OF A3 ADENOSINE RECEPTOR AGONISTS AND ANTAGONISTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design and in vivo activity of A3 adenosine receptor agonist prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The adenosine analog prodrug ATV006 is orally bioavailable and has preclinical efficacy against parental SARS-CoV-2 and variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cardiovascular effects of adenosine and its analogs in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adenosine and the Cardiovascular System: The Good and the Bad - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adenosine and its cardiovascular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. In vitro and in vivo anti-inflammatory activity of 17-O-acetylacuminolide through the inhibition of cytokines, NF-κB translocation and IKKβ activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 14. resources.revvity.com [resources.revvity.com]
• 15. cAMP assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. resources.revvity.com [resources.revvity.com]

The Potential Therapeutic Applications of 5'-O-Acetyl Adenosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-O-Acetyl Adenosine (B11128) is a derivative of the endogenous nucleoside adenosine, characterized by an acetyl group at the 5' hydroxyl position of the ribose sugar. While direct therapeutic applications of 5'-O-Acetyl Adenosine are not extensively documented, its chemical structure strongly suggests its potential as a prodrug of adenosine. This technical guide explores the therapeutic possibilities of 5'-O-Acetyl Adenosine by examining the well-established roles of adenosine in various physiological and pathological processes. By serving as a more lipophilic and potentially more stable precursor, 5'-O-Acetyl Adenosine could offer advantages in delivering adenosine to target tissues. This document summarizes the known biological activities, potential mechanisms of action, and relevant experimental data concerning adenosine and its acetylated derivatives, providing a framework for future research and drug development.

Introduction: The Rationale for 5'-O-Acetyl Adenosine as a Therapeutic Candidate

Adenosine is a ubiquitous purine (B94841) nucleoside that plays a critical role in cellular metabolism and signaling. It is a key signaling molecule that exerts its effects through four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. These receptors are widely distributed throughout the body and are involved in the regulation of numerous physiological processes, including cardiovascular function, neurotransmission, inflammation, and immune responses.

The therapeutic potential of adenosine has been explored in a variety of disease contexts. However, its clinical utility is often limited by its short half-life in circulation (less than 10 seconds) due to rapid uptake by cells and enzymatic degradation by adenosine deaminase. The development of adenosine derivatives and prodrugs aims to overcome these pharmacokinetic limitations.

5'-O-Acetyl Adenosine, as an ester derivative of adenosine, is hypothesized to function as a prodrug. The acetyl group increases its lipophilicity, which may enhance its ability to cross cell membranes. Once inside the cell or in the systemic circulation, it is anticipated that esterases would hydrolyze the acetyl group, releasing the active adenosine molecule. This approach could provide a more sustained release of adenosine, prolonging its therapeutic effects.

Physicochemical Properties and Synthesis

5'-O-Acetyl Adenosine is a white solid with a molecular weight of 309.28 g/mol and a molecular formula of C12H15N5O5.[1][2][3][4][5][6][7][8] It is sparingly soluble in DMSO and methanol.[1][2]

Synthesis: The synthesis of 5'-O-Acetyl Adenosine and other acetylated adenosine derivatives can be achieved through several methods. A common approach involves the reaction of adenosine with acetic anhydride (B1165640) in a suitable solvent like pyridine. The reaction conditions can be controlled to achieve selective acetylation at the 5' position. Purification is typically performed using chromatographic techniques. A general protocol for the synthesis of acetylated nucleosides involves dissolving the nucleoside in an appropriate solvent and treating it with an acetylating agent, such as N-acetyl imidazole, followed by purification.

Potential Therapeutic Applications and Mechanisms of Action

The therapeutic potential of 5'-O-Acetyl Adenosine is intrinsically linked to the biological activities of its parent molecule, adenosine. By acting as a precursor to adenosine, 5'-O-Acetyl Adenosine could be beneficial in conditions where adenosine signaling is protective.

Anti-Inflammatory Effects

Adenosine is a potent endogenous anti-inflammatory agent.[5][9] It exerts its anti-inflammatory effects primarily through the activation of A2A and A3 adenosine receptors on immune cells.[10] Activation of these receptors can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12, while promoting the release of the anti-inflammatory cytokine IL-10.[9][10]

• Mechanism of Action: Upon release in inflamed tissues, adenosine binds to its receptors on various immune cells, including macrophages, neutrophils, and lymphocytes. This binding initiates intracellular signaling cascades that ultimately suppress inflammatory responses. For instance, A2A receptor activation increases intracellular cAMP levels, which can inhibit the activation of the pro-inflammatory transcription factor NF-κB.[3]

Studies on adenosine analogs have demonstrated their potential in treating inflammatory conditions. Given that 5'-O-Acetyl Adenosine is likely to be converted to adenosine, it could serve as a valuable tool for delivering adenosine to inflamed tissues.

Neuroprotection

Endogenous adenosine levels rise significantly during periods of metabolic stress, such as ischemia and hypoxia, and it is widely recognized as an endogenous neuroprotective agent.[11][12][13] Its neuroprotective effects are primarily mediated by the activation of A1 adenosine receptors, which are abundant in the central nervous system.

• Mechanism of Action: Activation of presynaptic A1 receptors inhibits the release of excitatory neurotransmitters like glutamate, thereby reducing excitotoxicity, a major contributor to neuronal damage in ischemic conditions.[12] Postsynaptically, A1 receptor activation can hyperpolarize neurons by opening potassium channels, making them less susceptible to damaging depolarization. While A1 receptor activation is generally neuroprotective, the role of A2A receptors is more complex, with some studies suggesting that A2A receptor antagonists may also offer neuroprotection.[12]

The use of acetylated adenosine derivatives as prodrugs could enhance their ability to cross the blood-brain barrier, a significant hurdle in the development of neuroprotective drugs.

Anticancer Potential

The role of adenosine in cancer is multifaceted. High concentrations of adenosine in the tumor microenvironment can suppress the anti-tumor immune response, primarily through A2A receptor activation on immune cells. However, some studies suggest that adenosine analogs can have direct anti-proliferative and pro-apoptotic effects on cancer cells, often mediated by A3 adenosine receptors.[4][14][15]

• Mechanism of Action: Activation of A3 adenosine receptors on certain cancer cells can induce apoptosis and inhibit cell proliferation.[4] The exact signaling pathways are still under investigation but may involve the modulation of key proteins involved in cell cycle control and apoptosis. Furthermore, some adenosine analogs have been shown to have cytotoxic effects independent of receptor activation.

The development of acetylated adenosine derivatives could offer a strategy to improve the delivery and efficacy of adenosine-based anticancer therapies.

Quantitative Data

Direct quantitative data on the therapeutic efficacy of 5'-O-Acetyl Adenosine is limited. However, some in vitro data provides insights into its biological activity.

Compound	Cell Line	Assay	Result (IC50)	Reference
5'-O-Acetyl Adenosine	BV-2 (mouse microglia)	Inhibition of LPS-induced nitric oxide production	> 20 µM	[16]
5'-O-Acetyl Adenosine	COS-7	Inhibition of human Concentrative Nucleoside Transporter 2 (hCNT2)	> 100 µM	[1][16]

These results suggest that 5'-O-Acetyl Adenosine itself has relatively low intrinsic activity in these specific assays, which is consistent with the hypothesis that it functions as a prodrug and requires conversion to adenosine to exert significant biological effects. The diminished affinity of 5'-ester derivatives of adenosine agonists for adenosine receptors further supports this concept.[1]

Experimental Protocols

Synthesis of 5'-O-Acetyl Adenosine

A general method for the acetylation of nucleosides can be adapted for the synthesis of 5'-O-Acetyl Adenosine.

• Dissolution: Dissolve adenosine in a suitable solvent (e.g., pyridine).

• Acetylation: Add a controlled amount of acetic anhydride to the solution. The reaction is typically carried out at room temperature or with gentle heating.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the excess acetic anhydride with methanol.

• Purification: Purify the product using column chromatography on silica (B1680970) gel to isolate 5'-O-Acetyl Adenosine.

• Characterization: Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

In Vitro Hydrolysis Assay

To confirm the prodrug nature of 5'-O-Acetyl Adenosine, its hydrolysis to adenosine can be assessed in the presence of biological matrices.

• Incubation: Incubate 5'-O-Acetyl Adenosine at a known concentration in human plasma or a cell lysate preparation.

• Time Points: Collect aliquots of the incubation mixture at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Sample Preparation: Stop the enzymatic reaction by adding a precipitating agent (e.g., perchloric acid or acetonitrile) and centrifuge to remove proteins.

• Quantification: Analyze the supernatant for the concentrations of 5'-O-Acetyl Adenosine and adenosine using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS).[16][17][18][19]

• Data Analysis: Plot the concentrations of both compounds over time to determine the rate of hydrolysis.

Signaling Pathways and Experimental Workflows

Adenosine Signaling Pathways

The therapeutic effects of adenosine are mediated through distinct signaling pathways coupled to its four receptor subtypes.

Caption: Adenosine signaling pathways initiated by the conversion of 5'-O-Acetyl Adenosine.

Experimental Workflow for Evaluating Therapeutic Potential

A logical workflow for the preclinical evaluation of 5'-O-Acetyl Adenosine is outlined below.

Caption: A preclinical experimental workflow for the evaluation of 5'-O-Acetyl Adenosine.

Conclusion and Future Directions

5'-O-Acetyl Adenosine holds promise as a prodrug of adenosine, potentially offering a means to overcome the pharmacokinetic limitations of the parent molecule. The therapeutic areas where it could be most impactful are those in which the protective effects of adenosine are well-established, including inflammatory diseases, neurodegenerative disorders, and potentially certain types of cancer.

Future research should focus on a number of key areas:

• Pharmacokinetic Profiling: Detailed studies are needed to characterize the in vivo hydrolysis of 5'-O-Acetyl Adenosine to adenosine, its bioavailability, and its tissue distribution.

• Efficacy in Disease Models: Preclinical studies in relevant animal models of inflammation, neurodegeneration, and cancer are essential to validate its therapeutic potential.

• Receptor Selectivity: While it is expected to act non-selectively through all adenosine receptors upon conversion, it is important to characterize the downstream effects in different tissues and disease states.

• Safety and Toxicology: A thorough evaluation of the safety profile of 5'-O-Acetyl Adenosine is a prerequisite for any potential clinical development.

References

• 1. Adenosine receptor prodrugs: synthesis and biological activity of derivatives of potent, A1-selective agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advancements in Adenine Nucleotides Extraction and Quantification from a Single Drop of Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. The Anti-Cancer Effect of A3 Adenosine Receptor Agonists: A Novel, Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of non-nucleoside adenosine deaminase inhibitor FR234938 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. 5'-O-Acetyl Adenosine | 2140-25-2 [m.chemicalbook.com]
• 8. usbio.net [usbio.net]
• 9. Regulation of Inflammation by Adenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Neuroprotective effects of adenosine in cerebral ischemia: window of opportunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neuroprotective role of adenosine in the CNS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Adenosine and neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Potential and promising anticancer drugs from adenosine and its analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. US20160003797A1 - Method for detection of adenosine and metabolites thereof - Google Patents [patents.google.com]
• 17. Redirecting [linkinghub.elsevier.com]
• 18. med.und.edu [med.und.edu]
• 19. Measurement of adenosine metabolites and metabolism in isolated tissue preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 5'-O-Acetyl Adenosine in the Lab

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

5'-O-Acetyl Adenosine (B11128) is a derivative of adenosine, a fundamental nucleoside in numerous biological processes. The introduction of an acetyl group at the 5'-hydroxyl position can modulate its biological activity, solubility, and metabolic stability, making it a valuable molecule in drug discovery and development. This document provides a detailed, three-step chemical synthesis protocol for the preparation of 5'-O-Acetyl Adenosine in a laboratory setting. The synthesis involves the protection of the 2' and 3'-hydroxyl groups of adenosine, followed by selective acetylation of the 5'-hydroxyl group, and subsequent deprotection to yield the desired product. This method is designed to be robust and reproducible for researchers in the fields of medicinal chemistry and chemical biology.

Overall Reaction Scheme

The synthesis of 5'-O-Acetyl Adenosine from adenosine is achieved through a three-step process:

• Protection: The 2' and 3'-hydroxyl groups of adenosine are protected using an isopropylidene group to form 2',3'-O-isopropylideneadenosine.

• Acetylation: The free 5'-hydroxyl group of the protected adenosine is acetylated using acetic anhydride (B1165640).

• Deprotection: The isopropylidene protecting group is removed under acidic conditions to yield the final product, 5'-O-Acetyl Adenosine.

Experimental Protocols

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine (Protection)

This step involves the protection of the cis-diol at the 2' and 3' positions of the ribose moiety of adenosine.

Materials:

• Adenosine

• Anhydrous Acetone

• 2,2-Dimethoxypropane (B42991)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Sodium bicarbonate (NaHCO₃)

• Methanol (B129727) (MeOH)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a suspension of adenosine (1.0 eq) in anhydrous acetone, add 2,2-dimethoxypropane (1.2 eq).

• Add p-toluenesulfonic acid monohydrate (0.1 eq) to the mixture.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding solid sodium bicarbonate and stir for 15 minutes.

• Filter the mixture and wash the solid with acetone.

• Concentrate the filtrate under reduced pressure to obtain a crude solid.

• Purify the crude product by recrystallization from methanol or by silica (B1680970) gel column chromatography (eluent: dichloromethane/methanol gradient) to afford 2',3'-O-isopropylideneadenosine as a white solid.

Step 2: Synthesis of 5'-O-Acetyl-2',3'-O-isopropylideneadenosine (Acetylation)

This step involves the selective acetylation of the primary 5'-hydroxyl group.

Materials:

• 2',3'-O-Isopropylideneadenosine

• Anhydrous Pyridine (B92270)

• Acetic anhydride (Ac₂O)

• Toluene (B28343)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve 2',3'-O-isopropylideneadenosine (1.0 eq) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add acetic anhydride (1.5 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Once the starting material is consumed, quench the reaction by adding methanol.

• Remove the solvent under reduced pressure, co-evaporating with toluene to remove residual pyridine.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: ethyl acetate/hexane gradient) to yield 5'-O-Acetyl-2',3'-O-isopropylideneadenosine.

Step 3: Synthesis of 5'-O-Acetyl Adenosine (Deprotection)

This final step removes the isopropylidene protecting group to yield the target compound.

Materials:

• 5'-O-Acetyl-2',3'-O-isopropylideneadenosine

• Trifluoroacetic acid (TFA)

• Water

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve 5'-O-Acetyl-2',3'-O-isopropylideneadenosine (1.0 eq) in a mixture of trifluoroacetic acid and water (e.g., 80% aqueous TFA).

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC.

• After completion, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: dichloromethane/methanol gradient) to obtain 5'-O-Acetyl Adenosine as a white solid.

Data Presentation

Table 1: Summary of Quantitative Data for the Synthesis of 5'-O-Acetyl Adenosine

Step	Reactant	Molar Eq.	Reagent/Solvent	Key Parameters	Typical Yield
1. Protection	Adenosine	1.0	2,2-Dimethoxypropane (1.2 eq), p-TsOH·H₂O (0.1 eq), Acetone	RT, 4-6 h	85-95%
2. Acetylation	2',3'-O-Isopropylideneadenosine	1.0	Acetic anhydride (1.5 eq), Pyridine	0 °C to RT, 12-16 h	70-85%
3. Deprotection	5'-O-Acetyl-2',3'-O-isopropylideneadenosine	1.0	80% aq. TFA	RT, 2-4 h	75-90%

Mandatory Visualization

Caption: Experimental workflow for the three-step synthesis of 5'-O-Acetyl Adenosine.

High-Yield Synthesis of 5'-O-Acetyl Adenosine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the high-yield synthesis of 5'-O-Acetyl Adenosine (B11128), a key intermediate in the synthesis of various therapeutic nucleoside analogs. The protocols outlined below focus on a reliable chemical synthesis strategy involving the protection of the 2' and 3' hydroxyl groups of adenosine, followed by acetylation of the 5' hydroxyl group and subsequent deprotection.

Introduction

5'-O-Acetyl Adenosine is a valuable building block in medicinal chemistry and drug development. The selective modification of the 5'-hydroxyl group of adenosine is crucial for the synthesis of a wide range of derivatives with potential therapeutic applications. This document details a high-yield synthetic route that proceeds via a 2',3'-O-isopropylidene protected intermediate, ensuring regioselective acetylation at the 5'-position.

Synthesis Strategy Overview

The presented synthesis of 5'-O-Acetyl Adenosine is a multi-step chemical process designed for high yield and purity. The overall workflow involves three main stages:

• Protection: The 2' and 3' hydroxyl groups of the ribose moiety in adenosine are protected as a more stable acetal, 2',3'-O-isopropylideneadenosine. This directs the subsequent acetylation exclusively to the 5'-hydroxyl group.

• Acetylation: The primary 5'-hydroxyl group of the protected adenosine is acetylated using an acetylating agent.

• Deprotection: The isopropylidene protecting group is selectively removed under acidic conditions to yield the final product, 5'-O-Acetyl Adenosine.

Figure 1: Overall workflow for the synthesis of 5'-O-Acetyl Adenosine.

Experimental Protocols

Protocol 1: Synthesis of 2',3'-O-Isopropylideneadenosine (Intermediate 1)

This protocol describes the protection of the 2' and 3' hydroxyl groups of adenosine.

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate

• Acetone

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

• Ethyl acetate

Procedure:

• Suspend adenosine (1 equivalent) in acetone.

• Add 2,2-dimethoxypropane (3 equivalents) to the suspension.

• Add p-toluenesulfonic acid monohydrate (0.1 equivalents) as a catalyst.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate solution until the pH is neutral.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system to yield 2',3'-O-isopropylideneadenosine as a white solid.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield
Adenosine	267.24	1	-
2',3'-O-Isopropylideneadenosine	307.31	-	>90%

Table 1: Summary of reactants and expected yield for the synthesis of Intermediate 1.

Protocol 2: Synthesis of 5'-O-Acetyl-2',3'-O-isopropylideneadenosine (Intermediate 2)

This protocol details the acetylation of the 5'-hydroxyl group of the protected adenosine.

Materials:

• 2',3'-O-Isopropylideneadenosine (from Protocol 1)

• Acetic anhydride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2',3'-O-isopropylideneadenosine (1 equivalent) in anhydrous pyridine and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield 5'-O-Acetyl-2',3'-O-isopropylideneadenosine.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield
2',3'-O-Isopropylideneadenosine	307.31	1	-
5'-O-Acetyl-2',3'-O-isopropylideneadenosine	349.34	-	~95%

Table 2: Summary of reactants and expected yield for the synthesis of Intermediate 2.

Protocol 3: Synthesis of 5'-O-Acetyl Adenosine (Final Product)

This protocol describes the deprotection of the 2' and 3' hydroxyl groups to yield the final product.

Materials:

• 5'-O-Acetyl-2',3'-O-isopropylideneadenosine (from Protocol 2)

• Acetic acid (80% aqueous solution)

• Deionized water

• Ethyl acetate

Procedure:

• Dissolve 5'-O-Acetyl-2',3'-O-isopropylideneadenosine (1 equivalent) in 80% aqueous acetic acid.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction by TLC.

• After the reaction is complete, concentrate the mixture under reduced pressure to remove the acetic acid.

• Co-evaporate the residue with deionized water to remove residual acetic acid.

• The crude product can be purified by recrystallization or column chromatography to yield 5'-O-Acetyl Adenosine as a white solid.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield
5'-O-Acetyl-2',3'-O-isopropylideneadenosine	349.34	1	-
5'-O-Acetyl Adenosine	309.28	-	>90%

Table 3: Summary of reactants and expected yield for the synthesis of the final product.

Chemical Reaction Pathway

Figure 2: Chemical reaction pathway for the synthesis of 5'-O-Acetyl Adenosine.

Concluding Remarks

The described three-step protocol provides a reliable and high-yield method for the synthesis of 5'-O-Acetyl Adenosine. The use of the isopropylidene protecting group allows for precise and efficient acetylation of the 5'-hydroxyl group. This methodology is scalable and suitable for producing the target compound in quantities required for further research and development in the field of nucleoside chemistry and drug discovery.

Application Notes and Protocols: The Use of 5'-O-Acetyl Adenosine in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-O-Acetyl Adenosine (B11128) is a derivative of the ubiquitous nucleoside adenosine, featuring an acetyl group at the 5' position of the ribose sugar.[1][][3] While adenosine and its phosphorylated counterparts (AMP, ADP, ATP) are central to cellular metabolism and signaling, the applications of its acetylated forms are less commonly documented.[4] However, the presence of the 5'-O-acetyl ester linkage makes this molecule a potential substrate for esterase enzymes, which catalyze the hydrolysis of ester bonds. This property allows for the development of specific enzymatic assays to measure the activity of various esterases, including cholinesterases.

These application notes provide a detailed protocol for utilizing 5'-O-Acetyl Adenosine as a substrate in a continuous enzymatic assay for esterase activity. The assay is based on the enzymatic hydrolysis of 5'-O-Acetyl Adenosine to adenosine, which is then detected using a coupled enzymatic reaction.

Principle of the Assay

The proposed enzymatic assay is a two-step coupled reaction designed to quantify the activity of esterases that can hydrolyze the acetyl group from 5'-O-Acetyl Adenosine.

• Step 1: Esterase-mediated Hydrolysis. An esterase, such as butyrylcholinesterase (BChE) or porcine liver esterase (PLE), catalyzes the hydrolysis of the 5'-O-acetyl group from 5'-O-Acetyl Adenosine, yielding adenosine and acetate.[5]

• Step 2: Coupled Detection of Adenosine. The adenosine produced in the first step is then quantified using a commercially available adenosine assay kit. These kits typically employ a series of enzymatic reactions that lead to the production of a fluorescent or colorimetric signal. A common method involves the deamination of adenosine to inosine (B1671953) by adenosine deaminase, followed by the conversion of inosine to hypoxanthine (B114508) by purine (B94841) nucleoside phosphorylase (PNP). Hypoxanthine is then oxidized by xanthine (B1682287) oxidase to produce uric acid and hydrogen peroxide (H₂O₂). The hydrogen peroxide, in the presence of a peroxidase, reacts with a probe to generate a quantifiable signal.[6] The rate of signal generation is directly proportional to the rate of adenosine production, and thus to the esterase activity.

Featured Application: Continuous Spectrophotometric Assay for Esterase Activity

This protocol describes a continuous spectrophotometric assay to measure the activity of esterases, such as butyrylcholinesterase (BChE), using 5'-O-Acetyl Adenosine as a substrate.

Materials and Reagents

• 5'-O-Acetyl Adenosine (Substrate)

• Butyrylcholinesterase (BChE) from equine serum or other purified esterase

• Adenosine Deaminase (ADA)

• Purine Nucleoside Phosphorylase (PNP)

• Xanthine Oxidase (XOD)

• Horseradish Peroxidase (HRP)

• Amplex® Red reagent (or other suitable H₂O₂ probe)

• Potassium Phosphate Buffer (50 mM, pH 7.4)

• 96-well microplate (black, clear bottom for fluorescence)

• Microplate reader with fluorescence capabilities (Excitation: 530-560 nm, Emission: ~590 nm for Amplex® Red)

Experimental Protocol

• Reagent Preparation:

  • Assay Buffer: 50 mM Potassium Phosphate Buffer, pH 7.4.

  • 5'-O-Acetyl Adenosine Stock Solution: Prepare a 10 mM stock solution of 5'-O-Acetyl Adenosine in the Assay Buffer.

  • Coupling Enzyme Mix: Prepare a mix containing Adenosine Deaminase (1 U/mL), Purine Nucleoside Phosphorylase (0.2 U/mL), Xanthine Oxidase (0.2 U/mL), Horseradish Peroxidase (2 U/mL), and Amplex® Red (100 µM) in Assay Buffer. Protect from light.

  • Esterase (BChE) Solution: Prepare a dilution series of the esterase in Assay Buffer to determine the optimal concentration.

• Assay Procedure:

  • Add 50 µL of the Coupling Enzyme Mix to each well of a 96-well microplate.

  • Add 25 µL of the 5'-O-Acetyl Adenosine stock solution to each well.

  • To initiate the reaction, add 25 µL of the esterase (BChE) solution to each well. For a negative control, add 25 µL of Assay Buffer instead of the esterase solution.

  • Immediately place the plate in a microplate reader pre-set to the appropriate temperature (e.g., 25°C or 37°C).

  • Measure the fluorescence intensity at regular intervals (e.g., every minute) for a period of 15-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the fluorescence versus time plot (ΔFU/min).

  • Subtract the rate of the negative control from the rates of the experimental wells to correct for any background signal.

  • The esterase activity can be calculated using a standard curve of a known concentration of H₂O₂.

Quantitative Data Summary

The following table provides an example of expected results for an esterase activity assay using 5'-O-Acetyl Adenosine. The data is hypothetical and serves for illustrative purposes.

Esterase Concentration (ng/mL)	Rate of Fluorescence Increase (ΔFU/min)	Specific Activity (µmol/min/mg)
0 (Negative Control)	5	0
10	55	50
20	105	50
40	205	50
80	405	50

Visualizations

Experimental Workflow

Caption: Workflow for the continuous esterase activity assay.

Signaling Pathway of Adenosine

Caption: Adenosine signaling pathway activated by enzymatic conversion.

Conclusion

5'-O-Acetyl Adenosine serves as a valuable tool for the continuous monitoring of esterase activity. The described coupled-enzyme assay provides a sensitive and straightforward method for researchers in various fields, including enzymology, drug discovery, and diagnostics. The production of adenosine, a key signaling molecule, from this substrate also opens up possibilities for studying the localized effects of adenosine generation in biological systems.

References

• 1. usbio.net [usbio.net]
• 3. scbt.com [scbt.com]
• 4. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. labcarediagnostics.com [labcarediagnostics.com]

5'-O-Acetyl Adenosine as a precursor for nucleotide analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-O-Acetyl Adenosine (B11128) is a modified nucleoside that serves as a crucial precursor in the synthesis of a wide array of nucleotide analogs. [1]These analogs are instrumental in biomedical research and drug development, particularly in the fields of antiviral and anticancer therapy. [1][2]The strategic placement of the acetyl group at the 5'-hydroxyl position allows for selective chemical modifications, facilitating the creation of novel therapeutic agents and molecular probes. [3]This document provides detailed application notes and experimental protocols for the utilization of 5'-O-Acetyl Adenosine in the synthesis of various nucleotide analogs.

Applications of Nucleotide Analogs Derived from 5'-O-Acetyl Adenosine

Nucleotide analogs synthesized from 5'-O-Acetyl Adenosine have diverse and significant applications in biomedical research and clinical settings. The ability to modify the nucleoside structure allows for the development of compounds with tailored biological activities.

Key Application Areas:

• Antiviral Agents: A primary application is in the development of antiviral drugs. [1][2]By modifying the adenosine scaffold, researchers can create molecules that interfere with viral replication processes. These analogs can act as chain terminators for viral DNA or RNA synthesis or as inhibitors of viral enzymes like polymerases and reverse transcriptases. [4]The prodrug approach, where the nucleotide analog is masked to improve bioavailability, is a common strategy. [5][6][7]* Anticancer Drugs: Similar to their antiviral counterparts, nucleotide analogs derived from 5'-O-Acetyl Adenosine are developed as anticancer agents. [1]These compounds can disrupt DNA replication and repair mechanisms in rapidly dividing cancer cells, leading to apoptosis.

• Enzyme Mechanism Studies: The acetylated precursor is valuable for synthesizing analogs used to probe the mechanisms of enzymes such as kinases and phosphorylases. [1]The modified nucleotides can act as inhibitors or alternative substrates, providing insights into enzyme function and structure.

• Metabolic Studies: Labeled nucleotide analogs are employed to trace and understand cellular metabolic pathways involving adenosine and its derivatives. [1]* Molecular Probes: Fluorescently or radioactively labeled nucleotide analogs serve as probes in nucleic acid research, enabling the study of DNA and RNA structure and function. [8]

Synthesis of Nucleotide Analogs from 5'-O-Acetyl Adenosine

The synthesis of nucleotide analogs from 5'-O-Acetyl Adenosine typically involves a series of chemical or enzymatic steps. The 5'-O-acetyl group serves as a protecting group, allowing for modifications at other positions of the adenosine molecule before its selective removal to enable phosphorylation or other derivatizations at the 5'-position. [3]

General Synthetic Strategies

• Modification of the Nucleobase: The purine (B94841) ring of adenosine can be modified to introduce different functional groups, altering its hydrogen bonding properties and interaction with target enzymes. [2]2. Modification of the Ribose Moiety: The sugar part of the nucleoside can be altered, for instance, by introducing substituents at the 2' or 3' positions, which can affect the conformation and stability of the resulting nucleic acid. [2]3. Phosphorylation and Prodrug Formation: After desired modifications, the 5'-O-acetyl group is removed, and the 5'-hydroxyl group is phosphorylated to yield the active nucleotide analog. [2]To enhance cell permeability and bypass the often rate-limiting initial phosphorylation step, various prodrug strategies are employed, such as phosphoramidates or S-acylthioethyl (SATE) esters. [5][6]

Experimental Protocols

Protocol 1: Selective Deprotection of 5'-O-Acetyl Group

This protocol describes the selective removal of the 5'-O-acetyl group from a modified adenosine derivative, a crucial step before phosphorylation.

Materials:

• 5'-O-Acetyl-modified adenosine analog

• Anhydrous Methanol (B129727) (MeOH)

• Ammonia (B1221849) solution (7 N in MeOH)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate solvent system for TLC analysis

• Reaction vessel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve the 5'-O-Acetyl-modified adenosine analog in anhydrous methanol in a reaction vessel.

• Cool the solution to -40°C using an appropriate cooling bath. [3]3. Slowly add a solution of ammonia in methanol (7 N) to the reaction mixture while stirring. [3]4. Monitor the reaction progress by TLC. The product should have a different retention factor (Rf) value compared to the starting material.

• Once the reaction is complete (typically within a few hours), quench the reaction by adding a few drops of acetic acid to neutralize the ammonia.

• Evaporate the solvent under reduced pressure.

• Purify the resulting 5'-hydroxyl adenosine analog using column chromatography on silica (B1680970) gel.

Quantitative Data Summary:

Parameter	Value	Reference
Isolated Yield	80%	[3]

Protocol 2: Enzymatic Phosphorylation of Nucleoside Analogs

This protocol outlines a general method for the enzymatic synthesis of nucleoside 5'-monophosphates using a nucleoside kinase.

Materials:

• Nucleoside analog with a free 5'-hydroxyl group

• Nucleoside kinase (e.g., deoxynucleoside kinase from Drosophila melanogaster) [8]* Phosphate (B84403) donor (e.g., ATP or GTP) [8]* Reaction buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5) [8]* Magnesium chloride (MgCl₂)

• Incubator or water bath

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Prepare a reaction mixture containing the nucleoside analog (e.g., 50 mM), ATP or GTP as the phosphate donor, and MgCl₂ in the reaction buffer. [8]2. Add the nucleoside kinase to the reaction mixture to initiate the phosphorylation.

• Incubate the reaction at the optimal temperature for the enzyme (typically 37°C).

• Monitor the formation of the nucleoside 5'-monophosphate product by HPLC.

• Once the reaction reaches the desired conversion, terminate the reaction by heating or by adding a quenching agent like perchloric acid.

• Purify the nucleoside 5'-monophosphate product using appropriate chromatographic techniques.

Quantitative Data Summary:

Parameter	Value Range	Reference
Reaction Yields	40-90%	[8]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key pathways and workflows related to the application of nucleotide analogs.

Caption: Intracellular activation pathway of a nucleoside analog prodrug.

Caption: General workflow for synthesizing nucleotide analogs from 5'-O-Acetyl Adenosine.

Conclusion

5'-O-Acetyl Adenosine is a versatile and indispensable precursor for the synthesis of a wide range of biologically active nucleotide analogs. Its use facilitates the development of novel therapeutics and research tools. The protocols and information provided herein offer a foundation for researchers to explore the vast potential of this compound in their scientific endeavors. Careful optimization of reaction conditions and purification methods is crucial for obtaining high yields and purity of the desired nucleotide analogs.

References

• 1. 5′-O-Acetyl Adenosine [myskinrecipes.com]
• 2. Antiviral nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facile synthesis of photoactivatable adenosine analogs - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08794K [pubs.rsc.org]
• 4. Acyclic nucleotide analogues: synthesis, antiviral activity and inhibitory effects on some cellular and virus-encoded enzymes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prodrugs of Nucleoside 5'-Monophosphate Analogues: Overview of the Recent Literature Concerning their Synthesis and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzymatic Synthesis of Modified Nucleoside 5′-Monophosphates [mdpi.com]

Applications of 5'-O-Acetyl Adenosine in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-O-Acetyl Adenosine (B11128) is a modified nucleoside that serves as a crucial building block and intermediate in the synthesis of a diverse range of biologically active nucleoside analogs. Its primary application in drug discovery lies in its use as a protected precursor, enabling selective modifications at other positions of the adenosine molecule to generate novel therapeutic agents. This document provides an overview of its applications, quantitative data for a representative derivative, detailed experimental protocols, and visualizations of relevant signaling pathways.

While 5'-O-Acetyl Adenosine itself is generally not the final active pharmaceutical ingredient, its strategic use in synthesis has led to the discovery of potent modulators of key biological targets, including G protein-coupled receptors (GPCRs) and kinases. These targets are implicated in a multitude of pathological conditions, paving the way for new treatments in oncology, virology, and inflammatory diseases.

Application: Synthesis of Adenosine Receptor Agonists

A significant application of 5'-O-Acetyl Adenosine is in the synthesis of selective adenosine receptor agonists. The acetyl group at the 5'-position protects the primary hydroxyl group, allowing for chemical modifications at other sites, such as the N6-position of the adenine (B156593) base. Following these modifications, the acetyl group can be selectively removed to yield the final active compound.

One prominent example is the synthesis of N6-Cyclopentyladenosine (CPA), a potent and selective agonist for the adenosine A1 receptor.[1] CPA has been instrumental in studying the physiological roles of the A1 receptor and serves as a lead compound for the development of therapeutics targeting this receptor.

Quantitative Data: N6-Cyclopentyladenosine (CPA)

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of N6-Cyclopentyladenosine for human adenosine receptors.

Receptor Subtype	Binding Affinity (Ki) (nM)	Functional Potency (EC50) (nM)
Human A1	2.3[1]	-
Human A2A	790[1]	-
Human A3	43[1]	-
Human A2B	-	18600[1]

Experimental Protocols

General Protocol for the Synthesis of N6-Substituted Adenosine Analogs

This protocol provides a general method for the synthesis of N6-substituted adenosine analogs, where a protected adenosine derivative like 2',3',5'-tri-O-acetyladenosine is a common starting material. 5'-O-Acetyl Adenosine can be used in similar synthetic routes with appropriate adjustments for protection and deprotection steps.

Objective: To synthesize an N6-substituted adenosine analog.

Materials:

• 2',3',5'-tri-O-acetyladenosine

• Substituted amine (e.g., cyclopentylamine (B150401) for CPA synthesis)

• Solvents (e.g., ethanol, methanol)

• Base (e.g., triethylamine)

• Ammonia (B1221849) in methanol (B129727) (for deprotection)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2',3',5'-tri-O-acetyladenosine in ethanol.

• Addition of Amine: Add an excess of the desired substituted amine (e.g., cyclopentylamine) and a base like triethylamine (B128534) to the solution.

• Reaction: Reflux the mixture for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture and evaporate the solvent under reduced pressure.

• Purification of Protected Analog: Purify the resulting N6-substituted-2',3',5'-tri-O-acetyladenosine derivative by silica gel column chromatography.

• Deprotection: Dissolve the purified product in a solution of ammonia in methanol and stir at room temperature overnight to remove the acetyl protecting groups.

• Final Purification: Evaporate the solvent and purify the final N6-substituted adenosine analog by recrystallization or column chromatography.

Protocol for In Vitro Anticancer Activity Assay (MTT Assay)

This protocol outlines a common method for determining the cytotoxic effects of synthesized nucleoside analogs on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a cancer cell line.

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Add the different concentrations to the wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Protocol for In Vitro Antiviral Assay (CPE Reduction Assay)

This protocol describes a method to evaluate the antiviral efficacy of a compound by measuring the reduction of virus-induced cytopathic effect (CPE).[2]

Objective: To determine the 50% effective concentration (EC50) of a test compound against a specific virus.[2]

Materials:

• Susceptible host cell line (e.g., Vero cells)

• Virus stock with a known titer

• 96-well cell culture plates

• Cell culture medium with reduced serum (2% FBS)

• Test compound (dissolved in DMSO)

• Neutral red solution

• Spectrophotometer

Procedure:

• Cell Monolayer Preparation: Prepare confluent monolayers of the host cells in 96-well plates.[2]

• Compound Dilution: Prepare serial half-log10 dilutions of the test compound in the assay medium.[2]

• Infection and Treatment: Add the compound dilutions to the cell monolayers. Subsequently, infect the cells with the virus. Include untreated infected controls (virus controls) and uninfected untreated controls (cell controls).[2]

• Incubation: Incubate the plates until at least 80% CPE is observed in the virus control wells.[2]

• Cell Viability Quantification: Stain the cells with neutral red, which is taken up by viable cells.[2]

• Absorbance Reading: After washing, extract the dye and measure the absorbance at 540 nm.[2]

• Data Analysis: Calculate the percentage of CPE reduction for each compound concentration and determine the EC50 value by regression analysis.[2]

Signaling Pathways and Mechanisms

The therapeutic effects of nucleoside analogs derived from 5'-O-Acetyl Adenosine are often mediated through their interaction with specific signaling pathways.

Adenosine A1 Receptor Signaling

N6-Cyclopentyladenosine (CPA) exerts its effects by activating the adenosine A1 receptor, a Gi/o-coupled GPCR.[3][4] Activation of the A1 receptor initiates a signaling cascade that leads to various physiological responses.

Caption: Adenosine A1 Receptor Signaling Pathway.

General Workflow for Nucleoside Analog Drug Discovery

The process of discovering and developing novel nucleoside analogs using precursors like 5'-O-Acetyl Adenosine follows a structured workflow from synthesis to biological evaluation.

Caption: Nucleoside Analog Drug Discovery Workflow.

Conclusion

5'-O-Acetyl Adenosine is a valuable and versatile tool in the drug discovery arsenal. Its utility as a protected intermediate enables the efficient synthesis of a wide array of novel nucleoside analogs with therapeutic potential. By facilitating targeted modifications of the adenosine scaffold, it has contributed to the development of potent and selective agents for various diseases. The protocols and data presented herein provide a foundational resource for researchers engaged in the design and evaluation of next-generation nucleoside-based therapeutics.

References

• 1. N6-Cyclopentyladenosine | Adenosine A1 Receptors | Tocris Bioscience [tocris.com]
• 2. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Development of Antiviral Drugs Using 5'-O-Acetyl Adenosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nucleoside analogs are a cornerstone of antiviral therapy, effectively inhibiting viral replication by targeting essential viral enzymes. Adenosine (B11128) analogs, in particular, have demonstrated broad-spectrum activity against a variety of RNA viruses. This document provides a comprehensive guide for the investigation of 5'-O-Acetyl Adenosine , an adenosine derivative, as a potential antiviral agent.

Due to the limited publicly available data on the specific antiviral activity of 5'-O-Acetyl Adenosine, this document serves as a foundational guide. It outlines the hypothesized mechanism of action, relevant experimental protocols, and comparative data from well-characterized adenosine analogs. These resources are intended to enable researchers to design and execute studies to evaluate the antiviral efficacy of 5'-O-Acetyl Adenosine. The protocols and data presented are based on established methodologies for potent adenosine analog antivirals such as Remdesivir and Tenofovir (B777).

Hypothesized Mechanism of Action: Inhibition of Viral RNA-Dependent RNA Polymerase (RdRp)

Like many nucleoside analogs, 5'-O-Acetyl Adenosine is likely a prodrug that requires intracellular activation. Upon entering a host cell, it is hypothesized to be metabolized by host cell kinases into its active triphosphate form. This active metabolite, an analog of adenosine triphosphate (ATP), can then act as a competitive inhibitor of the viral RNA-dependent RNA polymerase (RdRp). Incorporation of the analog into the nascent viral RNA chain is predicted to cause premature termination of RNA synthesis, thereby halting viral replication.[1][2]

Hypothesized mechanism of 5'-O-Acetyl Adenosine.

Comparative Antiviral Activity of Adenosine Analogs

To provide a benchmark for potential efficacy, the following table summarizes the in vitro antiviral activity of several well-characterized adenosine analogs against various viruses. These values, including the 50% effective concentration (EC50), 50% inhibitory concentration (IC50), and 50% cytotoxic concentration (CC50), are critical for assessing the potency and therapeutic window of an antiviral candidate.[3][4][5][6][7]

Compound	Virus	Cell Line	EC50 / IC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Remdesivir	SARS-CoV-2	Vero E6	0.77[1]	>100	>129
MERS-CoV	HAE	0.07[1]	>10	>142
Ebola Virus	Huh-7	0.08	>10	>125
HNC-1664	SARS-CoV-2 (WT)	Vero E6	0.029[4]	>20	>690
LCMV	Huh-7	0.90[4]	>10	>11
NITD008	Dengue Virus (DENV-2)	Vero	0.64[8]	>50	>78
Zika Virus (ZIKV)	Vero	0.241[9]	>100	>415
Human Norovirus (replicon)	HG23	0.21[6]	>120	>571
Tenofovir	HIV-1	Lymphoblastoid cells	0.04 - 8.5[5]	>100	Variable
Hepatitis B Virus (HBV)	HepG2	1.1[7]	>100	>90

Experimental Protocols

The following are detailed protocols for the initial assessment of the antiviral activity and cytotoxicity of 5'-O-Acetyl Adenosine.

Protocol 1: Cytotoxicity Assay (CC50 Determination)

This protocol determines the concentration of the compound that causes a 50% reduction in cell viability. It is crucial to perform this assay in parallel with antiviral assays to determine the selectivity index.[10]

Materials:

• Host cell line susceptible to the virus of interest (e.g., Vero E6 for SARS-CoV-2, Huh-7 for HCV).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• 96-well clear-bottom cell culture plates.

• 5'-O-Acetyl Adenosine, dissolved in DMSO to create a high-concentration stock.

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo®).

• Plate reader.

Procedure:

• Cell Seeding: Seed the 96-well plates with host cells at a density that will result in 80-90% confluency after 24 hours.

• Compound Dilution: Prepare a 2-fold serial dilution of 5'-O-Acetyl Adenosine in culture medium. The final DMSO concentration should be kept below 0.5%.

• Treatment: Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (cell control) and medium with the highest concentration of DMSO (vehicle control).

• Incubation: Incubate the plates for the same duration as the planned antiviral assay (e.g., 48-72 hours) at 37°C and 5% CO2.

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and plot cell viability against the log of the compound concentration. Calculate the CC50 value using a non-linear regression model (sigmoidal dose-response).

Protocol 2: Plaque Reduction Assay (IC50 Determination)

This is the gold standard for quantifying the inhibition of lytic virus replication.[11][12][13]

Materials:

• Confluent monolayer of susceptible host cells in 6-well or 12-well plates.

• Virus stock with a known titer (Plaque-Forming Units/mL).

• Serum-free medium.

• 5'-O-Acetyl Adenosine dilutions.

• Semi-solid overlay medium (e.g., medium containing 1.2% Avicel® or 0.6% agarose).

• Fixative solution (e.g., 4% paraformaldehyde).

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol).

Procedure:

• Compound and Virus Preparation: Prepare serial dilutions of 5'-O-Acetyl Adenosine. Dilute the virus stock to a concentration that yields 50-100 plaques per well.

• Infection: Wash the cell monolayers with PBS. Add the virus inoculum to each well. Include a "no-virus" control.

• Adsorption: Incubate for 1 hour at 37°C to allow virus adsorption, gently rocking the plates every 15 minutes.

• Treatment: Remove the inoculum and wash the cells. Add the compound dilutions prepared in the overlay medium to the wells. Include a "virus control" (overlay medium without the compound).

• Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-5 days, depending on the virus).

• Fixation and Staining: Aspirate the overlay, fix the cells, and then stain with crystal violet.

• Plaque Counting: Wash the plates with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each concentration relative to the virus control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

Protocol 3: Quantitative RT-PCR (qRT-PCR) Based Assay (EC50 Determination)

This assay quantifies viral RNA levels and is suitable for both lytic and non-lytic viruses.[14][15]

Materials:

• Susceptible host cells in 24-well or 48-well plates.

• Virus stock.

• 5'-O-Acetyl Adenosine dilutions.

• RNA extraction kit.

• qRT-PCR reagents (reverse transcriptase, primers/probes specific to a viral gene, and master mix).

• qRT-PCR instrument.

Procedure:

• Cell Seeding and Infection: Seed cells and infect them with the virus at a specific Multiplicity of Infection (MOI), for example, 0.1.

• Treatment: After the adsorption period, remove the inoculum and add fresh medium containing the serial dilutions of 5'-O-Acetyl Adenosine.

• Incubation: Incubate for 24-48 hours.

• RNA Extraction: Harvest the cell culture supernatant or the cells and extract viral RNA using a commercial kit.

• qRT-PCR: Perform qRT-PCR using primers and probes targeting a conserved region of the viral genome. Include a standard curve of known RNA concentrations for absolute quantification.

• Data Analysis: Determine the viral RNA copy number for each compound concentration. Calculate the percentage of inhibition relative to the virus control. Determine the EC50 value from the dose-response curve.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for screening and characterizing a potential antiviral compound like 5'-O-Acetyl Adenosine.

Workflow for antiviral compound evaluation.

Conclusion

While direct evidence for the antiviral activity of 5'-O-Acetyl Adenosine is currently lacking, its structural similarity to known potent adenosine analog inhibitors provides a strong rationale for its investigation. The protocols and comparative data presented in this document offer a robust framework for researchers to systematically evaluate its potential as a novel antiviral agent. A thorough assessment of its efficacy against a panel of viruses, coupled with detailed cytotoxicity and mechanistic studies, will be essential to determine its therapeutic promise.

References

• 1. Remdesivir and its antiviral activity against COVID-19: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An adenosine analog shows high antiviral potency against coronavirus and arenavirus mainly through an unusual base pairing mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. An adenosine analog shows high antiviral potency against coronavirus and arenavirus mainly through an unusual base pairing mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. The Adenosine Analogue NITD008 has Potent Antiviral Activity against Human and Animal Caliciviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intracellular metabolism and in vitro activity of tenofovir against hepatitis B virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An adenosine nucleoside inhibitor of dengue virus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 11. benchchem.com [benchchem.com]
• 12. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 13. bioagilytix.com [bioagilytix.com]
• 14. qPCR Assay for Testing Antiviral Agents - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 15. Quantification of viral copies by RT-PCR [bio-protocol.org]

Application Note: HPLC Analysis of 5'-O-Acetyl Adenosine

AN-HPLC-001

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 5'-O-Acetyl Adenosine (B11128) using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Introduction

5'-O-Acetyl Adenosine is a derivative of adenosine, a fundamental nucleoside in numerous biological processes. The addition of an acetyl group at the 5' position can alter its biological activity and pharmacokinetic properties. Accurate and reliable quantification of 5'-O-Acetyl Adenosine is crucial for in-vitro and in-vivo studies, as well as for quality control in drug development and manufacturing. This application note describes a robust RP-HPLC method for the separation and quantification of 5'-O-Acetyl Adenosine. The method is based on established principles for the analysis of adenosine and its derivatives, ensuring high sensitivity and reproducibility.[1][2]

Experimental

• HPLC System: An Agilent 1100 series LC pump with a wellplate autosampler or equivalent system equipped with a UV-Vis detector.

• Column: A Luna C18(2) column (150 x 2.0 mm, 3 µm particle size, 100 Å pore size) or equivalent C18 column.[1]

• Vials: 2 mL amber glass vials with PTFE/silicone septa.

• Pipettes and Tips: Calibrated micropipettes and sterile tips.

• Volumetric Flasks: Class A volumetric flasks.

• Analytical Balance: A balance with a readability of 0.01 mg.

• 5'-O-Acetyl Adenosine: Reference standard of known purity (≥98%).[3]

• Acetonitrile (ACN): HPLC grade.

• Water: HPLC grade or Milli-Q water.

• Ammonium Acetate: ACS grade or higher.

• Methanol: HPLC grade (for cleaning).

• Dimethyl Sulfoxide (DMSO): ACS grade or higher (for stock solution).[]

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	Luna C18(2) (150 x 2.0 mm, 3 µm, 100 Å)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 5.0
Mobile Phase B	Acetonitrile
Gradient	Isocratic at 10% B
Flow Rate	0.2 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
Autosampler Temp.	4 °C
Detection Wavelength	258 nm
Run Time	10 minutes

Note: The UV absorption maxima for adenosine are 206 nm and 258 nm.[5] A wavelength of 258 nm is chosen to minimize interference from common solvents.

Protocols

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 5'-O-Acetyl Adenosine reference standard and dissolve it in 10 mL of DMSO.[]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase (90:10 Mobile Phase A:Mobile Phase B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

The sample preparation protocol will vary depending on the matrix. A generic protocol for a relatively clean sample is provided below.

• Accurately weigh the sample containing 5'-O-Acetyl Adenosine.

• Dissolve the sample in a known volume of mobile phase.

• Vortex the solution for 1 minute to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

The overall workflow for the HPLC analysis is depicted in the diagram below.

Caption: HPLC analysis workflow from sample preparation to reporting.

Data Analysis and Results

A calibration curve is constructed by plotting the peak area of the 5'-O-Acetyl Adenosine standards against their corresponding concentrations. The linearity of the method is assessed by the correlation coefficient (R²) of the calibration curve, which should ideally be ≥ 0.999.

The concentration of 5'-O-Acetyl Adenosine in the samples is determined by interpolating their peak areas from the linear regression equation of the calibration curve.

System suitability tests are performed to ensure the HPLC system is performing correctly. Key parameters are summarized in the table below.

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
Relative StandardDeviation (RSD) ofPeak Area (n=6)	RSD ≤ 2.0%

Method Validation (Summary)

A full method validation should be performed according to ICH guidelines. A summary of typical validation parameters and their expected outcomes is provided below.

Validation Parameter	Summary of Protocol	Expected Results
Linearity	Analyze a series of at least five concentrations of the reference standard.	R² ≥ 0.999
Accuracy (% Recovery)	Spike a blank matrix with known concentrations of the analyte at three levels (low, medium, high).	80-120% recovery
Precision (RSD%)	Repeatability (intra-day) and intermediate precision (inter-day) analysis of replicate samples.	RSD ≤ 2.0%
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (S/N = 3).	To be determined experimentally.
Limit of Quantification (LOQ)	Determined based on the signal-to-noise ratio (S/N = 10).	To be determined experimentally.
Specificity	Analyze a blank, a placebo, and a spiked sample to demonstrate no interference at the retention time of the analyte.	No interfering peaks at the analyte retention time.

Logical Relationship of Method Development

The development of this HPLC method follows a logical progression from understanding the analyte's properties to method optimization and validation.

Caption: Logical flow of HPLC method development for 5'-O-Acetyl Adenosine.

Conclusion

The described RP-HPLC method provides a reliable and robust approach for the quantitative analysis of 5'-O-Acetyl Adenosine. The method is straightforward, utilizing common C18 column chemistry and UV detection, making it accessible for most analytical laboratories. Proper method validation should be performed to ensure its suitability for the intended application.

References

• 1. med.und.edu [med.und.edu]
• 2. Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 5. UV-Vis Spectrum of Adenosine | SIELC Technologies [sielc.com]

Application Notes and Protocols for Studying Enzyme Mechanisms with 5'-O-Acetyl Adenosine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 5'-O-Acetyl Adenosine (B11128), an adenosine derivative, as a tool to investigate the mechanisms of key enzymes, particularly Adenosine Deaminase (ADA) and Sirtuins. The provided protocols are adaptable for determining the kinetic parameters of these interactions.

Introduction to 5'-O-Acetyl Adenosine

5'-O-Acetyl Adenosine is a modified nucleoside in which the hydroxyl group at the 5' position of the ribose sugar is acetylated.[1] This structural modification has significant implications for its interaction with enzymes that recognize adenosine or its derivatives. Its primary applications in enzyme mechanism studies stem from its potential to act as a competitive inhibitor or a structural probe, providing insights into the active site requirements and catalytic mechanisms of target enzymes.

Application in Studying Adenosine Deaminase (ADA)

Principle: Adenosine Deaminase (ADA) is a crucial enzyme in purine (B94841) metabolism that catalyzes the irreversible deamination of adenosine to inosine.[2] The catalytic mechanism of ADA is understood to involve the 5'-hydroxyl group of adenosine in substrate binding and orientation within the active site. It is hypothesized that the acetylation of this 5'-hydroxyl group in 5'-O-Acetyl Adenosine prevents the molecule from being a substrate for ADA. This characteristic makes 5'-O-Acetyl Adenosine an excellent tool for investigating the necessity of the free 5'-hydroxyl group for enzymatic activity and for characterizing the enzyme's active site. It is proposed to act as a competitive inhibitor of ADA.

Experimental Protocol: Investigating the Inhibition of Adenosine Deaminase by 5'-O-Acetyl Adenosine

This protocol is adapted from standard ADA activity assays and is designed to determine the inhibition constant (Ki) of 5'-O-Acetyl Adenosine. The assay is based on the spectrophotometric measurement of the decrease in absorbance at 265 nm as adenosine is converted to inosine.[3]

Materials:

• Adenosine Deaminase (from bovine spleen)

• Adenosine (substrate)

• 5'-O-Acetyl Adenosine (potential inhibitor)

• 50 mM Sodium Phosphate (B84403) Buffer, pH 7.5

• UV-transparent 96-well plates or quartz cuvettes

• Spectrophotometer capable of reading absorbance at 265 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Adenosine Deaminase in 50 mM sodium phosphate buffer.

  • Prepare a range of adenosine substrate concentrations (e.g., 0.5x, 1x, 2x, 4x, 8x the Km of adenosine for ADA, which is approximately 30 µM).

  • Prepare a stock solution of 5'-O-Acetyl Adenosine in the same buffer. From this, prepare a series of dilutions to achieve a range of final inhibitor concentrations in the assay.

• Assay Setup (for a 200 µL final volume in a 96-well plate):

  • To each well, add:

    • 160 µL of 50 mM Sodium Phosphate Buffer, pH 7.5.

    • 20 µL of the desired adenosine substrate concentration.

    • 10 µL of either buffer (for control, uninhibited reaction) or the appropriate 5'-O-Acetyl Adenosine dilution.

  • Pre-incubate the plate at 25°C for 5 minutes.

• Initiation of Reaction:

  • Add 10 µL of the diluted Adenosine Deaminase solution to each well to start the reaction.

  • Immediately begin monitoring the decrease in absorbance at 265 nm every 30 seconds for 5-10 minutes using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each substrate and inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Generate a Lineweaver-Burk plot (1/V0 vs. 1/[Substrate]) for each inhibitor concentration.

  • Determine the Ki for 5'-O-Acetyl Adenosine from the intersection of the lines on the plot. A competitive inhibition pattern will show the lines intersecting on the y-axis.

Expected Outcome: It is anticipated that 5'-O-Acetyl Adenosine will act as a competitive inhibitor of ADA, demonstrating the critical role of the free 5'-hydroxyl group in substrate binding and/or catalysis.

Application in Studying Sirtuins

Principle: Sirtuins are a class of NAD+-dependent deacetylases that play vital roles in various cellular processes.[4] The catalytic mechanism of sirtuins involves the transfer of the acetyl group from a lysine (B10760008) residue of a substrate protein to the ADP-ribose moiety of NAD+, generating 2'-O-acetyl-ADP-ribose (OAADPr) and nicotinamide.[5][6] The structural similarity between 5'-O-Acetyl Adenosine and the ribose-acetate portion of the OAADPr product suggests that 5'-O-Acetyl Adenosine could act as a product analog and potentially inhibit sirtuin activity.

Experimental Protocol: Screening for Sirtuin Inhibition by 5'-O-Acetyl Adenosine

This protocol utilizes a commercially available fluorogenic sirtuin activity assay kit. These kits typically contain a fluorophore-linked acetylated peptide substrate. Upon deacetylation by a sirtuin, a developing solution cleaves the deacetylated peptide, releasing the fluorophore and generating a quantifiable fluorescent signal.

Materials:

• Recombinant human Sirtuin (e.g., SIRT1, SIRT2, or SIRT3)

• Sirtuin activity assay kit (containing fluorogenic substrate, NAD+, and developer solution)

• 5'-O-Acetyl Adenosine

• Assay buffer (as provided in the kit or a standard sirtuin assay buffer, e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Black, opaque 96-well plates

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the sirtuin enzyme in assay buffer.

  • Prepare the fluorogenic substrate and NAD+ solutions according to the kit manufacturer's instructions.

  • Prepare a stock solution of 5'-O-Acetyl Adenosine in a suitable solvent (e.g., DMSO) and then dilute it in assay buffer to create a range of concentrations for testing.

• Assay Setup (for a 50 µL final volume):

  • In a 96-well plate, add:

    • 25 µL of the fluorogenic substrate/NAD+ mixture.

    • 5 µL of either buffer/vehicle (for positive control) or the desired concentration of 5'-O-Acetyl Adenosine.

  • Pre-incubate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Add 20 µL of the diluted sirtuin enzyme solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes.

• Development and Measurement:

  • Add 50 µL of the developer solution to each well to stop the reaction and initiate fluorescence development.

  • Incubate at 37°C for 15-30 minutes.

  • Measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths specified by the kit.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of 5'-O-Acetyl Adenosine relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Expected Outcome: If 5'-O-Acetyl Adenosine acts as an inhibitor, a dose-dependent decrease in the fluorescent signal will be observed. This would support the hypothesis that it can interfere with the sirtuin deacetylation reaction, possibly by mimicking the O-acetyl-ADP-ribose product.

Data Presentation

Quantitative data from the described experiments should be summarized in tables for clear comparison.

Table 1: Kinetic Parameters of Adenosine Deaminase with Adenosine

Parameter	Value
Km	~30 µM
Vmax	Enzyme- and condition-dependent

Note: The Km value for adenosine can vary depending on the source of the enzyme and assay conditions.

Table 2: Hypothetical Inhibition Data for 5'-O-Acetyl Adenosine on Adenosine Deaminase

Inhibitor Concentration	Initial Velocity (ΔAbs/min)	% Inhibition
0 µM	Value	0%
10 µM	Value	Value
50 µM	Value	Value
100 µM	Value	Value
Ki	Calculated Value

Table 3: Hypothetical Inhibition Data for 5'-O-Acetyl Adenosine on a Sirtuin Isoform

Inhibitor Concentration	Fluorescence Units	% Inhibition
0 µM	Value	0%
1 µM	Value	Value
10 µM	Value	Value
100 µM	Value	Value
IC50	Calculated Value

Visualizations

Signaling Pathway: Adenosine Metabolism and Potential Role of 5'-O-Acetyl Adenosine

Caption: Adenosine metabolism pathway and the hypothesized inhibitory role of 5'-O-Acetyl Adenosine on ADA.

Experimental Workflow: Determining the Ki of 5'-O-Acetyl Adenosine for Adenosine Deaminase

Caption: Workflow for determining the inhibition constant (Ki) of 5'-O-Acetyl Adenosine for ADA.

Logical Relationship: Sirtuin Deacetylation and Potential Inhibition by 5'-O-Acetyl Adenosine

Caption: Logical diagram illustrating the basis for hypothesizing that 5'-O-Acetyl Adenosine inhibits sirtuins.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. brieflands.com [brieflands.com]
• 4. Mechanism-based modulator discovery for sirtuin-catalyzed deacetylation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Novel Mechanism for SIRT1 Activators That Does Not Rely on the Chemical Moiety Immediately C-Terminal to the Acetyl-Lysine of the Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalysis and mechanistic insights on Sirtuin activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5'-O-Acetyl Adenosine

Welcome to the technical support center for the synthesis of 5'-O-Acetyl Adenosine (B11128). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of their synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common strategies for synthesizing 5'-O-Acetyl Adenosine?

A1: The most prevalent strategy involves a two-step process:

• Peracetylation: Non-selective acetylation of all three hydroxyl groups (2', 3', and 5') of adenosine to yield 2',3',5'-Tri-O-acetyladenosine.

• Selective Deprotection: Regioselective removal of the acetyl groups from the 2' and 3' positions, leaving the desired 5'-O-acetylated product.

A less common but alternative approach is the direct selective acetylation of the 5'-hydroxyl group, which can be challenging due to the similar reactivity of the hydroxyl groups.

Q2: I am getting a low yield of 2',3',5'-Tri-O-acetyladenosine in the first step. What could be the issue?

A2: Low yields in the peracetylation step can arise from several factors:

• Incomplete reaction: The reaction time or temperature may be insufficient.

• Reagent quality: Acetic anhydride (B1165640) can degrade over time, especially if exposed to moisture. Using fresh or properly stored acetic anhydride is crucial.

• Inadequate catalyst: A catalyst like 4-Dimethylaminopyridine (DMAP) is often used to accelerate the reaction. Ensure the correct amount is used.

• Presence of water: The reaction is sensitive to water, which can quench the acetic anhydride. Use anhydrous solvents and dry glassware.

Q3: During the selective deprotection, I am getting a mixture of products, including fully deacetylated adenosine. How can I improve selectivity?

A3: Achieving selective deprotection of the 2' and 3'-O-acetyl groups while retaining the 5'-O-acetyl group is a common challenge. Here are some tips to improve selectivity:

• Temperature control: This is a critical parameter. Reactions are often carried out at low temperatures (e.g., -40°C to 0°C) to slow down the deacetylation of the 5'-position.

• Reaction time: Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to stop the reaction once the desired product is maximized and the formation of fully deacetylated adenosine is minimized.

• Reagent concentration: The concentration of the base used for deprotection (e.g., ammonia (B1221849) in methanol) can influence selectivity.

Q4: What are the common byproducts in this synthesis, and how can I remove them?

A4: Common byproducts include:

• During acetylation: Di-acetylated adenosine species and unreacted adenosine.

• During deprotection: 2',3',5'-Tri-O-acetyladenosine (unreacted starting material), fully deacetylated adenosine, and di-acetylated isomers.

Purification is typically achieved through column chromatography on silica (B1680970) gel or by preparative HPLC. The choice of solvent system for chromatography is crucial for separating these closely related compounds.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of 2',3',5'-Tri-O-acetyladenosine	1. Incomplete reaction. 2. Deactivated acetylating agent. 3. Insufficient catalyst. 4. Presence of moisture.	1. Increase reaction time or temperature. Monitor reaction progress by TLC. 2. Use fresh, anhydrous acetic anhydride. 3. Ensure the catalytic amount of DMAP is added. 4. Use anhydrous solvents (e.g., dry pyridine (B92270), DCM) and ensure glassware is thoroughly dried.
Formation of Multiple Products During Acetylation	Over-acetylation (N-acetylation) or incomplete acetylation.	Use a controlled amount of acetic anhydride. A common procedure uses acetic anhydride in pyridine.[1]
Failure of Selective 5'-O-Acetyl Deprotection	A reported deprotection strategy using ammonia in methanol (B129727) at -40°C proved unsuccessful in some cases, yielding the wrong product.[2]	An alternative is to protect the 2' and 3'-OH groups as an acetonide, acetylate the 5'-OH, and then deprotect the acetonide.[2]
Low Yield of 5'-O-Acetyl Adenosine During Deprotection	1. Over-deacetylation leading to adenosine. 2. Incomplete deacetylation.	1. Carefully control the reaction temperature and time. Monitor closely with TLC/HPLC. 2. Slightly increase the reaction time or temperature, but with careful monitoring to avoid over-reaction.
Difficult Purification of 5'-O-Acetyl Adenosine	Co-elution of closely related byproducts (e.g., di-acetylated isomers).	Use a well-optimized gradient elution in column chromatography or preparative HPLC. A reverse-phase (C18) column can be effective.[3]

Experimental Protocols

Protocol 1: Peracetylation of Adenosine to 2',3',5'-Tri-O-acetyladenosine

Materials:

• Adenosine

• Anhydrous Pyridine

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP, catalytic amount)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve adenosine (1 equivalent) in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add a catalytic amount of DMAP to the solution.

• Cool the mixture in an ice bath (0°C).

• Slowly add acetic anhydride (excess, e.g., 3-5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the mixture with DCM and wash sequentially with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 2',3',5'-Tri-O-acetyladenosine.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Selective Deprotection to 5'-O-Acetyl Adenosine

Materials:

• 2',3',5'-Tri-O-acetyladenosine

• Ammonia in Methanol (e.g., 7N solution)

• Methanol

Procedure:

• Dissolve 2',3',5'-Tri-O-acetyladenosine in methanol in a round-bottom flask.

• Cool the solution to a low temperature, for example, -40°C, using a suitable cooling bath.

• Slowly add a pre-cooled solution of ammonia in methanol. A reported successful selective deprotection was achieved with ammonia in methanol at -40°C, yielding the desired product in 80% isolated yield.[2]

• Stir the reaction at this low temperature and monitor its progress carefully by TLC.

• Once the desired product is formed and the starting material is consumed, quench the reaction by adding a proton source (e.g., acetic acid) or by evaporating the solvent.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to isolate 5'-O-Acetyl Adenosine.

Data Summary

Table 1: Comparison of Yields in Different Synthesis Steps

Step	Product	Reagents and Conditions	Reported Yield	Reference
Peracetylation	2',3',5'-Tri-O-acetyladenosine	Acetic anhydride, DMAP, CH₂Cl₂	68.7%	[2]
Selective Deprotection	5'-O-Acetyl-2',3'-O-(acetonide)-8-bromoinosine	NH₃ in methanol, -40°C	80%	[2]
Full Deprotection	Probe 1 (from acetylated precursor)	NH₃ in methanol (7N), 0°C	Quantitative	[2]
Alternative Acetylation	2',3',5'-Tri-O-acetyl-D-adenosine	N-acetyl imidazole, NaOH, water, pH 8, 20°C, 4h	74%	[3]

Visual Guides

Caption: General experimental workflow for the two-step synthesis of 5'-O-Acetyl Adenosine.

Caption: A logical troubleshooting guide for addressing low yields in 5'-O-Acetyl Adenosine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Facile synthesis of photoactivatable adenosine analogs - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08794K [pubs.rsc.org]
• 3. 2',3',5'-Tri-O-acetyl-D-adenosine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: 5'-O-Acetyl Adenosine Synthesis

Welcome to the technical support center for the synthesis of 5'-O-Acetyl Adenosine (B11128). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to potential challenges encountered during the synthesis of this important adenosine derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the synthesis of 5'-O-Acetyl Adenosine?

A1: The synthesis of 5'-O-Acetyl Adenosine typically involves the selective acetylation of the 5'-hydroxyl group of adenosine. Common methods include direct acetylation with reagents like acetic anhydride (B1165640) in the presence of a base, or through a protection-acetylation-deprotection strategy to achieve higher selectivity. One approach involves protecting the 2' and 3'-hydroxyl groups as an acetonide, followed by acetylation of the 5'-hydroxyl group and subsequent removal of the acetonide protecting group. Another method utilizes N-acetyl imidazole (B134444) for acetylation.

Q2: Why is selective 5'-O-acetylation challenging?

A2: Adenosine has three hydroxyl groups at the 2', 3', and 5' positions of the ribose sugar. The primary 5'-hydroxyl group is generally more reactive than the secondary 2' and 3'-hydroxyl groups. However, achieving complete selectivity can be difficult, and over-acetylation to form 2',5'-di-O-acetyl, 3',5'-di-O-acetyl, or 2',3',5'-tri-O-acetyl adenosine can occur, leading to a mixture of products and reducing the yield of the desired compound.

Q3: What are the key considerations for choosing a synthetic route?

A3: The choice of synthetic route depends on several factors, including the desired purity of the final product, the scale of the reaction, and the availability of reagents and equipment. For high-purity applications, a multi-step synthesis involving protecting groups may be preferable, despite potentially lower overall yields. For simpler, more direct routes, careful optimization of reaction conditions is crucial to maximize the yield of the 5'-O-acetylated product and minimize side products.

Q4: How can I confirm the successful synthesis of 5'-O-Acetyl Adenosine?

A4: The successful synthesis and purity of 5'-O-Acetyl Adenosine can be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). NMR spectroscopy is particularly useful for confirming the position of the acetyl group by observing the characteristic chemical shift of the 5'-protons.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of 5'-O-Acetyl Adenosine	Incomplete reaction.	- Increase reaction time or temperature. - Use a more reactive acetylating agent. - Ensure all starting materials are dry, as moisture can quench the reagents.
Formation of multiple acetylated byproducts (di- and tri-acetylated adenosine).	- Use a less reactive acetylating agent or milder reaction conditions (e.g., lower temperature). - Employ a protection strategy for the 2' and 3'-hydroxyl groups. - Carefully control the stoichiometry of the acetylating agent.
Difficulties in purification.	- Optimize the chromatography conditions (e.g., solvent system, gradient). - Consider using a different purification technique, such as recrystallization or preparative HPLC.
Presence of Unreacted Adenosine	Insufficient amount of acetylating agent.	- Increase the molar equivalents of the acetylating agent.
Poor reactivity of the acetylating agent.	- Switch to a more potent acetylating agent.
Formation of 2',3',5'-Tri-O-acetyladenosine	Overly harsh reaction conditions.	- Reduce the reaction temperature and time. - Use a milder base.
Excess acetylating agent.	- Use a stoichiometric amount or a slight excess of the acetylating agent.
Difficulties in Removing Protecting Groups (if used)	Incomplete deprotection.	- Extend the deprotection reaction time or use a stronger deprotection reagent.
Degradation of the product during deprotection.	- Use milder deprotection conditions. For example, selective deprotection of a 5'-O-acetyl group has been achieved using ammonia (B1221849) in methanol (B129727) at -40 °C.
Inconsistent Results	Variability in reagent quality.	- Use high-purity, anhydrous solvents and reagents.
Fluctuations in reaction temperature.	- Use a temperature-controlled reaction setup (e.g., oil bath, cryostat).

Experimental Protocols

Protocol 1: Direct Acetylation using Acetic Anhydride

This protocol is a general guideline for the direct acetylation of adenosine. Optimization may be required.

• Dissolve Adenosine: Dissolve adenosine in a suitable aprotic solvent (e.g., pyridine, DMF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the Mixture: Cool the reaction mixture to 0 °C using an ice bath.

• Add Acetic Anhydride: Slowly add a slight molar excess of acetic anhydride to the cooled solution while stirring.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or HPLC.

• Quench the Reaction: Once the reaction is complete, quench it by slowly adding cold water or a saturated sodium bicarbonate solution.

• Extraction: Extract the product into a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography to isolate 5'-O-Acetyl Adenosine.

Protocol 2: Synthesis via 2',3'-O-Isopropylidene Protection

This multi-step protocol offers higher selectivity for the 5'-O-acetylation.

• Protection of 2',3'-Hydroxyls: React adenosine with 2,2-dimethoxypropane (B42991) in the presence of a catalytic amount of an acid (e.g., p-toluenesulfonic acid) in a suitable solvent like acetone (B3395972) to form 2',3'-O-isopropylideneadenosine.

• Purification of Protected Adenosine: Purify the resulting 2',3'-O-isopropylideneadenosine by column chromatography.

• Acetylation of 5'-Hydroxyl: Dissolve the purified protected adenosine in a suitable solvent (e.g., pyridine) and react it with acetic anhydride at 0 °C to room temperature.

• Purification of Acetylated Product: Purify the resulting 5'-O-acetyl-2',3'-O-isopropylideneadenosine by column chromatography.

• Deprotection: Remove the isopropylidene protecting group by treating the acetylated product with an aqueous acid solution (e.g., trifluoroacetic acid in water).

• Final Purification: Purify the final product, 5'-O-Acetyl Adenosine, by column chromatography or recrystallization.

Data Summary

Table 1: Comparison of Yields in a Multi-Step Synthesis of an Adenosine Analog

Step	Reaction	Reagents	Yield (%)
1	Acetonide Protection	p-TsOH, acetone/2,2-dimethoxypropane	56.3
2	5'-O-Acetylation	Acetic anhydride, DMAP, TEA, CH₂Cl₂	81.5
...	...	...	...
7	Selective 5'-O-Acetyl Deprotection	NH₃ in methanol, -40 °C	80

Note: This table is adapted from a synthetic route for a more complex adenosine analog but illustrates typical yields for protection and acetylation steps.

Visualizations

Caption: Comparative workflows for direct vs. protected synthesis of 5'-O-Acetyl Adenosine.

Technical Support Center: Purification of 5'-O-Acetyl Adenosine

Welcome to the technical support center for the purification of 5'-O-Acetyl Adenosine (B11128). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the purification of this adenosine derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the purification of 5'-O-Acetyl Adenosine?

A1: The most common impurities are typically starting materials, such as unreacted adenosine, and byproducts of the acetylation reaction. These can include di- and tri-acetylated adenosine derivatives, as well as N-acetylated species. Hydrolysis of the 5'-O-acetyl group during workup or purification can also lead to the presence of adenosine as a significant impurity. Additionally, residual reagents from the synthesis, such as acetic anhydride (B1165640) and pyridine, may also be present.

Q2: What is the primary challenge in purifying 5'-O-Acetyl Adenosine?

A2: The primary challenge is the lability of the acetyl group, which can be prone to hydrolysis under both acidic and basic conditions. This instability necessitates careful control of pH during the entire purification process to prevent the degradation of the target molecule back to adenosine. Separating 5'-O-Acetyl Adenosine from structurally similar impurities, such as 2',3'-di-O-acetyl adenosine or adenosine itself, can also be challenging due to their similar polarities.

Q3: Which chromatographic technique is most suitable for the purification of 5'-O-Acetyl Adenosine?

A3: Reverse-phase high-performance liquid chromatography (RP-HPLC) is a widely used and effective method for the purification of 5'-O-Acetyl Adenosine and other nucleoside derivatives.[1][2][3] Silica (B1680970) gel column chromatography can also be employed, particularly for larger-scale purifications.[4][5] The choice between these techniques often depends on the scale of the purification and the required purity level.

Q4: How can I monitor the purity of 5'-O-Acetyl Adenosine during purification?

A4: The purity of 5'-O-Acetyl Adenosine can be monitored using RP-HPLC with UV detection, typically at a wavelength of around 260 nm, which is the maximum absorbance for the adenine (B156593) chromophore.[1][2] Mass spectrometry (MS) can also be coupled with HPLC (LC-MS) to confirm the identity of the product and any impurities.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 5'-O-Acetyl Adenosine.

Issue 1: Low Yield of 5'-O-Acetyl Adenosine After Purification

Possible Cause	Troubleshooting Step
Hydrolysis of the acetyl group during workup or purification.	- Maintain a neutral or slightly acidic pH (around 5-7) during all aqueous steps. - Avoid prolonged exposure to strong acids or bases. - Keep the temperature low during purification steps where possible.
Incomplete elution from the chromatography column.	- Optimize the mobile phase composition. For RP-HPLC, a gradient of an organic solvent (e.g., acetonitrile (B52724) or methanol) in a buffered aqueous phase is typically used.[1] - For silica gel chromatography, a gradient of a more polar solvent (e.g., methanol (B129727) in dichloromethane) may be necessary to elute the product.[5]
Co-elution with impurities.	- Adjust the gradient slope in RP-HPLC to improve resolution. - Screen different stationary phases (e.g., C18, C8, Phenyl-Hexyl) to find the best selectivity.

Issue 2: Presence of Adenosine Impurity in the Final Product

Possible Cause	Troubleshooting Step
Incomplete acetylation reaction.	- Ensure sufficient equivalents of the acetylating agent and appropriate reaction time and temperature during synthesis.
Hydrolysis during purification.	- As mentioned above, maintain neutral or slightly acidic pH and low temperatures. - Use buffered mobile phases for HPLC to control the pH.
Inefficient chromatographic separation.	- Optimize the HPLC method by adjusting the mobile phase composition, gradient, and flow rate to maximize the resolution between 5'-O-Acetyl Adenosine and adenosine.

Issue 3: Poor Peak Shape in HPLC Analysis (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Secondary interactions with the stationary phase.	- Use a high-purity, end-capped C18 column. - Add a small amount of a competing base, such as triethylamine, to the mobile phase to block active silanol (B1196071) groups on the silica support.
Column overload.	- Reduce the amount of sample injected onto the column.
Inappropriate mobile phase pH.	- Adjust the pH of the mobile phase to ensure the analyte is in a single ionic form.

Data Presentation

Table 1: Comparison of HPLC Columns for Nucleoside Separation

Column Type	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages
Reverse-Phase	C18, C8	Acetonitrile/Methanol and buffered water	Excellent resolution for many nucleosides, widely available.[1][7]	May require ion-pairing agents for very polar compounds.
HILIC	Amide, Cyano	High organic solvent content with a small amount of aqueous buffer	Good retention of very polar compounds.	Can have longer equilibration times.
Ion-Exchange	Quaternary ammonium (B1175870) (anion) or Sulfonic acid (cation)	Buffered aqueous solutions with a salt gradient	High selectivity based on charge.	Sensitive to mobile phase pH and ionic strength.

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Purification of 5'-O-Acetyl Adenosine

This protocol provides a general guideline for the purification of 5'-O-Acetyl Adenosine using RP-HPLC. Optimization may be required based on the specific crude mixture and instrumentation.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5-50% B (linear gradient)

  • 25-30 min: 50% B

  • 30-35 min: 50-5% B (linear gradient)

  • 35-40 min: 5% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 260 nm.

• Injection Volume: 10-100 µL, depending on the concentration of the crude sample.

• Procedure: a. Dissolve the crude 5'-O-Acetyl Adenosine in a minimal amount of the initial mobile phase (95:5 Mobile Phase A:B). b. Filter the sample through a 0.45 µm syringe filter. c. Inject the sample onto the equilibrated HPLC system. d. Collect fractions corresponding to the 5'-O-Acetyl Adenosine peak. e. Analyze the collected fractions for purity by analytical HPLC. f. Pool the pure fractions and remove the solvent under reduced pressure (lyophilization is preferred).

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and purification of 5'-O-Acetyl Adenosine.

Caption: Troubleshooting logic for low purity issues in 5'-O-Acetyl Adenosine purification.

Caption: Simplified adenosine signaling pathway via G-protein coupled receptors.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of a high-performance liquid chromatography assay and a capillary electrophoresis assay for the analysis of adenosine and the degradation product adenine in infusions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. A general and efficient approach to synthesize the phosphoramidites of 5′-18O labeled purine nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. med.und.edu [med.und.edu]
• 7. Comparison of RP-HPLC columns used for determination of nucleoside metabolic patterns in urine of cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adenosine receptors: G protein-mediated signalling and the role of accessory proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and degradation of 5'-O-Acetyl Adenosine in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of 5'-O-Acetyl Adenosine (B11128) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5'-O-Acetyl Adenosine in solution?

A1: The primary degradation pathway for 5'-O-Acetyl Adenosine in aqueous solutions is the hydrolysis of the 5'-O-acetyl ester bond. This reaction yields adenosine and acetic acid as the main degradation products. The rate of this hydrolysis is significantly influenced by the pH and temperature of the solution.

Q2: How should 5'-O-Acetyl Adenosine be stored to ensure its stability?

A2: For long-term stability, 5'-O-Acetyl Adenosine should be stored as a solid at -20°C. When in solution, it is recommended to prepare fresh solutions for immediate use. If short-term storage of a solution is necessary, it should be kept at -20°C or lower, preferably in a non-aqueous solvent like anhydrous DMSO, to minimize hydrolysis.

Q3: My experimental results are inconsistent when using 5'-O-Acetyl Adenosine. What could be the cause?

A3: Inconsistent results can arise from the degradation of 5'-O-Acetyl Adenosine in your experimental setup. The stability of the compound is pH and temperature-dependent. Ensure that the pH of your buffers and media is controlled and that the compound is not exposed to high temperatures for extended periods. It is also crucial to handle the compound consistently across all experiments. For instance, if preparing a stock solution in DMSO, ensure the final concentration of DMSO is the same in all experimental wells to avoid solvent- A detailed troubleshooting guide is provided below.

Q4: What is the expected solubility of 5'-O-Acetyl Adenosine?

A4: 5'-O-Acetyl Adenosine is slightly soluble in DMSO and methanol. Its solubility in aqueous buffers may be limited. For cell-based assays, it is common practice to dissolve the compound in a small amount of DMSO to create a concentrated stock solution, which is then further diluted in the aqueous culture medium.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with 5'-O-Acetyl Adenosine.

Issue 1: Variable or Lower-Than-Expected Potency in Cell-Based Assays

• Possible Cause: Degradation of 5'-O-Acetyl Adenosine in the cell culture medium.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh solutions of 5'-O-Acetyl Adenosine from a solid stock before each experiment.

  • Control pH: Ensure the pH of your cell culture medium is stable and within the optimal range for your cells. Avoid using highly acidic or alkaline media if possible.

  • Minimize Incubation Time: If the compound's stability is a concern, consider reducing the incubation time if your experimental design allows.

  • Run a Stability Control: To assess the stability in your specific medium, incubate a solution of 5'-O-Acetyl Adenosine in the cell-free medium under the same conditions as your experiment (e.g., 37°C, 5% CO2) and analyze the concentration of the parent compound and its degradation product (adenosine) at different time points using HPLC.

Issue 2: Unexpected Peaks in HPLC Analysis

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Identify Degradation Products: The primary degradation product is adenosine. Run an adenosine standard on your HPLC system to confirm if the unexpected peak corresponds to adenosine.

  • Optimize Sample Handling: Prepare samples for HPLC analysis immediately before injection. If samples need to be stored in the autosampler, ensure it is cooled (e.g., 4°C) to minimize degradation.

  • Use a Stability-Indicating Method: Ensure your HPLC method can effectively separate 5'-O-Acetyl Adenosine from adenosine and any other potential impurities or degradation products. A gradient elution on a C18 column with a UV detector set at 260 nm is a common starting point.

Issue 3: Poor Solubility in Aqueous Buffers

• Possible Cause: The inherent chemical properties of 5'-O-Acetyl Adenosine.

• Troubleshooting Steps:

  • Use a Co-solvent: Prepare a concentrated stock solution in an organic solvent like DMSO. Ensure the final concentration of the co-solvent in your experimental system is low (typically <0.5%) and does not affect the biological system.

  • Sonication: Gentle sonication can aid in the dissolution of the compound in the chosen solvent.

  • pH Adjustment: For some compounds, adjusting the pH of the aqueous buffer can improve solubility. However, be mindful that this may also affect the stability of 5'-O-Acetyl Adenosine.

Stability Data

The stability of 5'-O-Acetyl Adenosine is primarily dependent on the rate of hydrolysis of the acetyl ester. The tables below provide estimated half-life data based on general knowledge of ester hydrolysis and data from analogous compounds. These values should be considered as a guide, and it is recommended to perform stability studies under your specific experimental conditions.

Table 1: Estimated Half-Life of 5'-O-Acetyl Adenosine in Aqueous Solution at Different pH and Temperatures

Temperature (°C)	pH 4.0	pH 7.4 (Physiological)	pH 9.0
4	Days	Days to Weeks	Hours to Days
25 (Room Temp)	Hours to Days	Days	Hours
37 (Physiological)	Hours	Hours to a Day	Minutes to Hours

Note: These are estimations and the actual half-life may vary depending on the buffer composition and other components in the solution.

Table 2: Recommended Storage Conditions

Form	Solvent	Temperature	Recommended Duration
Solid	-	-20°C	Up to 1 year
Solution	Anhydrous DMSO	-20°C	Up to 1 month
Aqueous Buffer	e.g., PBS	-20°C	Up to 1 week (use with caution)
Aqueous Buffer	4°C	Not Recommended	Prepare fresh

Experimental Protocols

Protocol 1: Stability Assessment of 5'-O-Acetyl Adenosine by HPLC

This protocol outlines a method to determine the stability of 5'-O-Acetyl Adenosine in a specific aqueous solution (e.g., cell culture medium, buffer).

1. Materials:

• 5'-O-Acetyl Adenosine

• Adenosine (as a reference standard)

• High-purity water (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid or other suitable buffer components for the mobile phase

• The aqueous solution of interest (e.g., PBS, cell culture medium)

• HPLC system with a UV detector and a C18 column

2. Preparation of Solutions:

• Stock Solution: Prepare a 10 mM stock solution of 5'-O-Acetyl Adenosine in anhydrous DMSO.

• Working Solution: Dilute the stock solution to a final concentration of 100 µM in the aqueous solution of interest.

• Adenosine Standard: Prepare a 100 µM solution of adenosine in the same aqueous solution.

3. Stability Study Procedure:

• Incubate the working solution of 5'-O-Acetyl Adenosine at the desired temperature (e.g., 4°C, 25°C, or 37°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Immediately quench any further degradation by adding an equal volume of cold acetonitrile or by freezing the sample at -80°C until analysis.

• Prepare samples for HPLC analysis by centrifuging to remove any precipitate.

4. HPLC Analysis:

• Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate 5'-O-Acetyl Adenosine from adenosine (e.g., start with 5% B, ramp to 95% B over 15 minutes).

• Flow Rate: 1 mL/min.

• Detection: UV at 260 nm.

• Injection Volume: 10 µL.

5. Data Analysis:

• Generate a standard curve for both 5'-O-Acetyl Adenosine and adenosine.

• Quantify the concentration of 5'-O-Acetyl Adenosine and adenosine in each sample at each time point.

• Plot the concentration of 5'-O-Acetyl Adenosine versus time and determine the degradation rate and half-life (t½).

Visualizations

Caption: Degradation pathway of 5'-O-Acetyl Adenosine.

Caption: Workflow for stability assessment of 5'-O-Acetyl Adenosine.

Technical Support Center: Troubleshooting 5'-O-Acetyl Adenosine Reactivity in Assays

Welcome to the technical support center for 5'-O-Acetyl Adenosine (B11128). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues related to the reactivity of 5'-O-Acetyl Adenosine in various experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges in your assays.

Troubleshooting Guide: Low Reactivity of 5'-O-Acetyl Adenosine

Low or no reactivity of 5'-O-Acetyl Adenosine is a common issue that can arise from several factors, primarily related to the specific assay being performed and the stability of the compound. This guide provides a systematic approach to identifying and resolving these issues.

Logical Flow for Troubleshooting Low Reactivity

Caption: A flowchart outlining the initial steps to diagnose the cause of low reactivity of 5'-O-Acetyl Adenosine based on the assay type.

Frequently Asked Questions (FAQs)

Enzymatic Assay Issues

Q1: Why is 5'-O-Acetyl Adenosine showing no activity in my adenosine deaminase (ADA) assay?

A1: The 5'-hydroxyl group of adenosine is critical for the catalytic activity of adenosine deaminase. The presence of the acetyl group at the 5'-position in 5'-O-Acetyl Adenosine blocks the active site of the enzyme, preventing it from binding and catalyzing the deamination reaction. This is a well-documented reason for the lack of reactivity in ADA-based assays.

Q2: I am using 5'-O-Acetyl Adenosine in an esterase-based assay and observing low product formation. What could be the problem?

A2: Low activity in an esterase-based assay can be due to several factors. Consider the following troubleshooting steps:

• Enzyme Inactivity: Verify the activity of your esterase (e.g., butyrylcholinesterase, porcine liver esterase) with a standard control substrate. Enzymes can lose activity due to improper storage or handling.

• Suboptimal Reaction Conditions: The pH, temperature, and buffer composition of your assay are critical for optimal enzyme activity.

• Presence of Inhibitors: Contaminants in your sample or reagents can inhibit esterase activity. Common inhibitors include organophosphates and some metal ions.

Experimental Workflow for an Esterase-Based Assay

Caption: A typical experimental workflow for an esterase-based assay using 5'-O-Acetyl Adenosine as a substrate.

Q3: What are the optimal conditions for butyrylcholinesterase (BChE) activity on 5'-O-Acetyl Adenosine?

Parameter	Recommended Range	Notes
pH	7.0 - 8.0	BChE generally exhibits optimal activity in neutral to slightly alkaline conditions.
Temperature	25 - 37 °C	Activity increases with temperature up to a certain point, after which denaturation occurs.
Buffer	Phosphate or Tris-HCl	Avoid buffers containing components that may inhibit the enzyme.
Substrate Concentration	Varies	Should be optimized based on the Km of the enzyme for the substrate.

It is highly recommended to perform a matrix of experiments varying pH, temperature, and buffer conditions to determine the optimal parameters for your specific assay.

Compound Stability and Handling

Q4: How stable is 5'-O-Acetyl Adenosine in solution?

A4: The stability of 5'-O-Acetyl Adenosine is influenced by pH and temperature. The acetyl group is susceptible to hydrolysis, particularly under basic or strongly acidic conditions.

Condition	Stability of Acetyl Group	Recommendation
Neutral pH (6.5-7.5)	Generally stable for short-term storage and assays at room temperature.	Prepare fresh solutions for each experiment. For longer storage, freeze at -20°C or below.
Acidic pH (< 6.0)	Increased rate of hydrolysis.	Avoid prolonged exposure to acidic conditions unless required for the experiment.
Basic pH (> 8.0)	Rapid hydrolysis of the acetyl group.	Avoid basic buffers if the acetylated form is the desired reactant.
Elevated Temperature	Increased rate of hydrolysis at all pH values.	Perform assays at the lowest effective temperature and avoid heating solutions.

Q5: Can I prepare a stock solution of 5'-O-Acetyl Adenosine and store it?

A5: Yes, you can prepare a stock solution, but proper storage is crucial. Dissolve 5'-O-Acetyl Adenosine in a suitable organic solvent like DMSO or ethanol, aliquot it into single-use volumes, and store at -20°C or -80°C. Minimize freeze-thaw cycles to prevent degradation. Before use, thaw the aliquot and dilute it into the appropriate aqueous assay buffer immediately before starting the experiment.

Non-Enzymatic Assay Issues

Q6: I am using 5'-O-Acetyl Adenosine in a non-enzymatic chemical reaction and observing low yield. What could be the issue?

A6: Low reactivity in a non-enzymatic reaction can be due to several factors:

• Reaction Conditions: Ensure that the temperature, pressure, and solvent are appropriate for the desired reaction.

• Reagent Quality: Verify the purity and activity of all other reagents involved in the reaction.

• Compound Purity: The purity of your 5'-O-Acetyl Adenosine can affect the reaction. Impurities may interfere with the desired chemical transformation.

• Incompatible Reagents: 5'-O-Acetyl Adenosine is incompatible with strong oxidizing agents.

Experimental Protocols

Protocol: Colorimetric Assay for Esterase Activity using 5'-O-Acetyl Adenosine

This protocol describes a general method to measure the activity of an esterase (e.g., butyrylcholinesterase) by detecting the production of adenosine upon hydrolysis of 5'-O-Acetyl Adenosine. The liberated adenosine can be quantified using a coupled enzymatic assay that produces a colored product.

Materials:

• 5'-O-Acetyl Adenosine

• Esterase (e.g., Butyrylcholinesterase from equine serum)

• Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.4)

• Adenosine Deaminase (ADA)

• Purine Nucleoside Phosphorylase (PNP)

• Xanthine Oxidase (XO)

• Amplex® Red reagent

• Horseradish Peroxidase (HRP)

• 96-well microplate (black, clear bottom for fluorescence)

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of 5'-O-Acetyl Adenosine in DMSO.

  • Prepare working solutions of all enzymes in the assay buffer.

  • Prepare the Amplex® Red/HRP working solution according to the manufacturer's instructions.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Assay Buffer

    • 5'-O-Acetyl Adenosine (to the desired final concentration)

    • Adenosine Deaminase, Purine Nucleoside Phosphorylase, and Xanthine Oxidase

    • Amplex® Red/HRP working solution

  • Include appropriate controls (no esterase, no substrate).

• Initiate Reaction:

  • Add the esterase solution to the wells to start the reaction.

• Incubation:

  • Incubate the plate at the optimal temperature for the esterase (e.g., 37°C) for a set period (e.g., 30-60 minutes), protected from light.

• Measurement:

  • Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 590 nm emission).

• Data Analysis:

  • Subtract the background fluorescence (no esterase control) from the sample readings.

  • Determine the concentration of adenosine produced by comparing the fluorescence to a standard curve of known adenosine concentrations.

Signaling Pathway for the Coupled Assay

Caption: The enzymatic cascade for the detection of adenosine produced from the hydrolysis of 5'-O-Acetyl Adenosine.

Preventing deacetylation of 5'-O-Acetyl Adenosine during experiments

Welcome to the technical support center for 5'-O-Acetyl Adenosine (B11128). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the deacetylation of 5'-O-Acetyl Adenosine during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 5'-O-Acetyl Adenosine and why is preventing its deacetylation important?

A1: 5'-O-Acetyl Adenosine is a derivative of adenosine where an acetyl group is attached to the 5'-hydroxyl group of the ribose sugar.[1][2] This modification can alter its chemical properties, such as membrane permeability, making it a useful tool in various experimental contexts, including acting as a prodrug to deliver adenosine into cells. Deacetylation, the removal of this acetyl group, converts the molecule back to adenosine. Preventing unintended deacetylation is critical to ensure the compound's integrity, maintain the desired concentration of the acetylated form, and achieve accurate and reproducible experimental results.

Q2: What are the primary causes of deacetylation of 5'-O-Acetyl Adenosine?

A2: The primary causes of deacetylation are exposure to unfavorable pH conditions and enzymatic activity. The ester bond of the acetyl group is susceptible to hydrolysis, a reaction that is significantly accelerated under basic (high pH) and to a lesser extent, acidic (low pH) conditions.[3][4] Additionally, biological samples such as cell lysates or serum contain esterase enzymes that can rapidly catalyze the removal of the acetyl group.[5][6]

Q3: What are the recommended storage conditions for 5'-O-Acetyl Adenosine?

A3: To ensure long-term stability, 5'-O-Acetyl Adenosine should be stored as a solid at -20°C or colder in a desiccated environment. For solutions, it is recommended to prepare stock solutions in an anhydrous solvent like DMSO, aliquot them into small volumes to minimize freeze-thaw cycles, and store them at -80°C.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

• Possible Cause 1: Deacetylation in aqueous culture medium.

  • Troubleshooting Steps:

    • pH of Media: Ensure the pH of your cell culture medium is stable and within the physiological range (typically 7.2-7.4). Avoid using old or improperly prepared media where the pH may have shifted.

    • Stability Test: Perform a time-course stability test. Incubate 5'-O-Acetyl Adenosine in your specific cell culture medium at 37°C and collect samples at different time points (e.g., 0, 1, 4, 8, 24 hours). Analyze the samples by HPLC to quantify the remaining 5'-O-Acetyl Adenosine and the appearance of adenosine.

    • Fresh Preparation: Prepare fresh dilutions of 5'-O-Acetyl Adenosine in media immediately before adding to the cells.

• Possible Cause 2: Enzymatic degradation by cellular esterases.

  • Troubleshooting Steps:

    • Serum-Free Media: If your experimental design allows, consider using serum-free media, as serum is a significant source of esterases. If serum is required, minimize the incubation time.

    • Cellular Deacetylation: Be aware that intracellular esterases will likely deacetylate the compound after it enters the cell. This is often the intended mechanism for its action as an adenosine prodrug. If you need to study the effects of the acetylated form itself, consider using cell-free systems or purified enzyme preparations.

Issue 2: Variability in results between experimental replicates.

• Possible Cause: Inconsistent handling and preparation of 5'-O-Acetyl Adenosine solutions.

  • Troubleshooting Steps:

    • Consistent Timing: Ensure that the time between dissolving/diluting the compound and its application in the experiment is consistent across all replicates.

    • Temperature Control: Keep stock solutions and dilutions on ice whenever possible to minimize temperature-dependent hydrolysis.

    • Aliquoting: Use single-use aliquots of stock solutions to avoid degradation from multiple freeze-thaw cycles.

Stability of 5'-O-Acetyl Adenosine Under Various Conditions

Condition	pH	Temperature (°C)	Buffer/Solvent	Expected Rate of Deacetylation	Primary Mechanism
Optimal Storage	N/A	-20	Solid (Desiccated)	Very Low	Minimal molecular motion
Stock Solution	N/A	-80	Anhydrous DMSO	Very Low	Lack of water for hydrolysis
Working Dilution	7.4	4	Aqueous Buffer (e.g., PBS)	Low	Slow chemical hydrolysis
Experiment	7.4	37	Cell Culture Media	Moderate	Chemical and enzymatic hydrolysis
Stress Condition 1	8.5	37	Aqueous Buffer	High	Base-catalyzed hydrolysis
Stress Condition 2	4.0	37	Aqueous Buffer	Moderate	Acid-catalyzed hydrolysis
Stress Condition 3	7.4	50	Aqueous Buffer	High	Temperature-accelerated hydrolysis

Experimental Protocols

Protocol 1: Monitoring Deacetylation by High-Performance Liquid Chromatography (HPLC)

This protocol allows for the separation and quantification of 5'-O-Acetyl Adenosine and its deacetylated product, adenosine.

Materials:

• 5'-O-Acetyl Adenosine

• Adenosine standard

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Samples from your experiment (e.g., time points from a stability study)

Methodology:

• Sample Preparation:

  • At each time point, take an aliquot of your experimental solution.

  • If the sample contains proteins (e.g., cell culture media with serum), precipitate them by adding an equal volume of cold acetonitrile, vortex, and centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient elution can be used for optimal separation. For example:

    • 0-2 min: 5% B

    • 2-10 min: Gradient from 5% to 50% B

    • 10-12 min: Hold at 50% B

    • 12-15 min: Return to 5% B and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peaks for adenosine and 5'-O-Acetyl Adenosine by comparing their retention times with those of the pure standards. 5'-O-Acetyl Adenosine will be more hydrophobic and thus have a longer retention time than adenosine.

  • Integrate the peak areas for both compounds at each time point.

  • Calculate the percentage of 5'-O-Acetyl Adenosine remaining and the percentage of adenosine formed over time.

Protocol 2: Monitoring Deacetylation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR can be used to monitor the deacetylation process in real-time or by analyzing samples at different time points.[7][8][9][10][11]

Materials:

• 5'-O-Acetyl Adenosine

• NMR spectrometer

• Deuterated solvent (e.g., D₂O, DMSO-d₆)

• NMR tubes

Methodology:

• Sample Preparation:

  • Dissolve a known amount of 5'-O-Acetyl Adenosine in the appropriate deuterated solvent in an NMR tube.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum at time zero. The acetyl group will have a characteristic singlet peak around 2.1 ppm.

  • Incubate the NMR tube under the desired experimental conditions (e.g., in a heated NMR probe).

  • Acquire subsequent ¹H NMR spectra at various time intervals.

• Data Analysis:

  • Monitor the decrease in the integral of the acetyl singlet peak of 5'-O-Acetyl Adenosine.

  • Simultaneously, monitor the appearance of new signals corresponding to the protons of the resulting adenosine.

  • The ratio of the integrals of the acetyl peak to a stable reference peak on the adenosine molecule can be used to quantify the extent of deacetylation over time.

Visualizations

Caption: Workflow for handling 5'-O-Acetyl Adenosine to minimize deacetylation.

References

• 1. scbt.com [scbt.com]
• 2. usbio.net [usbio.net]
• 3. researchgate.net [researchgate.net]
• 4. pH-dependent hydrolysis of acetylcholine: Consequences for non-neuronal acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trichoderma reesei CE16 acetyl esterase and its role in enzymatic degradation of acetylated hemicellulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. Collection - NMR Profiling of Histone Deacetylase and Acetyl-transferase Activities in Real Time - ACS Chemical Biology - Figshare [acs.figshare.com]
• 8. NMR profiling of histone deacetylase and acetyl-transferase activities in real time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measurement of the degree of deacetylation in chitosan films by FTIR, 1H NMR and UV spectrophotometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Proton NMR spectroscopy assignment of D-glucose residues in highly acetylated starch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Solubility issues with 5'-O-Acetyl Adenosine and how to solve them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing solubility and other experimental challenges encountered with 5'-O-Acetyl Adenosine (B11128).

Frequently Asked Questions (FAQs)

Q1: What is 5'-O-Acetyl Adenosine?

5'-O-Acetyl Adenosine is a derivative of adenosine, a naturally occurring purine (B94841) nucleoside. The addition of an acetyl group at the 5'-O position can alter its biological activity, cell permeability, and metabolic stability compared to adenosine. It is often used in biochemical assays and drug discovery research.

Q2: What are the primary challenges when working with 5'-O-Acetyl Adenosine?

The primary challenge encountered by researchers is its limited solubility in aqueous solutions and common organic solvents. This can complicate the preparation of stock solutions and lead to precipitation in experimental assays.

Q3: How should 5'-O-Acetyl Adenosine be stored?

For long-term stability, 5'-O-Acetyl Adenosine powder should be stored at -20°C, protected from light and moisture. Stock solutions, once prepared, should be stored in tightly sealed vials at -20°C or -80°C to minimize solvent evaporation and prevent degradation. To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller, single-use volumes.

Q4: Is 5'-O-Acetyl Adenosine prone to hydrolysis?

Yes, the acetyl group at the 5'-O- position can be susceptible to hydrolysis, particularly in aqueous solutions with acidic or basic pH, or in the presence of esterase enzymes.[1] This hydrolysis would yield adenosine. The stability of the compound in your specific experimental conditions (e.g., cell culture media) should be considered.

Solubility Data

Table 1: Solubility of 5'-O-Acetyl Adenosine

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Slightly soluble[2]	Sonication may be required to aid dissolution.[2]
Methanol	Slightly soluble[2]	Sonication may be required to aid dissolution.[2]
Water	Information not available	Expected to have low solubility.
Ethanol	Information not available	-

Table 2: Solubility of Adenosine (for reference)

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)
Water	2.67	10
DMSO	20.04	75
PBS (pH 7.2)	~10	~37.4
Dimethyl formamide	~5	~18.7

Troubleshooting Guide for Solubility Issues

This guide provides a step-by-step workflow to address common solubility challenges with 5'-O-Acetyl Adenosine.

Caption: A workflow for troubleshooting solubility issues with 5'-O-Acetyl Adenosine.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh the desired amount of 5'-O-Acetyl Adenosine (Molecular Weight: 309.28 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, you will need 3.09 mg.

• Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

• Facilitate Dissolution:

  • Vortex the tube vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, place the tube in a sonicator bath for 10-15 minutes.

  • If solids persist, gently warm the tube in a 37°C water bath for 5-10 minutes and vortex again.

• Storage: Once fully dissolved, store the stock solution in aliquots at -20°C or -80°C.

Protocol 2: Dilution of DMSO Stock Solution into Aqueous Buffer

• Prepare Buffer: Have your desired aqueous buffer (e.g., PBS, cell culture medium) ready in a sterile tube.

• Vortexing: While vigorously vortexing the aqueous buffer, slowly add the required volume of the 5'-O-Acetyl Adenosine DMSO stock solution drop by drop.

• Observation: Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or consider using a co-solvent if your experimental design permits.

Adenosine Signaling Pathways

5'-O-Acetyl Adenosine is expected to be metabolized to adenosine, which then acts on adenosine receptors. The following diagrams illustrate the primary signaling pathways activated by adenosine.

References

• 1. researchgate.net [researchgate.net]
• 2. 5'-O-Acetyl Adenosine | 2140-25-2 [m.chemicalbook.com]

Technical Support Center: 5'-O-Acetyl Adenosine Purity Analysis by NMR

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers interpreting NMR spectra to assess the purity of 5'-O-Acetyl Adenosine (B11128).

Frequently Asked Questions (FAQs)

Q1: What are the expected 1H and 13C NMR chemical shifts for pure 5'-O-Acetyl Adenosine?

A1: The chemical shifts for 5'-O-Acetyl Adenosine can vary slightly based on the solvent used. The table below summarizes the expected chemical shifts in common NMR solvents like DMSO-d6 and CDCl3. These values serve as a reference for a pure sample.[1]

Q2: My 1H NMR spectrum shows unexpected peaks. How can I identify the impurities?

A2: Unexpected peaks in your spectrum typically correspond to starting materials, side-products, or residual solvents from the synthesis and purification process.

• Starting Material (Adenosine): Compare your spectrum to the known spectrum of adenosine. Look for characteristic signals of the unacetylated 5'-CH2 group.

• Byproducts (Acetic Acid): A singlet peak around 2.1 ppm (in CDCl3) or a broader peak around 1.9 ppm (in DMSO-d6) may indicate the presence of acetic acid.[2] A very broad signal may also appear further downfield for the acidic proton.

• Over-acetylation: The presence of additional acetyl methyl singlets and shifts in the ribose ring protons could indicate the formation of di- or tri-acetylated adenosine species.[3]

• Residual Solvents: Consult a reference table for common NMR solvents to identify peaks from solvents like acetone (B3395972), ethyl acetate, or pyridine.[2]

Q3: I see a sharp singlet around 2.1 ppm. How do I confirm it's my acetyl group and not a solvent like acetone?

A3: The methyl protons of the 5'-O-acetyl group are expected to appear as a sharp singlet. In DMSO-d6, this peak is typically around 2.05 ppm. Acetone also appears as a singlet around 2.09 ppm in DMSO-d6.[2] To distinguish them:

• Integration: The integral of the acetyl peak should correspond to 3 protons relative to the known protons of the adenosine moiety (e.g., the H-8 or H-2 protons, which integrate to 1H each). If the integral is significantly larger, an impurity like acetone may be present.

• Spiking: Add a small amount of pure acetone to your NMR tube and re-acquire the spectrum. If the peak increases in intensity, it confirms the presence of acetone.

• 13C NMR: Check the 13C spectrum. The acetyl methyl carbon should appear around 20-21 ppm, while the carbonyl carbon will be around 170 ppm. Acetone's carbon signal appears around 30.6 ppm in DMSO-d6.[2]

Q4: How can I quantify the amount of an impurity in my sample?

A4: You can determine the molar ratio of your product to an impurity using 1H NMR integration, provided that both the product and the impurity have well-resolved peaks that do not overlap.

• Identify a distinct peak for the impurity (e.g., the methyl peak of acetic acid) and a distinct peak for 5'-O-Acetyl Adenosine (e.g., the H-8 proton).

• Carefully integrate both peaks.

• Normalize the integral values by dividing by the number of protons each signal represents. For example, divide the integral of the H-8 proton by 1 and the integral of the acetic acid methyl protons by 3.

• The ratio of these normalized integrals gives you the molar ratio of the impurity to your product.

Q5: My spectrum has a very broad peak that I cannot assign. What is it?

A5: A broad, often exchangeable, peak is typically due to water (H2O or HDO) present in the NMR solvent or the sample. In DMSO-d6, this peak appears around 3.3 ppm. The amine (-NH2) protons of the adenine (B156593) base also appear as a broad singlet around 7.3 ppm. To confirm if a peak is from an exchangeable proton (like -OH or -NH), you can add a drop of D2O to the NMR tube, shake it, and re-acquire the spectrum. Exchangeable protons will be replaced by deuterium, causing their corresponding signal to decrease significantly or disappear.

Data Presentation: NMR Chemical Shifts

The following table summarizes the approximate 1H and 13C chemical shifts (δ) in ppm for 5'-O-Acetyl Adenosine and common impurities.

Compound	Group	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)
5'-O-Acetyl Adenosine	H-8 (Adenine)	~8.4	~141
(in CDCl3)[1]	H-2 (Adenine)	~8.0	~153
NH2 (Adenine)	~5.7 (broad)	~156 (C6), ~120 (C5)
H-1' (Ribose)	~6.1	~88
H-2' (Ribose)	~4.8	~74
H-3' (Ribose)	~4.5	~71
H-4' (Ribose)	~4.4	~82
H-5'a, H-5'b (Ribose)	~4.3	~64
CH3 (Acetyl)	~2.1	~21
C=O (Acetyl)	-	~170
Adenosine (Impurity)	H-8	~8.3	~140
(in DMSO-d6)[4]	H-2	~8.1	~152
NH2	~7.3 (broad)	~156 (C6), ~119 (C5)
H-1'	~5.9	~88
5'-OH	~5.4 (broad)	-
Acetic Acid (Impurity)	CH3	~1.9 (DMSO), ~2.1 (CDCl3)[2]	~21
(Solvent Dependent)	COOH	Very broad, >10	~172
Acetone (Solvent)	CH3	~2.09 (DMSO), ~2.17 (CDCl3)[2]	~30
DMSO-d5 (Solvent)	Residual CHD2	~2.50[5]	~39.5[5]

Experimental Protocols

Standard Protocol for NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the 5'-O-Acetyl Adenosine sample directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3) to the NMR tube using a pipette.

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. Mild heating may be applied if the compound has low solubility, but check for thermal stability first.

• Transfer: If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette into a new NMR tube to remove any particulate matter.

• Analysis: Insert the NMR tube into the spectrometer. Acquire the 1H spectrum, followed by the 13C and any desired 2D NMR experiments (e.g., COSY, HSQC) to confirm assignments.

Purity Assessment Workflow

The following diagram illustrates a logical workflow for troubleshooting and assessing the purity of a 5'-O-Acetyl Adenosine sample using NMR spectroscopy.

Caption: Workflow for NMR-based purity analysis of 5'-O-Acetyl Adenosine.

References

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. veeprho.com [veeprho.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. scienceopen.com [scienceopen.com]

Technical Support Center: Method Refinement for Enzymatic Assays Involving NAD+-Dependent Deacetylases

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with enzymatic assays involving NAD+-dependent deacetylases, such as sirtuins (SIRTs) and Class III histone deacetylases (HDACs). A key aspect of these assays is the formation of an O-acetylated adenosine (B11128) derivative as a product.

Clarification on 5'-O-Acetyl Adenosine: It is a common point of confusion, but the direct product of the sirtuin-catalyzed deacetylation reaction is 2'-O-acetyl-ADP-ribose (OAADPr) , not 5'-O-Acetyl Adenosine.[1][2][3][4] This guide will focus on assays related to the production and detection of OAADPr.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction catalyzed by sirtuins?

A1: Sirtuins are NAD+-dependent lysine (B10760008) deacetylases. They catalyze the removal of an acetyl group from a lysine residue on a protein or peptide substrate. This reaction is coupled with the hydrolysis of NAD+, yielding three products: the deacetylated substrate, nicotinamide (B372718) (NAM), and 2'-O-acetyl-ADP-ribose (OAADPr).[1][2][3][4]

Q2: Why is OAADPr an important molecule to measure in these assays?

A2: Measuring OAADPr provides a direct readout of sirtuin enzymatic activity.[5] Since it is produced in a 1:1 stoichiometric ratio with the deacetylated substrate, its quantification allows for the precise determination of enzyme kinetics, inhibitor potency, and activator efficiency.[5][6] Furthermore, OAADPr itself is a signaling molecule with roles in various cellular processes, including the regulation of ion channels and chromatin structure.[2][4][7][8]

Q3: What are the common types of sirtuin activity assays?

A3: Several assay formats are available, including:

• Fluorescence-Based Assays: These are the most common for high-throughput screening. They often use a fluorophore-labeled acetylated peptide. Deacetylation by the sirtuin allows a developing enzyme (e.g., trypsin) to cleave the peptide, releasing the fluorophore and generating a measurable signal.[9]

• Luminescence-Based Assays: These assays can measure the amount of remaining NAD+ after the sirtuin reaction, which is inversely proportional to enzyme activity.[6]

• HPLC-Based Assays: High-performance liquid chromatography can be used to separate and directly quantify the substrate and products, including OAADPr and nicotinamide. This method is highly accurate but less suited for high-throughput applications.

• LC-MS/MS-Based Assays: This highly sensitive and specific method allows for the direct quantification of endogenous or in vitro-generated OAADPr.[7][8]

Q4: Can I use native (unlabeled) substrates in my assay?

A4: Yes, assays that directly measure the universal product OAADPr or the co-product nicotinamide are compatible with native, unlabeled peptide or protein substrates. This avoids potential artifacts from fluorescent labels on the substrate.[1][5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No or Low Signal	Inactive enzyme	Ensure proper storage of the sirtuin enzyme (-80°C in aliquots to avoid freeze-thaw cycles). Test enzyme activity with a known potent activator or substrate.
Omission of a critical reagent	Double-check that all components (enzyme, substrate, NAD+, developer) were added in the correct order and concentration.
Incorrect buffer conditions	The pH of the reaction buffer is critical; sirtuin activity is often optimal around pH 7.5-8.0. Ensure the buffer composition is compatible with all enzymes in the assay system.[1]
Assay buffer is too cold	The assay buffer should be at room temperature for optimal performance.[10]
Incorrect filter settings on the plate reader	Verify that the excitation and emission wavelengths on the microplate reader are set correctly for the specific fluorophore being used (e.g., Ex/Em ~355/460 nm for AMC-based assays).[9]
High Background Signal	Contaminated reagents	Use high-purity reagents, especially NAD+ and peptide substrates. Test for background fluorescence of individual components.
Autohydrolysis of substrate	Some fluorogenic substrates may be unstable and hydrolyze spontaneously. Prepare fresh substrate solutions and minimize their exposure to light.
Interfering compounds in the sample	Test compounds, especially those with intrinsic fluorescence (e.g., some chromenone-derived natural products), can interfere with the assay. Run controls with the test compound in the absence of the enzyme to measure its background fluorescence.[1][11]
Inconsistent Results (High Variability)	Pipetting errors	Use calibrated pipettes and proper pipetting techniques. For multi-well plates, preparing a master mix of common reagents can improve consistency.[10]
Improper mixing	Ensure all components are thoroughly mixed after addition to the reaction wells.
Temperature fluctuations	Maintain a consistent temperature during the incubation steps. Use a temperature-controlled incubator or water bath.
Non-linear Reaction Progress Curves	Substrate depletion	If the reaction proceeds too quickly, the substrate may be depleted, leading to a flattening of the curve. Reduce the enzyme concentration or the incubation time.
Product inhibition	Nicotinamide, a product of the sirtuin reaction, is a known inhibitor of sirtuin activity. Ensure the reaction is measured under initial velocity conditions where product accumulation is minimal.[12]
Enzyme instability	The enzyme may be losing activity over the course of the assay. Optimize buffer conditions or add stabilizing agents like BSA if compatible with the assay.

Quantitative Data Summary

Table 1: Kinetic Parameters for Human SIRT1 with Various Acetylated Peptide Substrates

Substrate	K_m (µM)	k_cat (s⁻¹)
p53K328Ac	68.5 ± 9.7	0.112 ± 0.004
H3K9Ac	79.6 ± 10.8	0.093 ± 0.003
H4K16Ac	46.4 ± 2.9	0.125 ± 0.005
p300K1024Ac	60.9 ± 6.7	0.101 ± 0.003

Data adapted from a study on SIRT1-catalyzed reactions.

Table 2: Cellular Concentrations of 2'-O-acetyl-ADP-ribose (OAADPr) in S. cerevisiae

Yeast Strain	OAADPr Concentration (µM)
Wild-type	0.56 ± 0.13
Single sirtuin deletion (Δhst2)	0.37 ± 0.12
All five sirtuin deletions	Not detectable
Nudix hydrolase deletion (Δysa1)	0.85 ± 0.24

Data from a study quantifying endogenous OAADPr levels.[7][8]

Table 3: IC50 Values of Common Sirtuin Inhibitors

Inhibitor	Target Sirtuin	IC50 Value
AGK2	SIRT2	3.5 µM
SIRT1	30 µM
SIRT3	91 µM
SirReal2	SIRT2	0.23 µM
SIRT1	> 50 µM
SIRT3	> 50 µM
ELT-11c	SIRT3	4 nM

IC50 values are highly dependent on assay conditions and substrate used. Data compiled from various sources.[13][14]

Experimental Protocols

Protocol 1: General Fluorometric Sirtuin Activity Assay

This protocol is a generalized procedure for measuring sirtuin activity using a fluorogenic peptide substrate.

Materials:

• Purified recombinant sirtuin enzyme (e.g., SIRT1, SIRT2, or SIRT3)

• Fluorogenic acetylated peptide substrate (e.g., based on p53 or histone sequences with a C-terminal AMC group)

• NAD+ solution

• Sirtuin assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., trypsin in a buffer containing a sirtuin inhibitor like nicotinamide to stop the initial reaction)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare serial dilutions of your test compound (inhibitor or activator) in the assay buffer.

• Set up Reactions: In a 96-well plate, add the following to each well:

  • Sirtuin assay buffer

  • Test compound or vehicle control

  • Purified sirtuin enzyme

• Pre-incubation: Gently mix and incubate the plate at 37°C for 10-15 minutes to allow the test compound to interact with the enzyme.

• Initiate Reaction: Add a mixture of the fluorogenic substrate and NAD+ to each well to start the reaction.

• Incubate: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Stop and Develop: Add the developer solution to each well. This will stop the sirtuin reaction and initiate the cleavage of the deacetylated substrate to release the fluorophore.

• Incubate for Development: Incubate at 37°C for 10-20 minutes.

• Measure Fluorescence: Read the fluorescence at the appropriate wavelengths (e.g., Ex/Em = 355/460 nm for AMC).

Protocol 2: Quantification of OAADPr by LC-MS/MS

This protocol provides a brief overview of the steps involved in quantifying OAADPr from biological samples.

Materials:

• Biological sample (e.g., yeast cells, mammalian tissue)

• Extraction buffer (e.g., acetonitrile/methanol/water mixture)

• Internal standard (e.g., ¹³C-labeled OAADPr)

• LC-MS/MS system

Procedure:

• Sample Collection and Quenching: Rapidly harvest cells or tissue and quench metabolic activity, often by flash-freezing in liquid nitrogen.

• Cell Lysis and Extraction: Resuspend the sample in cold extraction buffer containing the internal standard. Lyse the cells using methods like bead beating or sonication.

• Centrifugation: Centrifuge the lysate to pellet cellular debris.

• Supernatant Collection: Collect the supernatant containing the metabolites.

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS system. Separation is typically achieved using a suitable column, and detection is performed using multiple reaction monitoring (MRM) to specifically quantify OAADPr and the internal standard.

• Data Analysis: Calculate the concentration of OAADPr in the original sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve.[7][8]

Visualizations

Caption: Sirtuin-catalyzed deacetylation reaction pathway.

Caption: General workflow for a fluorometric sirtuin inhibitor assay.

Caption: Simplified signaling and metabolic pathways of 2'-O-acetyl-ADP-ribose.

References

• 1. Measurement of Sirtuin Enzyme Activity Using a Substrate-Agnostic Fluorometric Nicotinamide Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FUNCTION AND METABOLISM OF SIRTUIN METABOLITE O-ACETYL-ADP-RIBOSE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic assays for NAD-dependent deacetylase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Function and metabolism of sirtuin metabolite O-acetyl-ADP-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. researchgate.net [researchgate.net]
• 7. QUANTIFICATION OF ENDOGENOUS SIRTUIN METABOLITE O-ACETYL-ADP-RIBOSE (OAADPR) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of endogenous sirtuin metabolite O-acetyl-ADP-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorogenic Assays for the Defatty-Acylase Activity of Sirtuins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Sirt1 NAD+-dependent Protein Deacetylase Inhibition by Cysteine S-Nitrosation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploration of the Fluorescent Properties and the Modulated Activities against Sirtuin Fluorogenic Assays of Chromenone-Derived Natural Products | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Virtual Screening in the Identification of Sirtuins’ Activity Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sirtuin activators and inhibitors: Promises, achievements, and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 5'-O-Acetyl Adenosine and Adenosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of adenosine (B11128) and its synthetic derivative, 5'-O-Acetyl Adenosine. While adenosine is a well-characterized endogenous nucleoside with a broad range of physiological effects, data on the specific biological actions of 5'-O-Acetyl Adenosine are limited. This comparison is based on the established pharmacology of adenosine and the inferred properties of 5'-O-Acetyl Adenosine derived from its chemical structure.

Introduction to Adenosine and 5'-O-Acetyl Adenosine

Adenosine is a ubiquitous purine (B94841) nucleoside that plays a crucial role in cellular signaling and metabolism.[1] It is a fundamental component of essential biomolecules such as adenosine triphosphate (ATP), the primary energy currency of the cell, and nucleic acids.[1][2] Adenosine exerts its physiological effects by activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3.[3][4][5] These receptors are widely distributed throughout the body and are involved in regulating a diverse array of functions, including cardiovascular activity, neurotransmission, inflammation, and immune responses.[3][4][]

5'-O-Acetyl Adenosine is a synthetic derivative of adenosine characterized by the presence of an acetyl group at the 5'-hydroxyl position of the ribose sugar.[7][8][9] This modification alters the molecule's chemical properties, which is expected to influence its biological activity. It is primarily utilized in biochemical research and as a protected nucleoside in the synthesis of nucleotide analogs.[10] Due to a lack of direct experimental studies, the biological activity of 5'-O-Acetyl Adenosine is largely inferred. It is hypothesized that it may act as a prodrug, being hydrolyzed by cellular esterases to release adenosine.

Comparative Overview

Feature	5'-O-Acetyl Adenosine	Adenosine
Structure	Adenosine with an acetyl group at the 5'-hydroxyl position of the ribose moiety.	A purine nucleoside consisting of an adenine (B156593) molecule attached to a ribose sugar.
Primary Role	Synthetic intermediate and potential prodrug of adenosine.[10]	Endogenous signaling molecule and component of ATP and nucleic acids.[1]
Mechanism of Action	Likely acts as a prodrug, being hydrolyzed to adenosine to activate adenosine receptors. Direct activity on receptors is not documented.	Direct agonist for A1, A2A, A2B, and A3 adenosine receptors.[3][4][5]
Biological Effects	Not well-characterized. Presumed to mimic the effects of adenosine upon conversion.	Vasodilation, anti-inflammatory effects, neurotransmitter modulation, and cardiac rhythm regulation.[4][11][12]
Metabolism	Expected to be hydrolyzed by esterases to adenosine and acetic acid.	Rapidly cleared from circulation via cellular uptake and enzymatic degradation by adenosine deaminase and adenosine kinase.[1]

Adenosine Signaling Pathways

Adenosine modulates intracellular signaling cascades through its interaction with four distinct G protein-coupled receptor subtypes. The activation of these receptors leads to a variety of cellular responses, primarily through the modulation of adenylyl cyclase activity and subsequent changes in cyclic AMP (cAMP) levels.

Caption: Adenosine receptor signaling pathways.

As depicted, A1 and A3 receptors couple to inhibitory G proteins (Gi), leading to a decrease in adenylyl cyclase activity and intracellular cAMP levels.[3] Conversely, A2A and A2B receptors couple to stimulatory G proteins (Gs), which activate adenylyl cyclase and increase cAMP production.[3] These changes in cAMP concentration modulate the activity of protein kinase A (PKA) and other downstream effectors, resulting in diverse physiological responses.

Experimental Protocols

Adenosine Receptor Binding Assay

Objective: To determine the binding affinity of a ligand (e.g., adenosine or its analogs) to a specific adenosine receptor subtype.

Methodology:

• Membrane Preparation: Cell membranes expressing the desired adenosine receptor subtype (A1, A2A, A2B, or A3) are prepared from cultured cells or animal tissues. This typically involves homogenization of the cells or tissues followed by centrifugation to isolate the membrane fraction.

• Radioligand Binding: The prepared membranes are incubated with a radiolabeled ligand that is known to bind with high affinity and specificity to the target receptor (e.g., [³H]DPCPX for A1 receptors, [³H]CGS 21680 for A2A receptors).

• Competition Binding: The incubation is performed in the presence of varying concentrations of the unlabeled test compound (e.g., adenosine or 5'-O-Acetyl Adenosine). The test compound will compete with the radioligand for binding to the receptor.

• Separation and Scintillation Counting: After incubation, the bound and free radioligand are separated by rapid filtration. The radioactivity retained on the filters, representing the amount of bound radioligand, is quantified using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). The binding affinity (Ki) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Functional Assay: cAMP Measurement

Objective: To assess the functional activity of a compound at adenosine receptors by measuring its effect on intracellular cAMP levels.

Methodology:

• Cell Culture: Cells stably expressing a specific adenosine receptor subtype are cultured in appropriate media.

• Compound Treatment: The cells are pre-treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP. Subsequently, the cells are stimulated with varying concentrations of the test compound.

• Cell Lysis: Following stimulation, the cells are lysed to release the intracellular contents, including cAMP.

• cAMP Quantification: The concentration of cAMP in the cell lysates is determined using a competitive enzyme immunoassay (EIA) or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: The results are plotted as a dose-response curve to determine the potency (EC₅₀) and efficacy (Emax) of the test compound in modulating cAMP levels.

Inferred Biological Activity of 5'-O-Acetyl Adenosine

Due to the addition of the acetyl group, 5'-O-Acetyl Adenosine is more lipophilic than adenosine. This increased lipophilicity may enhance its ability to cross cell membranes. It is hypothesized that once inside the cell or in the extracellular space, the acetyl group can be cleaved by esterase enzymes, releasing adenosine.

References

• 1. usbio.net [usbio.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5′-O-Acetyl Adenosine [myskinrecipes.com]
• 4. scbt.com [scbt.com]
• 5. 5'-O-Acetyl Adenosine | C12H15N5O5 | CID 11953391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CV Pharmacology | Adenosine [cvpharmacology.com]
• 8. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The hydrolysis of extracellular adenine nucleotides by arterial smooth muscle cells. Regulation of adenosine production at the cell surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Synthesis and Biological Evaluation of 5'-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of 5'-O-Acetyl Adenosine's Effect in Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5'-O-Acetyl Adenosine (B11128), a derivative of the endogenous nucleoside adenosine, has been a subject of interest for its potential biological activities. However, a comprehensive cross-validation of its effects across a broad range of cell lines is not extensively documented in publicly available literature. This guide provides a summary of the available experimental data on 5'-O-Acetyl Adenosine and compares its potential effects with the broader understanding of adenosine signaling in cancer biology. Due to the limited direct comparative data, this guide also outlines standardized experimental protocols and signaling pathways that are crucial for the systematic evaluation of this compound.

Comparative Efficacy of 5'-O-Acetyl Adenosine

Direct comparative studies detailing the cytotoxic or other biological effects of 5'-O-Acetyl Adenosine across multiple cancer cell lines are sparse. The available data points to cell-line specific effects and relatively high concentrations required for activity.

Table 1: Summary of Reported IC50 Values for 5'-O-Acetyl Adenosine in Different Cell Lines

Cell Line	Assay Type	Effect Measured	IC50 Value	Reference
COS-7 (Monkey Kidney Fibroblast)	[¹⁴C]-inosine uptake assay	Inhibition of human Concentrative Nucleoside Transporter 2 (CNT2)	> 100 µM	[1][2]
BV-2 (Mouse Microglia)	Griess reagent based assay	Inhibition of Nitric Oxide (NO) production	> 20 µM	[2]

Note: The available data is limited and does not provide a broad comparison across cancer cell lines. Further research is required to establish a comprehensive efficacy profile of 5'-O-Acetyl Adenosine.

Experimental Protocols

To facilitate the cross-validation of 5'-O-Acetyl Adenosine's effects, the following standard experimental protocols are recommended.

Cell Viability Assay (MTT Assay)

This assay determines the concentration at which 5'-O-Acetyl Adenosine inhibits cell growth by 50% (IC50).

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with a serial dilution of 5'-O-Acetyl Adenosine (e.g., 0.1, 1, 10, 50, 100, 200 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment.

• Cell Treatment: Treat cells with 5'-O-Acetyl Adenosine at its predetermined IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Signaling Pathways and Mechanisms

Adenosine and its analogs exert their effects primarily through interaction with four G-protein coupled adenosine receptors (A1, A2A, A2B, and A3).[3] The downstream signaling can lead to various cellular responses, including apoptosis.

Generalized Adenosine-Induced Apoptotic Pathway

The activation of certain adenosine receptors, such as A3AR, in cancer cells can trigger apoptotic cell death.[3] This is often mediated through the modulation of key signaling pathways like NF-κB and Wnt, leading to the activation of the caspase cascade.

Caption: Generalized signaling pathway of 5'-O-Acetyl Adenosine-induced apoptosis.

Experimental Workflow for Cross-Validation

A systematic approach is necessary to validate the effects of 5'-O-Acetyl Adenosine across different cell lines. The following workflow outlines the key steps.

Caption: Experimental workflow for cross-validating 5'-O-Acetyl Adenosine's effects.

Conclusion

The currently available data on the cross-validation of 5'-O-Acetyl Adenosine's effects in different cell lines is limited. To establish its potential as a therapeutic agent, a systematic evaluation of its impact on cell viability, apoptosis, and underlying signaling mechanisms across a diverse panel of cancer cell lines is imperative. The experimental protocols and workflows outlined in this guide provide a framework for researchers to conduct such investigations, which will be critical in elucidating the compound's efficacy and selectivity profile.

References

• 1. Investigation the Cytotoxicity of 5-AZA on Acute Lymphoblastic Leukemia Cell Line In Vitro and Characterization the Underlying Molecular Mechanisms of Cell Death and Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Opposite modulation of astroglial proliferation by adenosine 5'-O-(2-thio)-diphosphate and 2-methylthioadenosine-5'-diphosphate: mechanisms involved - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine for Researchers and Drug Development Professionals

An objective guide to the physicochemical properties, biological activities, and experimental considerations of two key acetylated adenosine (B11128) analogs.

This guide provides a comprehensive comparison of 5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine, offering researchers, scientists, and drug development professionals a detailed analysis of their respective characteristics. Acetylated derivatives of adenosine are of significant interest as potential prodrugs, designed to enhance the therapeutic potential of adenosine by improving its metabolic stability and cellular permeability. This document summarizes key data, outlines experimental protocols, and visualizes potential mechanisms of action to aid in the selection and application of these compounds in research and development.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these molecules is crucial for their application in experimental settings. The addition of acetyl groups modifies the polarity and size of the parent adenosine molecule, influencing its solubility, membrane permeability, and interaction with biological targets.

Property	5'-O-Acetyl Adenosine	2',3'-di-O-Acetyl Adenosine
Molecular Formula	C₁₂H₁₅N₅O₅[1]	C₁₄H₁₇N₅O₆[2]
Molecular Weight	309.28 g/mol [1]	351.31 g/mol [2]
CAS Number	2140-25-2[1][3]	29886-19-9[2]
Appearance	White to off-white solid	No data available
Solubility	Slightly soluble in DMSO and Methanol	No data available
Predicted LogP	-1.0	-0.5[2]

Biological Activity and Mechanism of Action

Both 5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine are considered adenosine analogs and likely function as prodrugs. The acetyl groups are expected to be cleaved by intracellular esterases, releasing adenosine to interact with its G protein-coupled receptors (A₁, A₂ₐ, A₂ₑ, and A₃). This interaction triggers downstream signaling cascades that mediate a wide range of physiological effects, including vasodilation, neurotransmission, and modulation of inflammation.[4]

A key differentiator lies in their metabolic stability. The 5'-hydroxyl group of adenosine is crucial for the activity of adenosine deaminase (ADA), an enzyme that degrades adenosine to inosine. By acetylating this position, 5'-O-Acetyl Adenosine is likely protected from deamination, potentially leading to a longer biological half-life and more sustained adenosine receptor activation compared to adenosine itself or 2',3'-di-O-Acetyl Adenosine, where the 5'-hydroxyl group remains free.

While direct comparative studies on the biological effects of these two specific compounds are limited, the differential acetylation is expected to influence their rate of hydrolysis, cellular uptake, and ultimately, the spatiotemporal concentration of released adenosine.

Experimental Protocols

General Synthesis of Acetylated Adenosine Derivatives

A general method for the acetylation of nucleosides involves the use of an acetylating agent in a suitable solvent. The following protocol is a representative example and may require optimization for specific compounds.

Materials:

• Adenosine

• Acetic anhydride (B1165640) or N-acetylimidazole

• Pyridine or an aqueous buffer (e.g., sodium bicarbonate)

• Solvents for extraction and chromatography (e.g., ethyl acetate, methanol, chloroform)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve adenosine in a suitable solvent like pyridine.

• Add the acetylating agent (e.g., acetic anhydride) dropwise to the solution at a controlled temperature (e.g., 0°C).

• Allow the reaction to proceed for a specified time, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a suitable reagent (e.g., water or methanol).

• Extract the product using an organic solvent.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate it under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired acetylated adenosine.[5]

Note: The regioselectivity of acetylation (i.e., which hydroxyl groups are acetylated) can be influenced by the choice of reagents, solvent, and reaction conditions.

Enzymatic Hydrolysis Assay

To compare the rate of adenosine release from 5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine, an enzymatic hydrolysis assay using a source of esterases (e.g., porcine liver esterase or cell lysates) can be performed.

Materials:

• 5'-O-Acetyl Adenosine

• 2',3'-di-O-Acetyl Adenosine

• Porcine liver esterase (or other suitable esterase)

• Phosphate (B84403) buffer (pH 7.4)

• High-performance liquid chromatography (HPLC) system with a C18 column

• Acetonitrile (B52724) and water (HPLC grade)

• Adenosine standard

Procedure:

• Prepare stock solutions of 5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine in a suitable solvent (e.g., DMSO).

• Prepare a working solution of the esterase in phosphate buffer.

• Initiate the reaction by adding the acetylated adenosine substrate to the pre-warmed esterase solution.

• Incubate the reaction mixture at 37°C.

• At various time points, withdraw aliquots of the reaction mixture and quench the reaction by adding a stopping solution (e.g., acetonitrile or a strong acid).

• Analyze the samples by HPLC to quantify the amount of adenosine released.

• Generate a standard curve for adenosine to determine the concentration in the samples.

• Calculate the rate of hydrolysis for each compound.[6]

Visualizing the Mechanism of Action

The following diagrams illustrate the proposed mechanism of action for acetylated adenosine derivatives and a general workflow for their synthesis and analysis.

Proposed prodrug mechanism of acetylated adenosine.

General experimental workflow for synthesis and evaluation.

Conclusion

5'-O-Acetyl Adenosine and 2',3'-di-O-Acetyl Adenosine represent valuable tools for studying adenosine signaling and for the development of novel therapeutics. Their primary distinction lies in the position of acetylation, which is predicted to significantly impact their metabolic stability, particularly their susceptibility to deamination by ADA. 5'-O-Acetyl Adenosine, with its protected 5'-hydroxyl group, is expected to exhibit a longer half-life, potentially leading to more sustained downstream effects. In contrast, 2',3'-di-O-Acetyl Adenosine may be more rapidly converted to adenosine and subsequently metabolized.

The choice between these two analogs will depend on the specific experimental goals. For studies requiring prolonged adenosine receptor activation, 5'-O-Acetyl Adenosine may be the preferred compound. Conversely, for applications where a more rapid, transient release of adenosine is desired, 2',3'-di-O-Acetyl Adenosine could be more suitable. Further direct comparative studies are warranted to fully elucidate their differential pharmacological profiles and to guide their optimal use in research and drug development.

References

• 1. usbio.net [usbio.net]
• 2. 2',3'-Di-O-acetyladenosine | C14H17N5O6 | CID 122538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5'-O-Acetyl Adenosine | 2140-25-2 [m.chemicalbook.com]
• 4. Adenosine receptors as drug targets — what are the challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2',3',5'-Tri-O-acetyl-D-adenosine synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

5'-O-Acetyl Adenosine vs. Adenosine: A Comparative Analysis of Enzymatic Substrate Efficiency

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between nucleoside analogs and key metabolic enzymes is paramount. This guide provides a detailed comparison of 5'-O-Acetyl Adenosine (B11128) and its parent molecule, adenosine, as substrates for specific enzymes. While direct comparative kinetic data for 5'-O-Acetyl Adenosine is limited in publicly available literature, this analysis synthesizes existing data for adenosine and discusses the likely impact of 5'-O-acetylation on enzymatic processing, supported by established principles of enzyme-substrate specificity.

Executive Summary

Adenosine is a critical purine (B94841) nucleoside involved in numerous physiological processes and is a substrate for several key enzymes, including adenosine kinase, adenosine deaminase, and S-adenosylhomocysteine hydrolase. Its analog, 5'-O-Acetyl Adenosine, features an acetyl group at the 5'-hydroxyl position of the ribose sugar. This modification can significantly alter its interaction with enzyme active sites. Based on the substrate specificities of relevant enzymes, it is hypothesized that 5'-O-Acetyl Adenosine is likely a poorer substrate than adenosine for enzymes that require a free 5'-hydroxyl group for binding or catalysis, such as adenosine kinase and S-adenosylhomocysteine hydrolase. Its efficacy as a substrate for adenosine deaminase is also questionable, as modifications to the ribose moiety can impact binding and catalytic rates.

Enzymatic Processing of Adenosine: A Baseline for Comparison

To understand the potential of 5'-O-Acetyl Adenosine as an enzyme substrate, it is essential to first examine the enzymatic pathways of adenosine.

Key metabolic pathways of adenosine.

Adenosine Kinase (ADK)

Adenosine kinase is a crucial enzyme that catalyzes the phosphorylation of adenosine to adenosine monophosphate (AMP), thereby regulating intracellular and extracellular adenosine concentrations. This reaction is the first step in the salvage pathway for purine synthesis.

Adenosine Deaminase (ADA)

Adenosine deaminase irreversibly deaminates adenosine to inosine. This enzyme plays a vital role in purine metabolism and is particularly important in the immune system.

S-Adenosylhomocysteine Hydrolase (SAHH)

S-adenosylhomocysteine hydrolase catalyzes the reversible hydrolysis of S-adenosylhomocysteine (SAH) to adenosine and homocysteine. This reaction is critical for regulating cellular methylation processes, as SAH is a potent inhibitor of methyltransferases.

Comparative Analysis: Adenosine vs. 5'-O-Acetyl Adenosine as an Enzyme Substrate

Table 1: Predicted Substrate Efficiency Comparison

Enzyme	Adenosine as Substrate	5'-O-Acetyl Adenosine as Substrate (Predicted)	Rationale for Prediction
Adenosine Kinase (ADK)	Excellent substrate.	Likely a poor substrate or not a substrate.	ADK-catalyzed phosphorylation occurs at the 5'-hydroxyl group. The presence of an acetyl group blocks this site, preventing the transfer of phosphate (B84403) from ATP.
Adenosine Deaminase (ADA)	Excellent substrate.	Potentially a substrate, but likely with lower efficiency.	The active site of ADA primarily interacts with the purine ring and the N9-glycosidic bond. While the 5'-position is not the primary site of catalysis, modifications to the ribose moiety can affect overall binding affinity and the orientation of the substrate within the active site, potentially reducing the reaction rate.
S-Adenosylhomocysteine Hydrolase (SAHH)	Functions in the reverse reaction to synthesize SAH.	Unlikely to be a substrate.	Studies on substrate analogs have shown that modifications at the 5'-OH group of adenosine render the molecule inactive as a substrate for SAHH[1]. The acetyl group would likely prevent proper binding and catalysis.

Experimental Protocols for Enzyme Activity Assays

The following are detailed methodologies for key experiments to determine the kinetic parameters of enzymes involved in adenosine metabolism. These protocols can be adapted to compare the substrate efficiency of adenosine and 5'-O-Acetyl Adenosine.

Adenosine Kinase (ADK) Activity Assay

A common method for measuring ADK activity is a coupled spectrophotometric assay.

Experimental workflow for ADK assay.

Principle: The ADP produced from the phosphorylation of adenosine is used by pyruvate (B1213749) kinase (PK) to convert phosphoenolpyruvate (B93156) (PEP) to pyruvate. Pyruvate is then reduced to lactate (B86563) by lactate dehydrogenase (LDH), a process that oxidizes NADH to NAD+. The decrease in NADH concentration is monitored spectrophotometrically at 340 nm.

Reagents:

• Assay Buffer: 50 mM Tris-HCl (pH 7.6), 50 mM KCl, 5 mM MgCl2, 1 mM DTT

• 2.5 mM ATP

• 0.1 mM NADH

• 1 mM Phosphoenolpyruvate (PEP)

• Pyruvate Kinase (PK): 5 U/mL

• Lactate Dehydrogenase (LDH): 5 U/mL

• Substrate: Varying concentrations of adenosine or 5'-O-Acetyl Adenosine

• Human recombinant adenosine kinase

Procedure:

• Prepare the reaction mixture containing all reagents except the substrate and enzyme.

• Add the adenosine kinase to the reaction mixture.

• Initiate the reaction by adding the substrate (adenosine or 5'-O-Acetyl Adenosine).

• Immediately monitor the decrease in absorbance at 340 nm at 37°C using a microplate reader.

• Calculate the initial reaction velocity from the linear portion of the curve.

• Determine Km and Vmax values by fitting the initial velocity data to the Michaelis-Menten equation.

Adenosine Deaminase (ADA) Activity Assay

ADA activity can be determined by monitoring the decrease in absorbance at 265 nm as adenosine is converted to inosine.

Principle: Adenosine has a maximal absorbance at 259 nm, while inosine's absorbance is lower at this wavelength. The conversion of adenosine to inosine results in a decrease in absorbance at 265 nm.

Reagents:

• Assay Buffer: 50 mM Sodium Phosphate (pH 7.0)

• Substrate: Varying concentrations of adenosine or 5'-O-Acetyl Adenosine

• Adenosine Deaminase

Procedure:

• Prepare the reaction mixture in a UV-transparent plate or cuvette containing the assay buffer and substrate.

• Initiate the reaction by adding adenosine deaminase.

• Monitor the decrease in absorbance at 265 nm over time at 37°C.

• Calculate the initial reaction velocity from the linear portion of the absorbance change.

• Determine kinetic parameters (Km and Vmax) using Michaelis-Menten kinetics.

S-Adenosylhomocysteine Hydrolase (SAHH) Activity Assay

The hydrolytic activity of SAHH can be measured using a colorimetric assay that detects the production of homocysteine.

Reaction pathway for the SAHH DTNB assay.

Principle: The homocysteine produced from the hydrolysis of SAH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored compound that can be quantified by measuring its absorbance at 412 nm[2][3].

Reagents:

• Reaction Buffer: 50 mM Potassium Phosphate (pH 7.2), 1 mM EDTA

• S-Adenosylhomocysteine (SAH) solution

• DTNB solution (10 mM in reaction buffer)

• Purified SAH Hydrolase

Procedure:

• Set up the reaction mixture in a microplate well containing the reaction buffer, DTNB, and SAH.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the SAH Hydrolase enzyme.

• Immediately monitor the increase in absorbance at 412 nm for 10-15 minutes.

• Calculate the initial reaction rate from the linear portion of the absorbance versus time plot.

• To test 5'-O-Acetyl Adenosine or adenosine as substrates in the reverse (synthesis) direction, the disappearance of homocysteine in the presence of the respective nucleoside would need to be monitored.

Conclusion

While direct experimental evidence is lacking, a thorough analysis of the structure and function of key adenosine-metabolizing enzymes strongly suggests that 5'-O-Acetyl Adenosine is an inferior substrate compared to adenosine. The acetylation at the 5'-hydroxyl position is predicted to sterically hinder or completely block the catalytic activity of enzymes like adenosine kinase and S-adenosylhomocysteine hydrolase, which require a free hydroxyl group at this position. For adenosine deaminase, while the modification is not at the primary reaction site, a decrease in binding affinity and catalytic efficiency is anticipated.

To definitively determine the substrate efficiency of 5'-O-Acetyl Adenosine, direct kinetic studies using the experimental protocols outlined above are necessary. Such studies would provide valuable quantitative data (Km and kcat/Km) to confirm these predictions and would be of significant interest to researchers in drug development and molecular biology.

References

• 1. The mechanism of action of S-adenosylhomocysteinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Comparative Guide to Kinase Assay Methodologies: Alternatives to 5'-O-Acetyl Adenosine

In the landscape of drug discovery and biological research, the study of protein kinases is paramount due to their critical role in cellular signaling pathways. Dysregulation of kinase activity is a hallmark of numerous diseases, making them a major class of therapeutic targets. While various methods exist to measure kinase activity, this guide provides a comparative analysis of modern, robust alternatives to assays involving compounds like 5'-O-Acetyl Adenosine, focusing on technologies widely adopted for high-throughput screening (HTS) and inhibitor profiling.

This guide will objectively compare the performance of leading kinase assay technologies, supported by experimental data and detailed protocols. We will delve into luminescence-based, fluorescence-based, and radiometric assays, providing researchers, scientists, and drug development professionals with the information needed to select the optimal method for their specific research goals.

Overview of Kinase Assay Technologies

The fundamental principle of a kinase assay is to measure the enzymatic transfer of a phosphate (B84403) group from a donor molecule, typically ATP, to a substrate (a peptide, protein, or other molecule). The choice of assay technology depends on factors such as the specific kinase, the type of inhibitor being studied (e.g., ATP-competitive vs. allosteric), required throughput, and cost. Modern assays have moved towards universal methods that detect a common product of the kinase reaction, such as ADP, or measure the depletion of ATP.[1]

Key Performance Parameters

• Z'-Factor : A statistical measure of assay quality and robustness. A Z'-factor value between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[2]

• IC50 Value : The concentration of an inhibitor required to reduce enzyme activity by 50%. It is a standard measure of inhibitor potency.

• Sensitivity : The ability of the assay to detect low levels of enzyme activity or product formation.

• Throughput : The number of assays that can be performed in a given amount of time.

Quantitative Comparison of Kinase Assay Platforms

The following table summarizes the performance of major kinase assay technologies based on key parameters. These technologies offer significant advantages in terms of universality and HTS compatibility over older, more specialized methods.

Parameter	Luminescence (ADP-Glo™)	Luminescence (Kinase-Glo®)	Fluorescence Polarization (FP)	TR-FRET	Radiometric ([γ-³²P]ATP)
Principle	Measures ADP production via a luciferase-luciferin reaction.[3][4]	Quantifies ATP depletion using a luciferase-luciferin reaction.[2][5]	Measures changes in the rotational speed of a fluorescently labeled molecule upon binding.	Measures energy transfer between donor and acceptor fluorophores in close proximity.	Directly measures the incorporation of a radiolabeled phosphate into a substrate.[1]
Signal Correlation	Signal is directly proportional to kinase activity.[5]	Signal is inversely proportional to kinase activity.[5]	Signal change depends on assay design (increase or decrease).	Signal change depends on assay design (increase or decrease).	Signal is directly proportional to kinase activity.
Z'-Factor	Typically > 0.7[4]	Generally > 0.7[2]	Generally > 0.5	Typically > 0.6	Not typically used for single-point determination, but assays are robust.
Sensitivity	High; can detect low % ATP to ADP conversion.[3][4]	High	Moderate to High	High	Very High (Gold Standard)[1]
Throughput	High (384- & 1536-well compatible)	High (384- & 1536-well compatible)	High	High	Lower due to handling and disposal requirements.
Advantages	Universal for any kinase, high S/B ratio, suitable for high ATP concentrations.[3][4]	Simple "add-and-read" format, broadly applicable.[2]	Homogeneous, no-wash format, relatively low cost.	Robust, less interference from fluorescent compounds.	Direct measurement, highly sensitive, considered the "gold standard".[1]
Disadvantages	Two-step reagent addition.	Indirect measurement, susceptible to compounds that interfere with luciferase.[6]	Potential for false positives from fluorescent compounds, requires labeled reagents.[6]	Higher reagent costs, requires specific instrumentation.[6]	Requires handling of radioactive materials, waste disposal, safety infrastructure.[1]

Signaling Pathway and Experimental Workflows

To understand how these assays function, it is essential to visualize the core kinase reaction and the subsequent detection steps.

References

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. promega.com [promega.com]
• 3. ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. promega.com [promega.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. benchchem.com [benchchem.com]

A Researcher's Guide to Confirming the Identity of Synthesized 5'-O-Acetyl Adenosine

For researchers, scientists, and drug development professionals, the accurate identification of synthesized compounds is paramount. This guide provides a comparative overview of the key analytical techniques used to confirm the identity of 5'-O-Acetyl Adenosine (B11128), a crucial derivative of adenosine used in various biochemical studies. We present supporting experimental data and detailed protocols to aid in the unambiguous characterization of this molecule.

The successful synthesis of 5'-O-Acetyl Adenosine (C₁₂H₁₅N₅O₅, Molar Mass: 309.28 g/mol ) requires rigorous analytical confirmation to ensure its purity and structural integrity.[1] The primary methods employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). Each technique provides unique and complementary information to build a comprehensive characterization profile.

Comparative Analysis of Analytical Techniques

A combination of chromatographic and spectroscopic methods is essential for the unambiguous identification of 5'-O-Acetyl Adenosine. While HPLC provides information on purity and retention characteristics, NMR and MS are indispensable for elucidating the precise molecular structure.

Analytical Technique	Information Provided	Key Parameters
¹H and ¹³C NMR	Detailed structural information, including the position of the acetyl group and the integrity of the adenosine scaffold.	Chemical shifts (δ), coupling constants (J), and integration values.
Mass Spectrometry	Molecular weight confirmation and fragmentation patterns for structural verification.	Mass-to-charge ratio (m/z) of the molecular ion and key fragment ions.
HPLC	Purity assessment and determination of retention time under specific chromatographic conditions.	Retention time (Rt), peak purity, and percentage area.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5'-O-Acetyl Adenosine are provided below.

Synthesis and Purification of 5'-O-Acetyl Adenosine

A common method for the synthesis of 5'-O-Acetyl Adenosine involves the selective acetylation of adenosine.

Materials:

• Adenosine

• Acetic anhydride (B1165640)

• Pyridine (B92270) (anhydrous)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate

• Methanol (B129727)

Procedure:

• Dissolve adenosine in anhydrous pyridine.

• Cool the solution to 0°C in an ice bath.

• Slowly add a stoichiometric equivalent of acetic anhydride to the solution while stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the pyridine under reduced pressure.

• Purify the crude product using silica gel column chromatography with a gradient of methanol in ethyl acetate.

• Collect the fractions containing the desired product and evaporate the solvent to obtain pure 5'-O-Acetyl Adenosine.

NMR Spectroscopy

¹H and ¹³C NMR spectra are critical for confirming the regioselectivity of the acetylation.

Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃.

Expected ¹H NMR Chemical Shifts (DMSO-d₆, 400 MHz): (Note: These are predicted values based on data from adenosine and its acetylated derivatives. Actual values may vary slightly.)

• δ 8.3-8.1 (2H, m): H-2 and H-8 of the adenine (B156593) base

• δ 7.3 (2H, br s): -NH₂ protons

• δ 5.9 (1H, d): H-1' of the ribose sugar

• δ 4.6-4.2 (3H, m): H-2', H-3', and H-4' of the ribose sugar

• δ 4.4-4.2 (2H, m): H-5'a and H-5'b of the ribose sugar

• δ 2.0 (3H, s): Acetyl group (-COCH₃) protons

Expected ¹³C NMR Chemical Shifts (DMSO-d₆, 100 MHz): (Note: These are predicted values based on data from adenosine and its acetylated derivatives. Actual values may vary slightly.)

• δ 170.0: Acetyl carbonyl carbon

• δ 156.1: C-6 of adenine

• δ 152.3: C-2 of adenine

• δ 149.0: C-4 of adenine

• δ 140.0: C-8 of adenine

• δ 119.3: C-5 of adenine

• δ 87.9: C-1' of ribose

• δ 81.9: C-4' of ribose

• δ 73.4: C-2' of ribose

• δ 70.6: C-3' of ribose

• δ 64.0: C-5' of ribose

• δ 20.8: Acetyl methyl carbon

Mass Spectrometry

Mass spectrometry is used to confirm the molecular weight of the synthesized compound.

Technique: Electrospray Ionization (ESI) in positive ion mode is commonly used.

Expected Molecular Ion Peak:

• [M+H]⁺: m/z 310.1

Expected Fragmentation Pattern: The fragmentation pattern will typically show the loss of the acetyl group and cleavage of the glycosidic bond.

• Loss of acetyl group (-42 Da): m/z 268.1 (corresponding to adenosine)

• Adenine fragment: m/z 136.1

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to assess the purity of the synthesized 5'-O-Acetyl Adenosine and to compare it with starting material and potential byproducts.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of methanol in water or acetonitrile (B52724) in water is typically used.[2] For example, a gradient of 10% to 90% methanol in water over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at 260 nm

• Expected Retention Time: The retention time will be shorter than that of the more polar adenosine and will vary depending on the exact conditions. Under typical reverse-phase conditions, a retention time of approximately 10-15 minutes can be expected.

Comparative Data Summary

The following table summarizes the expected analytical data for 5'-O-Acetyl Adenosine and its common precursor, Adenosine, for comparative purposes.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR (Acetyl Protons, ppm)	Expected [M+H]⁺ (m/z)	Typical HPLC Rt (min)
5'-O-Acetyl Adenosine	C₁₂H₁₅N₅O₅	309.28	~2.0 (s, 3H)	310.1	10-15
Adenosine	C₁₀H₁₃N₅O₄	267.24	N/A	268.1	5-10

Potential Impurities and Alternative Compounds

During the synthesis of 5'-O-Acetyl Adenosine, several impurities might be formed. It is also useful to compare the synthesized product with other structurally related compounds.

Common Impurities:

• Unreacted Adenosine: The starting material.

• 2',3'-di-O-acetyladenosine: Formed by acetylation at the 2' and 3' hydroxyl groups.

• 2',3',5'-tri-O-acetyladenosine: The fully acetylated product.[3][4]

Alternative Compounds for Comparison:

• 2',3'-di-O-acetyladenosine: A regioisomer that can be distinguished by NMR.

• Adenosine-5'-carboxylate: A related derivative with a different functional group at the 5' position.

The characterization data for these compounds can be found in publicly available databases to aid in comparison.

Visualizing the Workflow and Relationships

The following diagrams illustrate the logical flow of the identification process and the relationship between the compound and its analytical data.

Experimental workflow for synthesis and confirmation.

Key analytical data for 5'-O-Acetyl Adenosine.

References

• 1. 5'-O-Acetyl Adenosine | C12H15N5O5 | CID 11953391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structure Elucidation of the Metabolites of 2', 3', 5'-Tri-O-Acetyl-N6-(3-Hydroxyphenyl) Adenosine in Rat Urine by HPLC-DAD, ESI-MS and Off-Line Microprobe NMR | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. 2',3',5'-tri-O-acetyladenosine | C16H19N5O7 | CID 96503 - PubChem [pubchem.ncbi.nlm.nih.gov]

Side-by-side comparison of different 5'-O-Acetyl Adenosine synthesis methods

For researchers, scientists, and professionals in drug development, the efficient and selective synthesis of nucleoside analogs like 5'-O-Acetyl Adenosine (B11128) is a critical step in various research and development pipelines. This guide provides a side-by-side comparison of the most common methods for synthesizing 5'-O-Acetyl Adenosine, complete with experimental data, detailed protocols, and workflow visualizations to aid in methodological selection.

Comparison of Synthesis Methods

The synthesis of 5'-O-Acetyl Adenosine can be broadly categorized into three approaches: direct acetylation, a protection-deprotection strategy, and enzymatic synthesis. Each method presents distinct advantages and disadvantages in terms of selectivity, yield, and procedural complexity.

Method	Key Features	Typical Reagents	Selectivity	Overall Yield (approx.)	Reaction Time (approx.)	Key Advantages	Key Disadvantages
Direct Acetylation	One-step reaction on unprotected adenosine.	Acetic anhydride (B1165640), Pyridine (B92270) or Acetic acid	Low to moderate; often yields a mixture of di-, tri-, and N-acetylated products.	Variable, often low for the desired product.	1-4 hours	Procedurally simple, fewer steps.	Poor selectivity, difficult purification, low yield of the target molecule.
Protection-Deprotection Strategy	Multi-step synthesis involving protection of 2',3'-hydroxyls, acetylation of 5'-hydroxyl, and subsequent deprotection.	2,2-Dimethoxypropane (B42991), p-TsOH, Acetic anhydride, DMAP, TFA	High	~45%	24-48 hours	High selectivity, pure product.	Multi-step, time-consuming, requires purification at each step.
Enzymatic Synthesis	Enzyme-catalyzed regioselective acetylation of the 5'-hydroxyl group.	Lipase (B570770) (e.g., from Thermomyces lanuginosus or Candida antarctica), Acetic anhydride or vinyl acetate (B1210297), Organic solvent	Excellent ( >95%)	High (potentially >90%)	4-24 hours	High regioselectivity, mild reaction conditions, environmentally friendly.	Enzyme cost and stability can be a factor, optimization of reaction conditions may be required.

Experimental Protocols

Method 1: Direct Acetylation of Adenosine

This method involves the direct treatment of adenosine with an acetylating agent. However, controlling the selectivity for the 5'-hydroxyl group is a significant challenge, often leading to a mixture of products.

Protocol:

• Dissolve adenosine (1 mmol) in anhydrous pyridine (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 mmol) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding cold water (5 mL).

• Evaporate the solvent under reduced pressure.

• Purify the residue using column chromatography on silica (B1680970) gel, eluting with a gradient of methanol (B129727) in chloroform (B151607) to separate the desired 5'-O-Acetyl Adenosine from other acetylated byproducts.

Method 2: Protection-Deprotection Strategy

This multi-step approach offers high selectivity by temporarily protecting the 2' and 3'-hydroxyl groups.

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine

• Suspend adenosine (10 mmol) in a mixture of acetone (B3395972) (100 mL) and 2,2-dimethoxypropane (25 mL).

• Add p-toluenesulfonic acid monohydrate (p-TsOH) (0.5 mmol) as a catalyst.

• Stir the mixture at room temperature for 12-16 hours.

• Neutralize the reaction with triethylamine (B128534) (TEA).

• Concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: chloroform/methanol) to yield 2',3'-O-Isopropylideneadenosine. An expected yield is approximately 56%[1].

Step 2: Synthesis of 5'-O-Acetyl-2',3'-O-Isopropylideneadenosine

• Dissolve 2',3'-O-Isopropylideneadenosine (5 mmol) in anhydrous dichloromethane (B109758) (DCM) (50 mL).

• Add 4-dimethylaminopyridine (B28879) (DMAP) (0.5 mmol) and triethylamine (TEA) (7.5 mmol).

• Cool the mixture to 0 °C and add acetic anhydride (6 mmol) dropwise.

• Stir the reaction at room temperature for 4-6 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel to obtain 5'-O-Acetyl-2',3'-O-Isopropylideneadenosine. A typical yield for this step is around 81.5%[1].

Step 3: Deprotection to 5'-O-Acetyl Adenosine

• Dissolve 5'-O-Acetyl-2',3'-O-Isopropylideneadenosine (4 mmol) in a 50% aqueous solution of trifluoroacetic acid (TFA) (20 mL).

• Stir the solution at 0 °C for 30-60 minutes, monitoring the reaction by TLC.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 5'-O-Acetyl Adenosine. This deprotection step can proceed in quantitative yield[1].

Method 3: Enzymatic Synthesis

This method utilizes the high regioselectivity of lipases to specifically acetylate the 5'-hydroxyl group of adenosine.

Protocol:

• Suspend adenosine (1 mmol) and a lipase, such as immobilized Thermomyces lanuginosus lipase (e.g., 50 mg), in an anhydrous organic solvent like tetrahydrofuran (B95107) (THF) or tert-butyl methyl ether (MTBE) (20 mL).

• Add vinyl acetate or acetic anhydride (1.5 mmol) as the acyl donor.

• Incubate the mixture at a controlled temperature (e.g., 40-50 °C) with constant shaking.

• Monitor the reaction progress by HPLC or TLC.

• Once the reaction is complete (typically 4-24 hours), filter off the immobilized enzyme.

• Evaporate the solvent to obtain the crude product.

• Purify by recrystallization or column chromatography to yield highly pure 5'-O-Acetyl Adenosine. Studies on similar ribonucleosides suggest that 5'-regioselectivity can be excellent, often exceeding 95%[2].

Visualizing the Synthesis Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the chemical synthesis methods.

Caption: Protection-Deprotection Synthesis Workflow.

Caption: Direct Acetylation and Purification Workflow.

Conclusion

The choice of synthesis method for 5'-O-Acetyl Adenosine depends heavily on the specific requirements of the researcher. For applications demanding high purity and unambiguous structure, the protection-deprotection strategy is the most reliable, despite its lengthier procedure. For rapid, small-scale synthesis where purity is less critical and a mixture of products can be tolerated or separated, direct acetylation may suffice. The enzymatic approach stands out as a highly promising alternative, offering excellent selectivity and mild reaction conditions, making it an attractive option for sustainable and efficient synthesis, particularly as the availability and robustness of industrial enzymes continue to improve. The data and protocols presented in this guide are intended to provide a solid foundation for making an informed decision on the most suitable synthetic route.

References

• 1. Facile synthesis of photoactivatable adenosine analogs - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08794K [pubs.rsc.org]
• 2. Thermomyces lanuginosus lipase-catalyzed regioselective acylation of nucleosides: Enzyme substrate recognition - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Specificity of 5'-O-Acetyl Adenosine in Biological Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of 5'-O-Acetyl Adenosine (B11128) against its parent compound, adenosine, in biological systems. The central hypothesis is that 5'-O-Acetyl Adenosine functions as a prodrug of adenosine, offering potentially improved cellular permeability and controlled release of the active molecule. This guide outlines the rationale behind this hypothesis, presents the known biological functions of adenosine, and provides detailed experimental protocols to enable researchers to quantitatively assess the specificity and efficacy of 5'-O-Acetyl Adenosine.

Introduction: The Prodrug Strategy for Enhanced Adenosine Signaling

Adenosine is a ubiquitous nucleoside that plays a critical role in cellular signaling by activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3. These receptors are involved in a myriad of physiological processes, including neurotransmission, cardiac function, inflammation, and immune responses. However, the therapeutic application of adenosine is often limited by its short half-life and rapid metabolism.

5'-O-Acetyl Adenosine, an adenosine derivative, is proposed to act as a prodrug. The addition of an acetyl group at the 5'-hydroxyl position increases the lipophilicity of the molecule, which may enhance its ability to cross cell membranes. Once inside the cell, it is anticipated that intracellular esterases hydrolyze the acetyl group, releasing adenosine to interact with its receptors. This strategy could provide a more controlled and sustained release of adenosine, potentially leading to more specific and prolonged therapeutic effects.

Comparative Analysis: 5'-O-Acetyl Adenosine vs. Adenosine

The specificity of 5'-O-Acetyl Adenosine is intrinsically linked to its conversion to adenosine. Therefore, a direct comparison of its biological activity with adenosine is crucial. The following tables summarize the known activities of adenosine and provide a framework for the experimental evaluation of 5'-O-Acetyl Adenosine.

Adenosine Receptor Binding Affinity

The binding affinity of a compound to its receptor is a primary determinant of its potency. The table below lists the reported binding affinities (Ki) of adenosine for its receptors. It is hypothesized that 5'-O-Acetyl Adenosine will have a significantly lower affinity for these receptors, as the bulky acetyl group is expected to hinder binding.

Compound	A1 Receptor Ki (nM)	A2A Receptor Ki (nM)	A2B Receptor Ki (nM)	A3 Receptor Ki (nM)
Adenosine	~30-100	~100-500	>10,000	~300-1000
5'-O-Acetyl Adenosine	To Be Determined	To Be Determined	To Be Determined	To Be Determined

Functional Activity at Adenosine Receptors: Adenylyl Cyclase Modulation

Adenosine receptors are coupled to adenylyl cyclase, with A1 and A3 receptors being inhibitory (decreasing cAMP levels) and A2A and A2B receptors being stimulatory (increasing cAMP levels). The functional activity of adenosine is presented below. As a prodrug, 5'-O-Acetyl Adenosine is expected to show minimal direct effect on adenylyl cyclase activity. Its observed effect would be dependent on its conversion to adenosine.

Compound	Effect on Adenylyl Cyclase (via A1/A3)	IC50 (nM)	Effect on Adenylyl Cyclase (via A2A/A2B)	EC50 (nM)
Adenosine	Inhibition	~10-100	Stimulation	~100-1000 (A2A), >10,000 (A2B)
5'-O-Acetyl Adenosine	To Be Determined	To Be Determined	To Be Determined	To Be Determined

2.3.

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling 5'-O-Acetyl Adenosine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of 5'-O-Acetyl Adenosine (B11128), a key adenosine derivative in various research applications. While a specific Safety Data Sheet (SDS) for 5'-O-Acetyl Adenosine is not publicly available, this document outlines a robust safety protocol based on best practices for handling analogous acetylated nucleosides.

Crucially, before commencing any work with 5'-O-Acetyl Adenosine, it is imperative to obtain and thoroughly review the specific Safety Data Sheet (SDS) from your chemical supplier. This document will contain detailed and verified safety information tailored to the exact product in use.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling 5'-O-Acetyl Adenosine, a comprehensive suite of personal protective equipment is necessary to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Specification	Purpose
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes, dust, and aerosols.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact with the compound.
Body Protection	A laboratory coat or a disposable gown.	Protects clothing and skin from contamination.
Respiratory Protection	A NIOSH-approved respirator with an appropriate particulate filter may be necessary if handling large quantities or creating dust/aerosols.	Prevents inhalation of the compound, especially in powder form.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is critical for the safe handling of 5'-O-Acetyl Adenosine from receipt to disposal.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

2. Preparation and Handling:

• All handling of 5'-O-Acetyl Adenosine should be conducted in a designated area, preferably within a chemical fume hood to minimize inhalation exposure.

• Before use, allow the container to reach room temperature to prevent condensation.

• When weighing or transferring the solid material, take care to avoid the formation of dust.

• If preparing solutions, add the solid to the solvent slowly to prevent splashing.

3. Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wear the appropriate PPE, including respiratory protection.

• For solid spills, gently sweep or vacuum the material into a labeled waste container. Avoid dry sweeping which can generate dust.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Thoroughly decontaminate the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 5'-O-Acetyl Adenosine and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: Dispose of unused or waste 5'-O-Acetyl Adenosine as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

• Contaminated Materials: All disposable PPE (gloves, gowns), absorbent materials from spills, and empty containers should be placed in a sealed, labeled hazardous waste container for proper disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5'-O-Acetyl Adenosine in a laboratory setting.

Caption: Workflow for the safe handling of 5'-O-Acetyl Adenosine.